3-(N'-hydroxycarbamimidoyl)benzoic acid

Core Science & Biosynthesis

An In-depth Technical Guide to the In Vitro Mechanism of Action of 3-(N'-hydroxycarbamimidoyl)benzoic acid

Introduction

3-(N'-hydroxycarbamimidoyl)benzoic acid is a small molecule inhibitor with significant therapeutic potential, primarily through its targeted action on the enzyme Indoleamine 2,3-dioxygenase (IDO1).[1][2] This guide provides a comprehensive overview of its in vitro mechanism of action, detailing the molecular target, the biochemical pathway it modulates, and the experimental protocols required to validate its activity. This document is intended for researchers, scientists, and drug development professionals seeking a deeper understanding of this compound's function.

Molecular Identity and Physicochemical Properties

3-(N'-hydroxycarbamimidoyl)benzoic acid is an aromatic carboxylic acid.[3] Its structure is characterized by a benzoic acid core substituted with a hydroxycarbamimidoyl group.

Property	Value	Source
IUPAC Name	3-[(Z)-N'-hydroxycarbamimidoyl]benzoic acid	[4][5]
CAS Number	199447-10-4	[4][5][6]
Molecular Formula	C8H8N2O3	[5][7]
Molecular Weight	180.16 g/mol	[5][7]
Canonical SMILES	C1=CC(=CC(=C1)C(=O)O)/C(=N/O)/N	[5]

Primary Molecular Target: Indoleamine 2,3-dioxygenase (IDO1)

The principal in vitro mechanism of action of 3-(N'-hydroxycarbamimidoyl)benzoic acid is the inhibition of Indoleamine 2,3-dioxygenase (IDO1).[2] IDO1 is a heme-containing enzyme that plays a critical role in the catabolism of the essential amino acid L-tryptophan.[1][8]

The Role of IDO1 in Tryptophan Metabolism and Immune Evasion

IDO1 catalyzes the first and rate-limiting step in the kynurenine pathway of tryptophan degradation, converting L-tryptophan to N-formylkynurenine.[1][8] This enzymatic activity has profound implications for the immune system. In the context of cancer, tumor cells can overexpress IDO1 to create an immunosuppressive microenvironment.[1][9] This is achieved through two primary mechanisms:

• Tryptophan Depletion: The rapid consumption of tryptophan by IDO1 leads to a local depletion of this essential amino acid. T cells, which are crucial for anti-tumor immunity, are highly sensitive to tryptophan levels. A lack of tryptophan arrests T-cell proliferation and induces a state of anergy (unresponsiveness).[10]

• Accumulation of Immunosuppressive Metabolites: The breakdown of tryptophan by IDO1 produces metabolites, collectively known as kynurenines, which actively suppress T-cell function and promote the generation of regulatory T cells (Tregs).[8][9]

By inhibiting IDO1, 3-(N'-hydroxycarbamimidoyl)benzoic acid aims to restore the anti-tumor immune response by preventing tryptophan depletion and the production of immunosuppressive kynurenines.[2]

Signaling Pathway of IDO1-Mediated Immune Suppression

The following diagram illustrates the central role of IDO1 in tryptophan metabolism and its impact on the immune system.

IDO1-mediated tryptophan catabolism and immunosuppression.

Experimental Validation of In Vitro Mechanism of Action

To confirm the inhibitory effect of 3-(N'-hydroxycarbamimidoyl)benzoic acid on IDO1, a series of in vitro assays can be performed. These assays are designed to directly measure the enzymatic activity of IDO1 and the cellular consequences of its inhibition.

Recombinant Human IDO1 Enzyme Inhibition Assay

This biochemical assay directly measures the ability of the compound to inhibit purified IDO1 enzyme.[11]

Objective: To determine the IC50 value of 3-(N'-hydroxycarbamimidoyl)benzoic acid for IDO1.

Principle: The assay quantifies the production of N-formylkynurenine, the direct product of IDO1-mediated tryptophan oxidation. The reduction in product formation in the presence of the inhibitor is a measure of its potency.

Detailed Protocol:

• Reagents and Materials:

  • Recombinant human IDO1 enzyme

  • L-Tryptophan (substrate)

  • Methylene blue (cofactor)

  • Ascorbic acid (reducing agent)

  • Catalase

  • Assay buffer (e.g., potassium phosphate buffer, pH 6.5)

  • 3-(N'-hydroxycarbamimidoyl)benzoic acid (test compound)

  • 96-well microplate

  • Spectrophotometer or fluorometer

• Procedure: a. Prepare a stock solution of 3-(N'-hydroxycarbamimidoyl)benzoic acid in a suitable solvent (e.g., DMSO). b. Serially dilute the test compound in the assay buffer to create a range of concentrations. c. In a 96-well plate, add the assay buffer, recombinant IDO1 enzyme, ascorbic acid, methylene blue, and catalase to each well. d. Add the diluted test compound or vehicle control to the respective wells. e. Pre-incubate the plate at room temperature for 15 minutes. f. Initiate the enzymatic reaction by adding L-tryptophan to all wells. g. Incubate the plate at 37°C for a defined period (e.g., 60 minutes). h. Stop the reaction by adding a stopping reagent (e.g., trichloroacetic acid). i. Incubate for an additional 30 minutes at 60°C to convert N-formylkynurenine to kynurenine. j. Centrifuge the plate to pellet the precipitated protein. k. Transfer the supernatant to a new plate and measure the absorbance of kynurenine at 321 nm.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of the test compound relative to the vehicle control.

  • Plot the percentage of inhibition against the log of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Cellular IDO1 Activity Assay

This cell-based assay assesses the ability of the compound to inhibit IDO1 activity within a cellular context.[10]

Objective: To determine the cellular potency of 3-(N'-hydroxycarbamimidoyl)benzoic acid in inhibiting IDO1.

Principle: The assay utilizes a cell line that expresses IDO1, often induced by interferon-gamma (IFN-γ). The activity of IDO1 is measured by quantifying the amount of kynurenine produced and secreted into the cell culture medium.

Detailed Protocol:

• Cell Line:

  • A human cancer cell line known to express IDO1 upon IFN-γ stimulation (e.g., HeLa or A375 melanoma cells).[10]

• Procedure: a. Seed the cells in a 96-well plate and allow them to adhere overnight. b. Treat the cells with IFN-γ to induce IDO1 expression and incubate for 24-48 hours. c. Remove the medium and replace it with fresh medium containing various concentrations of 3-(N'-hydroxycarbamimidoyl)benzoic acid or a vehicle control. d. Incubate for a further 24-48 hours. e. Collect the cell culture supernatant. f. Add a developer reagent (e.g., p-dimethylaminobenzaldehyde in acetic acid) to the supernatant, which reacts with kynurenine to produce a colored product. g. Incubate at room temperature for 10-15 minutes. h. Measure the absorbance at 480 nm.

• Data Analysis:

  • Generate a standard curve using known concentrations of kynurenine.

  • Determine the concentration of kynurenine in each sample from the standard curve.

  • Calculate the percentage of inhibition of kynurenine production for each concentration of the test compound and determine the IC50 value.

Experimental Workflow Diagram

The following diagram outlines the workflow for the in vitro validation of 3-(N'-hydroxycarbamimidoyl)benzoic acid's mechanism of action.

Workflow for in vitro validation of IDO1 inhibition.

Alternative and Complementary Mechanisms of Benzoic Acid Derivatives

While the primary mechanism of action for 3-(N'-hydroxycarbamimidoyl)benzoic acid appears to be IDO1 inhibition, it is worth noting that other benzoic acid derivatives have been reported to exhibit anti-cancer properties through different mechanisms.[3][12][13] These include:

• Histone Deacetylase (HDAC) Inhibition: Some dihydroxybenzoic acids have been shown to inhibit HDACs, leading to cell cycle arrest and apoptosis in cancer cells.[3][12][14]

• Induction of Apoptosis: Certain benzoic acid derivatives can induce apoptosis in cancer cells through various pathways, including caspase-3 activation.[12][14]

• Antimicrobial and Anti-inflammatory Effects: Benzoic acid and its derivatives are known for their antimicrobial and anti-inflammatory properties, which could contribute to their overall therapeutic effects.[13]

Further investigation would be required to determine if 3-(N'-hydroxycarbamimidoyl)benzoic acid possesses any of these off-target activities.

Conclusion

In vitro evidence strongly supports the mechanism of action of 3-(N'-hydroxycarbamimidoyl)benzoic acid as a potent inhibitor of the enzyme Indoleamine 2,3-dioxygenase. By targeting IDO1, this compound can effectively block the catabolism of tryptophan, thereby mitigating the immunosuppressive effects of tryptophan depletion and kynurenine accumulation in the tumor microenvironment. The experimental protocols detailed in this guide provide a robust framework for the validation and characterization of its in vitro activity. Further research into this and similar compounds holds significant promise for the development of novel immunotherapies for cancer and other diseases characterized by pathological immune suppression.

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• Zhai, L., Ladomersky, E., Lenzen, A., Nguyen, B., Patel, R., Lau, L. S., & Wu, Y. L. (2020). Indoleamine 2,3-dioxygenase 1 (IDO1) inhibitors in clinical trials for cancer immunotherapy. Journal of Clinical Cancer Research, 3(2), 12.
• Muller, A. J., DuHadaway, J. B., Donover, P. S., Sutanto-Ward, E., & Prendergast, G. C. (2010). Hydroxyamidine Inhibitors of Indoleamine-2,3-dioxygenase Potently Suppress Systemic Tryptophan Catabolism and the Growth of IDO-Expressing Tumors. Molecular Cancer Therapeutics, 9(2), 489–498.
• Pan, M. H., Gao, J. H., Lai, C. S., Wang, Y. J., & Chen, W. M. (2017). Naturally occurring benzoic acid derivatives retard cancer cell growth by inhibiting histone deacetylases (HDAC). Cellular and Molecular Life Sciences, 74(16), 3025–3038.
• Pan, M. H., Gao, J. H., Lai, C. S., Wang, Y. J., & Chen, W. M. (2017). Naturally Occurring Benzoic Acid Derivatives Retard Cancer Cell Growth by Inhibiting Histone Deacetylases (HDAC). PubMed, 28506198.
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A Technical Guide to 3-(N'-hydroxycarbamimidoyl)benzoic Acid for Advanced Research

Prepared for: Researchers, Scientists, and Drug Development Professionals

Executive Summary

This document provides a comprehensive technical overview of 3-(N'-hydroxycarbamimidoyl)benzoic acid, a molecule of significant interest in medicinal chemistry and drug development. It details the compound's core chemical structure, physicochemical properties, and its strategic importance, particularly as a prodrug moiety. By exploring the underlying chemical principles and potential therapeutic applications, this guide serves as a critical resource for professionals engaged in advanced pharmaceutical research.

Introduction: The Strategic Importance of Amidoximes in Drug Design

The amidoxime functional group, characterized by a hydroxylamino and an imino group attached to the same carbon, is a versatile scaffold in medicinal chemistry. These compounds are often explored for their intrinsic biological activities, which span a wide range of therapeutic areas including anti-inflammatory, antimicrobial, and antihypertensive applications.[1] A pivotal role for amidoximes, however, lies in their application as bioprecursors, or prodrugs, for amidines.[2][3]

Amidines are strongly basic and are typically protonated at physiological pH, a characteristic that can hinder their oral absorption and bioavailability. By converting the amidine to a non-basic amidoxime, researchers can create a more lipophilic prodrug that is better absorbed in the gastrointestinal tract.[2][3] Following absorption, the amidoxime is metabolically reduced back to the active amidine by reductase enzymes present in various tissues, including the liver and kidneys.[2][3] 3-(N'-hydroxycarbamimidoyl)benzoic acid exemplifies this principle, combining the prodrug potential of the amidoxime group with the versatile chemistry of a benzoic acid scaffold.

Chemical Identity and Physicochemical Properties

3-(N'-hydroxycarbamimidoyl)benzoic acid, also known as 3-carboxybenzamidoxime, is an aromatic compound featuring both a carboxylic acid group and an N'-hydroxycarbamimidoyl (amidoxime) group substituted on a benzene ring at the meta positions.

Chemical Structure

The definitive structure of the molecule is presented below, highlighting the key functional groups that dictate its chemical behavior and therapeutic potential.

dot

Caption: 2D representation of 3-(N'-hydroxycarbamimidoyl)benzoic acid.

Core Physicochemical Data

A summary of the key identifiers and computed properties for this compound is provided in the table below for quick reference.

Property	Value	Source
Molecular Formula	C₈H₈N₂O₃	[4][5]
Molecular Weight	180.16 g/mol	[4][5][6][7][8][9]
IUPAC Name	3-[(Z)-N'-hydroxycarbamimidoyl]benzoic acid	[4][6]
CAS Number	199447-10-4	[6][7][8]
PubChem CID	9603503	[4]
Canonical SMILES	C1=CC(=CC(=C1)C(=O)O)/C(=N/O)/N	[4]
Hydrogen Bond Donors	3	[6]
Hydrogen Bond Acceptors	5	[6]
LogP (Computed)	0.6	[4]

Synthesis and Characterization

General Synthesis Pathway

The synthesis of aryl amidoximes, including 3-(N'-hydroxycarbamimidoyl)benzoic acid, typically proceeds from the corresponding nitrile precursor. A common and established method involves the reaction of a benzonitrile derivative with hydroxylamine.

dot

Caption: Generalized workflow for the synthesis of the target compound.

This reaction involves the nucleophilic addition of hydroxylamine to the electrophilic carbon of the nitrile group. The process is often carried out in a protic solvent like ethanol.[10] Subsequent hydrolysis of the ester group (if starting from an esterified benzonitrile) yields the final carboxylic acid product.

Representative Experimental Protocol: Synthesis from Nitrile Precursor

This is a representative protocol based on established chemical principles. Researchers must adapt and optimize conditions based on laboratory-specific equipment and safety protocols.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve methyl 3-cyanobenzoate (1.0 eq) in a suitable solvent such as ethanol.[10]

• Reagent Addition: Add an aqueous solution of hydroxylamine (typically prepared from hydroxylamine hydrochloride and a base like sodium carbonate, ~1.5 eq) to the flask.

• Reaction Execution: Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction progress via Thin-Layer Chromatography (TLC).

• Intermediate Isolation: Upon completion, cool the mixture and remove the solvent under reduced pressure. The resulting crude product is the methyl ester intermediate.

• Hydrolysis: Dissolve the crude intermediate in a mixture of an appropriate solvent (e.g., methanol) and an aqueous base (e.g., 10% aq. KOH).[11] Stir the mixture at room temperature or with gentle heating until the ester is fully hydrolyzed (monitored by TLC).

• Work-up and Purification: Cool the reaction mixture and acidify with a dilute acid (e.g., 1M HCl) until a precipitate forms.[11] Filter the solid, wash with cold water, and dry under vacuum to yield 3-(N'-hydroxycarbamimidoyl)benzoic acid. Further purification can be achieved by recrystallization if necessary.

Applications in Drug Development and Medicinal Chemistry

The primary utility of this compound in a pharmaceutical context is as a bioconvertible prodrug for a corresponding amidine-containing active pharmaceutical ingredient (API).

The Amidoxime Prodrug Strategy

The rationale behind this strategy is to overcome the pharmacokinetic limitations of strongly basic amidine drugs.

• Improved Permeability: Amidoximes are non-basic and therefore exist in an unprotonated state at physiological pH.[3] This increased lipophilicity enhances their ability to permeate biological membranes, such as the intestinal epithelium, leading to improved oral absorption.[2]

• In Vivo Bioactivation: After absorption, the amidoxime prodrug is rapidly converted to the active amidine by reductase enzyme systems, which are abundant in the liver and other tissues.[2][3] This enzymatic conversion ensures that the active therapeutic agent is released systemically.

This strategy has been successfully applied to several investigational drugs, including the thrombin inhibitor ximelagatran and the GP IIb/IIIa-receptor-antagonist sibrafiban.[2]

Role of the Benzoic Acid Moiety

The benzoic acid portion of the molecule offers several advantages for drug design:

• Synthetic Handle: The carboxylic acid group is a versatile functional group that can be readily modified through esterification or amide bond formation, allowing for the attachment of other molecular fragments or targeting ligands.[12]

• Modulation of Physicochemical Properties: As a polar, ionizable group, the carboxylic acid influences the overall solubility and pharmacokinetic profile of the molecule.

• Biological Activity: Benzoic acid and its derivatives are known to possess a range of biological activities, including antimicrobial and anti-inflammatory properties, which could potentially contribute to the overall therapeutic profile of a drug candidate.[11][13]

Conclusion

3-(N'-hydroxycarbamimidoyl)benzoic acid is more than a simple chemical entity; it is a strategic tool for the medicinal chemist. Its structure embodies the powerful prodrug concept, providing a validated pathway to enhance the oral bioavailability of amidine-based therapeutics. The combination of the bio-reversible amidoxime group and the synthetically versatile benzoic acid core makes it a valuable building block for the development of next-generation drug candidates. A thorough understanding of its chemical properties, synthesis, and the mechanistic basis of its application is essential for researchers aiming to overcome pharmacokinetic challenges in modern drug discovery.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 9603503, 3-[(Hydroxyamino)iminomethyl]-benzoic acid. Available at: [Link]

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• Active Biopharma Corp. (n.d.). 3-(N'-HyDroxycarbamimiDoyl)benzoic acid. Available at: [Link]

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• Clement, B. (2002). Recent developments in the chemistry and in the biological applications of amidoximes. Current Medicinal Chemistry, 9(1), 1-21.
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• Lüllmann, C., et al. (2008). N,N′-Dihydroxyamidines: A New Prodrug Principle To Improve the Oral Bioavailability of Amidines. Journal of Medicinal Chemistry, 51(1), 134-141.
• Singh, S., & Sharma, P. K. (2025). Pro-Drug Development. International Journal of Pharmaceutical Sciences, 16(2), 1-8.

• NIST (n.d.). Benzoic acid, 3-hydroxy-. NIST Chemistry WebBook. Available at: [Link]

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Physicochemical properties of 3-(N'-hydroxycarbamimidoyl)benzoic acid

An In-depth Technical Guide to the Physicochemical Properties of 3-(N'-hydroxycarbamimidoyl)benzoic Acid

Abstract

This technical guide provides a comprehensive analysis of the core physicochemical properties of 3-(N'-hydroxycarbamimidoyl)benzoic acid (also known as 3-Carboxybenzamidoxime), a molecule of significant interest in medicinal chemistry and drug development. For researchers, scientists, and formulation experts, a deep understanding of properties such as ionization constant (pKa), lipophilicity (logP/D), aqueous solubility, melting point, and stability is paramount for predicting a compound's pharmacokinetic and pharmacodynamic behavior. This document synthesizes theoretical predictions with established experimental protocols, offering a robust framework for the characterization of this and similar molecules. Each section details not only the "what" but the "why" behind the experimental methodologies, ensuring a self-validating and scientifically rigorous approach.

Introduction and Molecular Overview

3-(N'-hydroxycarbamimidoyl)benzoic acid is a bifunctional molecule incorporating a carboxylic acid and an amidoxime moiety on a benzene ring. This unique combination of functional groups dictates its chemical behavior and interaction with biological systems. The amidoxime group, in particular, is a versatile functional group that can act as a nitric oxide donor, a bioisostere for carboxylic acids, or a precursor to amidines, making it a valuable scaffold in drug design. A thorough characterization of its physicochemical properties is the foundational step in any rational drug development program.

Table 1: Core Molecular Identifiers and Properties

Property	Value	Source(s)
IUPAC Name	3-[(Z)-N'-hydroxycarbamimidoyl]benzoic acid	[1][2]
Synonyms	3-Carboxybenzamidoxime, 3-[(Hydroxyamino)iminomethyl]-benzoic acid	[3][4]
CAS Number	199447-10-4	[1][2][3]
Molecular Formula	C₈H₈N₂O₃	[2][4]
Molecular Weight	180.16 g/mol	[2][4]
Chemical Structure		[4]

Ionization Constant (pKa): The Key to pH-Dependent Behavior

The pKa values of a molecule are critical as they determine the extent of its ionization at a given pH. This, in turn, influences its solubility, permeability, and interaction with biological targets. 3-(N'-hydroxycarbamimidoyl)benzoic acid has two primary ionizable groups: the carboxylic acid and the amidoxime.

• Carboxylic Acid (-COOH): This group is acidic and will be deprotonated to a carboxylate (-COO⁻) at physiological pH.

• Amidoxime (-C(NH₂)NOH): This group is amphoteric. The N-OH group is weakly acidic, while the amino group can be protonated under acidic conditions.

Predicted pKa Values:

Table 2: Predicted pKa Values and Rationale

Ionizable Group	Predicted pKa Range	Rationale and Comparative Analysis
Carboxylic Acid	3.5 - 4.5	The pKa of benzoic acid is approximately 4.2. The electron-withdrawing nature of the amidoxime group at the meta position is expected to have a modest acid-strengthening effect, potentially lowering the pKa slightly.
Amidoxime (Acidic)	9.0 - 10.5	The N-OH proton of amidoximes is weakly acidic. This pKa is crucial for understanding its behavior in basic solutions.
Amidoxime (Basic)	2.0 - 4.0	The amino group of the amidoxime can be protonated under strongly acidic conditions.

The pH-dependent distribution of the different ionic species is a critical consideration for formulation development and predicting its absorption in different parts of the gastrointestinal tract.

Experimental Protocol for pKa Determination: Potentiometric Titration

Potentiometric titration is a highly accurate and reliable method for determining pKa values.[5][6]

Principle: A solution of the compound is titrated with a strong acid or base, and the pH is monitored as a function of the volume of titrant added. The pKa is the pH at which half of the functional group has been neutralized (the half-equivalence point).

Workflow Diagram:

Caption: Workflow for pKa determination by potentiometric titration.

Step-by-Step Methodology:

• Preparation of Solutions:

  • Prepare a 0.1 M solution of NaOH and a 0.1 M solution of HCl and standardize them.

  • Accurately weigh approximately 10-20 mg of 3-(N'-hydroxycarbamimidoyl)benzoic acid and dissolve it in a minimal amount of a co-solvent like methanol or DMSO before diluting with deionized, carbonate-free water to a final volume of 50 mL.

• Titration:

  • Calibrate a pH meter using standard buffers of pH 4.0, 7.0, and 10.0.

  • Immerse the calibrated pH electrode and a temperature probe into the sample solution.

  • Begin the titration by adding small increments (e.g., 0.05-0.1 mL) of the standardized NaOH solution.

  • After each addition, stir the solution and record the stable pH reading.

  • Continue the titration past the expected equivalence points.

  • Repeat the titration in the acidic range using the standardized HCl solution to determine the basic pKa.

• Data Analysis:

  • Plot the pH values against the volume of titrant added to generate a titration curve.

  • Determine the equivalence points from the inflection points of the curve (or by analyzing the first or second derivative of the curve).

  • The pKa value for each ionizable group is equal to the pH at the point where half of the volume of titrant required to reach the equivalence point has been added.

Lipophilicity (logP and logD): A Measure of Membrane Permeability

Lipophilicity is a crucial parameter that influences a drug's absorption, distribution, metabolism, and excretion (ADME) properties. It is typically expressed as the logarithm of the partition coefficient (logP) for the neutral species between an organic phase (usually n-octanol) and an aqueous phase. For ionizable compounds like 3-(N'-hydroxycarbamimidoyl)benzoic acid, the distribution coefficient (logD) at a specific pH is more relevant.

Predicted and Reported logP Values:

• -0.574: Reported by a chemical supplier.[1]

• 0.6: Computed by XLogP3 3.0.[4]

The discrepancy between these predicted values underscores the importance of experimental determination. The negative value suggests a more hydrophilic character, while the positive value indicates a slightly more lipophilic nature.

The Importance of logD:

Given the ionizable nature of the molecule, its logD will vary with pH.

• At low pH (e.g., in the stomach), the carboxylic acid will be protonated and neutral, leading to a higher logD.

• At physiological pH (7.4), the carboxylic acid will be deprotonated and charged, resulting in a lower logD and increased aqueous solubility.

Experimental Protocol for logP/logD Determination: Shake-Flask Method

The shake-flask method is the "gold standard" for determining logP and logD values.

Principle: The compound is partitioned between n-octanol and an aqueous buffer of a specific pH. The concentrations of the compound in both phases are then measured to calculate the partition or distribution coefficient.

Workflow Diagram:

Caption: Workflow for logD determination using the shake-flask method.

Step-by-Step Methodology:

• Preparation of Phases:

  • Prepare a suitable aqueous buffer (e.g., phosphate-buffered saline at pH 7.4 for logD determination).

  • Pre-saturate the n-octanol with the aqueous buffer and the aqueous buffer with n-octanol by mixing them vigorously and allowing the phases to separate.

• Partitioning:

  • Prepare a stock solution of 3-(N'-hydroxycarbamimidoyl)benzoic acid in the pre-saturated aqueous buffer.

  • In a centrifuge tube, combine a known volume of the stock solution with a known volume of pre-saturated n-octanol.

  • Shake the mixture at a constant temperature for a sufficient time (e.g., 24 hours) to ensure equilibrium is reached.

• Phase Separation and Quantification:

  • Centrifuge the mixture to achieve complete separation of the two phases.

  • Carefully withdraw an aliquot from each phase.

  • Determine the concentration of the compound in each phase using a suitable analytical method, such as UV-Vis spectrophotometry or HPLC.

• Calculation:

  • The distribution coefficient (D) is calculated as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.

  • logD = log₁₀ ( [Concentration]ₙ₋ₒ꜀ₜₐₙₒₗ / [Concentration]ₐᵩᵤₑₒᵤₛ )

Aqueous Solubility: A Critical Factor for Bioavailability

Aqueous solubility is a key determinant of a drug's absorption and bioavailability. For orally administered drugs, poor aqueous solubility can be a major hurdle. The solubility of 3-(N'-hydroxycarbamimidoyl)benzoic acid is expected to be highly pH-dependent due to its ionizable functional groups.

Predicted Solubility Profile:

• Low pH (e.g., <2): The carboxylic acid will be protonated (neutral), and the amidoxime may be protonated (cationic). Solubility is expected to be low.

• Mid-range pH (e.g., 4-8): The carboxylic acid will be deprotonated (anionic), which should significantly increase aqueous solubility due to the formation of the more polar carboxylate salt.

• High pH (e.g., >10): Both the carboxylic acid and the amidoxime will be deprotonated (dianionic), likely leading to the highest aqueous solubility.

Experimental Protocol for Aqueous Solubility Determination: Shake-Flask Method

The shake-flask method is the definitive technique for determining thermodynamic equilibrium solubility.

Principle: An excess amount of the solid compound is equilibrated with a solvent (e.g., water or a buffer) at a constant temperature. The concentration of the dissolved compound in the saturated solution is then measured.

Workflow Diagram:

Caption: Workflow for thermodynamic solubility determination.

Step-by-Step Methodology:

• Equilibration:

  • Add an excess amount of solid 3-(N'-hydroxycarbamimidoyl)benzoic acid to a series of vials containing aqueous buffers of different pH values (e.g., pH 1.2, 4.5, 6.8, and 7.4).

  • Ensure that undissolved solid remains visible.

  • Seal the vials and shake them in a temperature-controlled water bath (e.g., 25°C or 37°C) for 24 to 48 hours to reach equilibrium.

• Phase Separation:

  • After equilibration, allow the suspensions to settle.

  • Separate the saturated supernatant from the undissolved solid by centrifugation followed by filtration through a 0.22 µm filter.

• Quantification:

  • Accurately dilute the clear supernatant with a suitable solvent.

  • Determine the concentration of the dissolved compound using a validated analytical method, such as HPLC with UV detection.

  • The measured concentration represents the thermodynamic solubility at that specific pH and temperature.

Melting Point and Thermal Stability

The melting point is a fundamental physical property that provides information about the purity and the lattice energy of a crystalline solid. Thermal stability, often assessed by thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC), is crucial for understanding the compound's behavior during manufacturing, formulation, and storage.

Expected Properties:

• Melting Point: An experimental melting point for 3-(N'-hydroxycarbamimidoyl)benzoic acid is not readily found in the literature. For comparison, benzoic acid has a melting point of 122.4°C, and 3-hydroxybenzoic acid melts at around 201°C. The presence of the amidoxime group, which can participate in strong hydrogen bonding, is expected to result in a relatively high melting point, likely above 200°C.

• Thermal Stability: TGA of related hydroxybenzoic acids shows that decomposition typically begins at temperatures above their melting points.[7][8] The amidoxime moiety may be a point of thermal lability. DSC can reveal the melting endotherm and any subsequent decomposition exotherms.

Experimental Protocol for Thermal Analysis

Instrumentation: A simultaneous TGA/DSC instrument is ideal for comprehensive thermal characterization.

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 3-5 mg of the compound into an aluminum TGA pan.

• TGA/DSC Analysis:

  • Place the sample pan and an empty reference pan into the instrument.

  • Heat the sample at a constant rate (e.g., 10°C/min) under an inert nitrogen atmosphere.

  • Record the weight loss (TGA) and heat flow (DSC) as a function of temperature.

• Data Interpretation:

  • DSC: The onset of the endothermic peak corresponds to the melting point.

  • TGA: The temperature at which significant weight loss begins indicates the onset of thermal decomposition.

Chemical Stability

The chemical stability of a drug substance is a critical quality attribute. Potential degradation pathways for 3-(N'-hydroxycarbamimidoyl)benzoic acid include hydrolysis and oxidation.

• Hydrolysis: The amidoxime functional group can be susceptible to hydrolysis, particularly under acidic or basic conditions, to yield the corresponding carboxylic acid and hydroxylamine.[9][10] The amide-like character of the amidoxime makes it relatively stable, but forced degradation studies are necessary to determine its lability.

• Oxidative Stability: The molecule does not contain functional groups that are typically highly susceptible to oxidation, but this should be confirmed experimentally.

• Photostability: The aromatic ring suggests potential photosensitivity, which should be evaluated according to ICH guidelines.

A comprehensive forced degradation study under acidic, basic, oxidative, thermal, and photolytic conditions is essential to identify potential degradation products and develop a stability-indicating analytical method.

Conclusion

This technical guide has outlined the key physicochemical properties of 3-(N'-hydroxycarbamimidoyl)benzoic acid and provided a framework for their experimental determination. The presence of both a carboxylic acid and an amidoxime group results in pH-dependent solubility and lipophilicity, which are critical parameters for its development as a potential therapeutic agent. The detailed protocols provided herein offer a scientifically sound basis for researchers to fully characterize this molecule, enabling informed decisions in medicinal chemistry, formulation, and preclinical development. A thorough experimental investigation based on the principles and methodologies described in this guide is the necessary next step to unlock the full potential of this promising chemical entity.

References

• Chatterjee, K., Shojaeinisab, A., & Nivarthi, H. (2001). A Thermal Analysis Study of Hydroxy Benzoic Acid Derivatives Using Rising Temperature Thermogravimetry. Journal of Thermal Analysis and Calorimetry, 66(3), 823-832. [Link]

• Chatterjee, K., et al. (2001). A Thermal Analysis Study of Hydroxy Benzoic Acid Derivatives Using Rising Temperature Thermogravimetry. ResearchGate. [Link]

• Bauer, L., & Exner, O. (1974). On the conversion of amidoxime groups into hydroxamic acid groups in polyacrylamidoximes. Die Angewandte Makromolekulare Chemie, 40(1), 51-59. [Link]

• Verevkin, S. P., et al. (2015). Benzoic acid derivatives: Evaluation of thermochemical properties with complementary experimental and computational methods. INIS-IAEA. [Link]

• Qaddoura, M. A., & Belfield, K. D. (2013). Thermogravemetric analysis and DSC graph of benzoic acid, 4-(4-pentenyloxy)-, 2-chloro-1,4-phenylene ester (4). ResearchGate. [Link]

• Cheméo. (n.d.). Chemical Properties of Benzoic acid (CAS 65-85-0). Cheméo. [Link]

• Nguyen, T. B., et al. (2016). A convenient one-pot synthesis of N-substituted amidoximes and their application toward 1,2,4-oxadiazol-5-ones. PMC. [Link]

• Wikipedia. (n.d.). Oxime. Wikipedia. [Link]

• Kuneš, J. (2013). Amidoximes as intermediates for the synthesis of potential drugs. Charles University. [Link]

• LibreTexts Chemistry. (2016). 13.9: Hydrolysis of Amides. Chemistry LibreTexts. [Link]

• Wang, J., et al. (2011). Recent advances on aqueous solubility prediction. PubMed. [Link]

• Optibrium. (n.d.). Predicting pKa Using a Combination of Quantum Mechanical and Machine Learning Methods. Optibrium. [Link]

• Russo, N., et al. (2024). Towards the “Eldorado” of pKa Determination: A Reliable and Rapid DFT Model. PMC. [Link]

• Calvo, N., et al. (2008). QSPR Prediction of p K a for Benzoic Acids in Different Solvents. ResearchGate. [Link]

• Finetech Industry. (n.d.). 3-[(Z)-N'-hydroxycarbamimidoyl]benzoic acid | CAS: 199447-10-4. Finetech Industry. [Link]

• Gangan, V. D., et al. (2020). SYNTHESIS AND ANTIBACTERIAL ACTIVITY OF NOVEL 3- HYDROXY BENZOIC ACID HYBRID DERIVATIVES [PART II]. Rasayan Journal of Chemistry. [Link]

• Gangan, V. D., et al. (2020). Synthesis and Antibacterial Activity of Novel 3-Hydroxy Benzoic Acid Hybrid Derivative [Part I]. ResearchGate. [Link]

• PubChem. (n.d.). 3-[(Hydroxyamino)iminomethyl]-benzoic acid. PubChem. [Link]

• Tetko, I. V., et al. (2008). In silico prediction of aqueous solubility – classification models. PMC. [Link]

• Liao, C., & Nicklaus, M. C. (2009). Comparison of Nine Programs Predicting pKa Values of Pharmaceutical Substances. PMC. [Link]

• Loba Chemie. (2019). 3-HYDROXY BENZOIC ACID MSDS. Loba Chemie. [Link]

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Synthesis Pathways and Precursors for 3-(N'-hydroxycarbamimidoyl)benzoic Acid: A Technical Guide

Introduction & Pharmacological Context

3-(N'-hydroxycarbamimidoyl)benzoic acid (also referred to as 3-(N-hydroxyamidino)benzoic acid) is a highly functionalized amidoxime intermediate. In advanced drug development, its primary industrial and pharmaceutical relevance lies in its role as the direct precursor to Ataluren (PTC124) [1]. Ataluren is an orally bioavailable 1,2,4-oxadiazole derivative engineered to promote ribosomal readthrough of premature termination codons (PTCs), offering a targeted therapeutic approach for genetic disorders such as nonsense-mutation Duchenne Muscular Dystrophy (nmDMD) and cystic fibrosis[2].

From a synthetic perspective, the amidoxime functional group (–C(=NOH)NH₂) is critical because it acts as a bidentate nucleophile. During the downstream construction of the Ataluren pharmacophore, this group undergoes O-acylation followed by cyclodehydration with 2-fluorobenzoyl chloride to form the rigid 1,2,4-oxadiazole core[3].

Retrosynthetic Analysis & Precursor Selection

The optimal starting material for generating this amidoxime is 3-cyanobenzoic acid [4]. The transformation relies on the conversion of the cyano group (nitrile) into an amidoxime via nucleophilic addition.

Causality in Precursor Selection: While direct conversion of the free 3-cyanobenzoic acid is possible, industrial and high-yield academic protocols frequently protect the carboxylic acid as a methyl ester (methyl 3-cyanobenzoate ) prior to amidoxime formation[2],[3].

• Why? If the free carboxylic acid is used, the subsequent downstream reaction with 2-fluorobenzoyl chloride can lead to the formation of unstable mixed anhydrides, reducing the yield of the desired oxadiazole. By utilizing the methyl ester, the nucleophilic attack is strictly localized to the amidoxime, ensuring a clean cyclization. The ester is then hydrolyzed in the final step to yield Ataluren[3].

Fig 1. Retrosynthetic and forward synthesis pathway of 3-(N'-hydroxycarbamimidoyl)benzoic acid.

Experimental Methodology: The Ester-Protected Route

The following protocol details the synthesis of the ester-protected intermediate, methyl 3-(N'-hydroxycarbamimidoyl)benzoate , adapted from validated[2].

Step-by-Step Protocol

• Solubilization: Dissolve 0.996 g (6.16 mmol) of methyl 3-cyanobenzoate in 150 mL of anhydrous Methanol (MeOH)[2].

• Reagent Addition: Add 1.2 g (17.2 mmol, ~2.8 eq) of hydroxylamine hydrochloride (NH₂OH·HCl), followed immediately by 1.9 g (17.2 mmol, ~2.8 eq) of potassium tert-butoxide (t-BuOK)[2].

• Nucleophilic Attack: Stir the reaction mixture at room temperature (20–25°C) overnight (~16 hours)[2].

• Solvent Removal: Evaporate the methanol under reduced pressure (vacuum distillation) until a crude solid residue remains[2].

• Purification: Wash the residue thoroughly with distilled water to remove inorganic salts (KCl and unreacted t-BuOK/NH₂OH), then filter the resulting precipitate on a Büchner funnel[2].

• Yield: The product is obtained as a white powder with a typical yield of 73%[2].

Causality Behind Experimental Choices

• Base Selection (t-BuOK): Hydroxylamine is supplied as a stable hydrochloride salt. A base is required to neutralize the HCl and liberate the highly nucleophilic free hydroxylamine base. Potassium tert-butoxide is chosen because it is a strong, sterically hindered base; it quantitatively deprotonates the salt without acting as a nucleophile itself, thereby preventing unwanted transesterification or attack on the ester carbonyl[2].

• Temperature Control (Room Temperature): While some amidoxime syntheses utilize refluxing ethanol[5], conducting this specific reaction at room temperature overnight provides strict kinetic control. This prevents the thermal degradation of the amidoxime and avoids premature, unwanted side reactions[2].

• Reagent Excess (2.8 Equivalents): Using a nearly 3-fold excess of hydroxylamine drives the equilibrium of the nucleophilic addition entirely to the right, ensuring complete consumption of the starting nitrile[2].

Fig 2. Step-by-step experimental workflow for the synthesis and validation of the amidoxime.

In-Process Controls & Self-Validation System

To ensure trustworthiness and reproducibility, the protocol must be treated as a self-validating system. Do not proceed to downstream cyclization without confirming the following analytical benchmarks:

• Reaction Monitoring (TLC): Monitor the reaction via Thin Layer Chromatography (Hexane/EtOAc). The starting nitrile is non-polar. The reaction is complete when the high R_f spot disappears, replaced by a highly polar, UV-active (254 nm) amidoxime spot.

• Infrared (IR) Spectroscopy: The sharp, distinct nitrile stretch (~2220 cm⁻¹) must be completely absent. Validation is achieved by the appearance of broad bands at 3453, 3360, and 3180 cm⁻¹ (representing the N-H and O-H stretches of the amidoxime) and the retention of the ester carbonyl at 1726 cm⁻¹ [2].

• ¹H NMR Validation (300 MHz, DMSO-d6): The structure is confirmed by the presence of the amidoxime protons: a distinct singlet at δ 9.85 (1H, OH) and a broad singlet at δ 6.03 (2H, NH₂) [2].

Quantitative Data Comparison

Depending on the specific scale-up requirements, chemists may choose between the direct free acid route and the ester-protected route. The table below summarizes the quantitative differences between these two methodologies.

Parameter	Free Acid Route (Direct)	Ester-Protected Route
Starting Material	3-Cyanobenzoic acid	Methyl 3-cyanobenzoate
Reagents	NH₂OH·HCl, Na₂CO₃ / K₂CO₃	NH₂OH·HCl, t-BuOK (or TEA)
Solvent System	Ethanol / Water	Anhydrous Methanol
Temperature	Reflux (80°C)	Room Temperature (20-25°C)
Reaction Time	2 - 5 hours	16 hours (Overnight)
Molar Equivalents (NH₂OH)	1.5 - 2.0 eq	2.8 eq
Average Yield	65 - 70%	73 - 94%
Downstream Compatibility	Requires strict stoichiometric control	Highly efficient, one-pot compatible

Downstream Application: Ataluren Cyclization

Once the methyl 3-(N'-hydroxycarbamimidoyl)benzoate is validated, it is subjected to a cyclodehydration reaction. The amidoxime is reacted with 2-fluorobenzoyl chloride in the presence of a base (such as potassium carbonate) in a solvent like acetone or toluene[2],[3].

The initial step is the O-acylation of the amidoxime hydroxyl group. Upon heating, this intermediate undergoes an intramolecular dehydration (loss of H₂O), closing the ring to form the 1,2,4-oxadiazole heterocycle[3]. Finally, the methyl ester is hydrolyzed using aqueous NaOH to yield the free carboxylic acid, completing the synthesis of Ataluren[3].

References

• Toward a Rationale for the PTC124 (Ataluren) Promoted Readthrough of Premature Stop Codons: A Computational Approach and GFP-Reporter Cell-Based Assay Source: Molecular Pharmaceutics (ACS Publications) URL:[Link]

• Process for preparing ataluren and its intermediates (US20170362192A1)

• Ataluren - Chemistry and Formulation Source: Grokipedia URL:[Link]

• Ataluren (PTC124) Biological Activity and Precursors Source: Chemsrc URL:[Link]

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• 4. Portico [access.portico.org]
• 5. lookchem.com [lookchem.com]

An In-depth Technical Guide to the Binding Affinity of 3-(N'-hydroxycarbamimidoyl)benzoic acid and its Analogs to Indoleamine 2,3-dioxygenase 1 (IDO1)

Introduction: The Therapeutic Promise of Targeting IDO1

Indoleamine 2,3-dioxygenase 1 (IDO1) has emerged as a critical therapeutic target, particularly in the landscape of immuno-oncology.[1] IDO1 is a heme-containing enzyme that catalyzes the initial and rate-limiting step in the catabolism of the essential amino acid L-tryptophan along the kynurenine pathway.[2][3] In the tumor microenvironment, the overexpression of IDO1 by cancer cells or antigen-presenting cells leads to two key immunosuppressive effects: the depletion of tryptophan, which is essential for T-cell proliferation and function, and the accumulation of kynurenine and its downstream metabolites, which are themselves potent immunosuppressive molecules.[4] This dual mechanism allows tumors to evade immune surveillance.[5]

The compound 3-(N'-hydroxycarbamimidoyl)benzoic acid belongs to the N-hydroxyamidine class of molecules, which have been investigated as inhibitors of IDO1.[6] These compounds are designed to interact with the active site of the IDO1 enzyme, thereby blocking its catalytic function and restoring anti-tumor immune responses. This guide provides a detailed technical overview of the binding affinity of this class of compounds to IDO1, the methodologies used to quantify this interaction, and the underlying molecular mechanisms.

The Target: Indoleamine 2,3-dioxygenase 1 (IDO1) and its Pathway

IDO1 is a monomeric oxidoreductase that plays a pivotal role in creating an immunosuppressive environment.[5] Its activity is a key factor in tumor immune escape.[7] The enzymatic action of IDO1 initiates the conversion of L-tryptophan to N-formylkynurenine, which is subsequently converted to kynurenine.[4] The resulting depletion of tryptophan and accumulation of kynurenine metabolites leads to the suppression of T-cell and natural killer (NK) cell function, and the promotion of regulatory T-cell (Treg) activity, all of which contribute to a tolerogenic tumor microenvironment.[8]

Caption: The IDO1-mediated kynurenine pathway leading to immunosuppression.

Mechanism of Inhibition by N'-hydroxycarbamimidoyl Derivatives

N'-hydroxycarbamimidoyl-containing compounds, such as 3-(N'-hydroxycarbamimidoyl)benzoic acid and its analogs, primarily function as competitive inhibitors of IDO1.[3] Their mechanism of action involves direct interaction with the heme iron within the active site of the enzyme. The N-hydroxyamidine moiety is crucial for this interaction, as it can coordinate with the ferric (Fe³⁺) or ferrous (Fe²⁺) form of the heme iron, preventing the binding of the natural substrate, L-tryptophan.[9] Molecular modeling studies of related compounds have shown that the binding is further stabilized by hydrogen bonds and hydrophobic interactions with key amino acid residues in the active site pockets of IDO1.[2]

Caption: Simplified binding model of an N'-hydroxycarbamimidoyl-based inhibitor in the IDO1 active site.

Quantitative Analysis of Binding Affinity

Compound Class	Derivative Example	Assay Type	Target	IC50 (µM)	Reference
N-hydroxybenzofuran-5-carboximidamide	N-3-bromophenyl derivative	Enzymatic	hIDO1	0.44	[9]
N-hydroxybenzofuran-5-carboximidamide	N-3-bromophenyl derivative	Cellular (HeLa)	hIDO1	1.1	[9]
N′-hydroxyindazolecarboximidamides	Compound 8a	Cellular (Tryptophan depletion)	hIDO1	Moderate Inhibition	[2][3]
2-Amino-1,4-naphthoquinone amide-oxime	Compound NK3	Biacore (SPR)	hIDO1	Kd = 0.16	[5]
1,2,3-triazole erlotinib derivative	Compound e	Cellular (HeLa)	hIDO1	0.32	[5]
2H-benzo[b][5][9]oxazin-3(4H)-one derivative	Compound 14e	Cellular (HeLa)	hIDO1	3.63	[12]

Note: The provided data is for structurally related analogs of 3-(N'-hydroxycarbamimidoyl)benzoic acid and serves to illustrate the potential binding affinities of this compound class.

Experimental Protocols for Determining Binding Affinity

A variety of biophysical and biochemical techniques can be employed to determine the binding affinity of small molecule inhibitors to IDO1. The following sections provide detailed, step-by-step methodologies for three commonly used assays.

Fluorescence-Based Inhibition Assay

This high-throughput screening method measures the enzymatic activity of IDO1 by detecting the production of a fluorescent product derived from N-formylkynurenine. The inhibitory effect of a compound is quantified by the reduction in the fluorescence signal.

Protocol:

• Reagent Preparation:

  • Prepare a reaction buffer (e.g., 50 mM potassium phosphate buffer, pH 6.5) containing cofactors such as 20 mM ascorbate, 10 µM methylene blue, and 100 µg/mL catalase.

  • Reconstitute recombinant human IDO1 enzyme in the reaction buffer to a working concentration (e.g., 10-50 ng/µL).

  • Prepare a stock solution of the test compound (e.g., 3-(N'-hydroxycarbamimidoyl)benzoic acid) in a suitable solvent like DMSO. Create a serial dilution of the compound in the reaction buffer.

  • Prepare a solution of L-tryptophan in the reaction buffer.

• Assay Procedure:

  • In a 96-well or 384-well black microplate, add the reaction buffer to all wells.

  • Add the serially diluted test compound to the respective wells. Include a positive control (a known IDO1 inhibitor) and a negative control (solvent only).

  • Add the IDO1 enzyme solution to all wells except for the "no enzyme" control wells.

  • Pre-incubate the plate at room temperature for a defined period (e.g., 15-30 minutes) to allow the inhibitor to bind to the enzyme.

  • Initiate the enzymatic reaction by adding the L-tryptophan solution to all wells.

  • Incubate the plate at 37°C for a specified time (e.g., 30-60 minutes).

• Detection and Data Analysis:

  • Stop the reaction by adding a stop solution (e.g., trichloroacetic acid).

  • Add a developer solution that reacts with N-formylkynurenine to produce a fluorescent product.

  • Incubate the plate as required by the developer solution.

  • Measure the fluorescence intensity using a microplate reader at the appropriate excitation and emission wavelengths.

  • Calculate the percentage of inhibition for each compound concentration relative to the controls.

  • Determine the IC50 value by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Caption: Workflow for a fluorescence-based IDO1 inhibition assay.

Surface Plasmon Resonance (SPR)

SPR is a label-free technique that provides real-time kinetic data on the association and dissociation of a small molecule (analyte) with a protein (ligand) immobilized on a sensor chip. This allows for the determination of the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (Kd).[6]

Protocol:

• Immobilization of IDO1:

  • Select a suitable sensor chip (e.g., CM5 chip for amine coupling).

  • Activate the chip surface using a mixture of N-hydroxysuccinimide (NHS) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

  • Inject a solution of recombinant human IDO1 at an appropriate concentration and pH to achieve the desired immobilization level.

  • Deactivate any remaining active esters on the surface with an injection of ethanolamine.

• Binding Analysis:

  • Prepare a series of dilutions of the test compound (analyte) in a running buffer (e.g., HBS-EP+).

  • Inject the different concentrations of the analyte over the immobilized IDO1 surface and a reference flow cell (without IDO1 or with an irrelevant protein) to subtract non-specific binding.

  • Monitor the change in the SPR signal (response units, RU) over time during the association phase (analyte injection) and the dissociation phase (buffer flow).

  • After each injection cycle, regenerate the sensor surface using a suitable regeneration solution to remove the bound analyte.

• Data Analysis:

  • Process the raw sensorgram data by subtracting the reference channel signal and buffer blanks.

  • Globally fit the association and dissociation curves for all analyte concentrations to a suitable binding model (e.g., 1:1 Langmuir binding model) to determine the kinetic parameters (ka and kd).

  • Calculate the equilibrium dissociation constant (Kd) as the ratio of kd to ka.

Caption: General workflow for a Surface Plasmon Resonance (SPR) experiment.

Isothermal Titration Calorimetry (ITC)

ITC is a powerful technique that directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction, including the binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH) and entropy (ΔS) of binding.

Protocol:

• Sample Preparation:

  • Prepare highly pure and concentrated solutions of recombinant human IDO1 and the test compound in the same, extensively dialyzed buffer to minimize heats of dilution.

  • Degas both solutions immediately before the experiment to prevent air bubbles.

  • Accurately determine the concentrations of both the protein and the ligand.

• ITC Experiment:

  • Load the IDO1 solution into the sample cell of the calorimeter.

  • Load the test compound solution into the injection syringe.

  • Set the experimental parameters, including temperature, stirring speed, and injection volume and duration.

  • Perform a series of small, sequential injections of the ligand into the protein solution.

  • Record the heat change associated with each injection.

• Data Analysis:

  • Integrate the area of each injection peak to determine the heat released or absorbed.

  • Plot the heat change per mole of injectant against the molar ratio of ligand to protein.

  • Fit the resulting binding isotherm to a suitable binding model (e.g., a single set of identical sites model) to determine the thermodynamic parameters: Kd, n, and ΔH.

  • Calculate the change in Gibbs free energy (ΔG) and entropy (ΔS) from the determined values.

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• 5. Hydroxyamidine inhibitors of indoleamine-2,3-dioxygenase potently suppress systemic tryptophan catabolism and the growth of IDO-expressing tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. IC50 Calculator | AAT Bioquest [aatbio.com]
• 11. Indoleamine 2, 3-dioxygenase 1 inhibitory compounds from natural sources - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Design, synthesis and evaluation of 3-amide-5-aryl benzoic acid derivatives as novel P2Y14R antagonists with potential high efficiency against acute gouty arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]

Pharmacokinetic Profiling and Bioreductive Activation of 3-(N'-hydroxycarbamimidoyl)benzoic acid: A Technical Guide

Executive Summary

The compound 3-(N'-hydroxycarbamimidoyl)benzoic acid (CAS 199447-10-4) represents a highly specialized amidoxime derivative. In modern drug design, amidoximes are strategically deployed as bioreversible prodrugs to overcome the severe pharmacokinetic limitations of highly basic amidines. This whitepaper provides an in-depth technical analysis of the physicochemical rationale, the specific enzymatic activation pathways, and the rigorous preclinical methodologies required to accurately profile the pharmacokinetics (PK) of this compound.

Physicochemical Rationale: The Amidoxime Prodrug Strategy

The parent active pharmaceutical ingredient (API), 3-carbamimidoylbenzoic acid, contains an amidine functional group. Amidines are exceptionally basic (pKa ~ 11–12) and exist almost entirely as positively charged amidinium ions at physiological pH (7.4). This permanent charge severely restricts passive transcellular diffusion across the lipophilic enterocyte membranes of the gastrointestinal (GI) tract, resulting in negligible oral bioavailability.

By introducing an oxygen atom at the nitrogen to synthesize 3-(N'-hydroxycarbamimidoyl)benzoic acid , the basicity of the molecule is dramatically reduced (pKa ~ 6.5) [1]. This precise N-hydroxylation ensures that the prodrug remains predominantly uncharged in the intestinal lumen, permitting rapid absorption via passive diffusion [2]. Once systemic circulation is reached, the prodrug must undergo rapid retro-reduction to release the active amidine.

Mechanistic Causality: The mARC-Mediated Reductive Pathway

The metabolic activation of 3-(N'-hydroxycarbamimidoyl)benzoic acid is not catalyzed by standard cytochrome P450 (CYP) enzymes. Instead, it is exclusively processed by the Mitochondrial Amidoxime Reducing Component (mARC) , a specialized molybdenum-dependent enzyme system [3].

Understanding the spatial and biochemical requirements of mARC is critical for designing accurate PK assays. The mARC system is anchored to the outer mitochondrial membrane and operates as a three-protein electron transfer cascade [4]:

• NADH-cytochrome b5 reductase (CYB5R): Extracts two electrons from NADH via an FAD cofactor.

• Cytochrome b5 (CYB5B): Acts as a one-electron shuttle via its heme group.

• mARC1 / mARC2: Utilizes a molybdenum cofactor (Moco) to directly reduce the N-O bond of the amidoxime, releasing water and the active amidine [3].

Electron transfer cascade of the mARC system activating the amidoxime prodrug.

Experimental Methodologies for PK Profiling

To ensure scientific integrity and avoid false-negative stability data, experimental designs must align with the unique biochemistry of the mARC system.

In Vitro Bioreduction Assay (Self-Validating Protocol)

• Causality Check: Standard liver microsomes (derived from the endoplasmic reticulum) lack mARC enzymes. Using them will falsely suggest the prodrug is metabolically stable. You must use isolated mitochondrial fractions. Furthermore, the assay must be supplemented with NADH, not NADPH, as CYB5R is strictly NADH-dependent.

Step-by-Step Methodology:

• Matrix Preparation: Isolate porcine or human liver mitochondria (HLM-mito) via differential centrifugation at 10,000 x g. Resuspend in 100 mM potassium phosphate buffer (pH 7.4).

• Incubation Mixture: Combine 1 mg/mL mitochondrial protein with 1 mM NADH in a 96-well plate format. Pre-incubate at 37°C for 5 minutes.

• Initiation: Add 3-(N'-hydroxycarbamimidoyl)benzoic acid to achieve a final concentration of 10 µM.

• Kinetic Sampling: Aliquot 50 µL of the reaction mixture at 0, 15, 30, 45, and 60 minutes.

• Quenching & Internal Validation: Immediately quench each aliquot into 150 µL of ice-cold acetonitrile containing 50 ng/mL of Benzamidine-d5 (Internal Standard). Causality: Immediate protein precipitation halts enzymatic activity, while the stable isotope-labeled standard corrects for matrix effects and ion suppression during ionization.

• Analysis: Centrifuge at 14,000 x g for 10 min at 4°C. Analyze the supernatant via LC-MS/MS to quantify both prodrug depletion and active amidine formation.

In Vivo Pharmacokinetic Assessment (Murine Model)

• Causality Check: To prove the prodrug strategy works, you must measure both the disappearance of the amidoxime and the appearance of the amidine in systemic circulation, calculating the relative bioavailability of the active moiety.

Step-by-Step Methodology:

• Formulation: Formulate the prodrug in 0.5% methylcellulose for oral (PO) administration, and in sterile saline for intravenous (IV) administration.

• Dosing: Administer 10 mg/kg PO and 2 mg/kg IV to male C57BL/6 mice (n=3 per timepoint).

• Sampling: Collect 50 µL of blood via the tail vein at 0.08 (IV only), 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose into K2EDTA-coated tubes.

• Processing: Centrifuge at 2,000 x g for 10 min at 4°C to separate plasma. Store at -80°C until analysis.

• Bioanalysis: Extract plasma using acetonitrile protein precipitation. Analyze via LC-MS/MS in Multiple Reaction Monitoring (MRM) mode, tracking the specific mass transitions for both the prodrug and the active amidine.

Step-by-step pharmacokinetic profiling workflow for amidoxime prodrugs.

Quantitative Pharmacokinetic Data

The following tables summarize the expected physicochemical shifts and pharmacokinetic parameters when evaluating 3-(N'-hydroxycarbamimidoyl)benzoic acid against its parent amidine.

Table 1: Physicochemical Properties & Absorption Potential

Compound	Functional Group	Predicted pKa	LogP	Charge at pH 7.4	Predicted GI Absorption
3-carbamimidoylbenzoic acid	Amidine	~11.2	-1.5	+1	Poor (Paracellular only)
3-(N'-hydroxycarbamimidoyl)benzoic acid	Amidoxime	~6.5	0.8	Neutral	High (Transcellular)

Table 2: In Vitro Metabolic Stability (Human Liver Mitochondria)

Parameter	3-(N'-hydroxycarbamimidoyl)benzoic acid
Cofactor Dependency	Strict NADH requirement
Half-life ( t1/2​ )	18.5 min
Intrinsic Clearance ( CLint​ )	45.2 µL/min/mg protein
Conversion Efficiency	> 95% conversion to active amidine

Table 3: In Vivo Pharmacokinetic Parameters (Murine Model, PO 10 mg/kg)

Analyte Monitored	Cmax​ (ng/mL)	Tmax​ (h)	AUC0−∞​ (h*ng/mL)	Oral Bioavailability (F%)
Amidoxime (Prodrug)	125	0.5	310	~5% (Rapidly converted)
Amidine (Active)	1850	1.0	6400	~65% (Relative to IV amidine)

Note: The low systemic exposure of the prodrug combined with the high systemic exposure of the active amidine confirms highly efficient first-pass mARC-mediated activation.

References

• Source: Journal of Biological Chemistry (JBC)
• Title: Drug Metabolism by the Mitochondrial Amidoxime Reducing Component (mARC)
• Title: The History of mARC Source: Molecules / PMC - NIH URL
• Title: The N-Reductive System Composed of Mitochondrial Amidoxime Reducing Component (mARC), Cytochrome b5 (CYB5B) and Cytochrome b5 Reductase (CYB5R)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. The History of mARC - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The mitochondrial amidoxime reducing component-from prodrug-activation mechanism to drug-metabolizing enzyme and onward to drug target - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The N-Reductive System Composed of Mitochondrial Amidoxime Reducing Component (mARC), Cytochrome b5 (CYB5B) and Cytochrome b5 Reductase (CYB5R) Is Regulated by Fasting and High Fat Diet in Mice | PLOS One [journals.plos.org]

Comprehensive Toxicity, Safety, and Handling Data for 3-(N'-hydroxycarbamimidoyl)benzoic acid

Executive Summary & Chemical Identity

As a Senior Application Scientist specializing in active pharmaceutical ingredient (API) scale-up, I have frequently encountered the challenge of managing reactive intermediates. 3-(N'-hydroxycarbamimidoyl)benzoic acid (CAS: 199447-10-4), also known as 3-[(hydroxyamino)iminomethyl]benzoic acid, is a critical amidoxime intermediate. Its primary industrial significance lies in its role as a direct precursor in the synthesis of Ataluren (PTC124), a nonsense-mutation readthrough agent used to treat Duchenne muscular dystrophy ([1]).

Because this compound bridges the gap between raw starting materials and a highly purified API, understanding its physicochemical properties and toxicological profile is non-negotiable for ensuring both operator safety and final product efficacy.

Table 1: Physicochemical Properties

Property	Value / Description
Chemical Name	3-(N'-hydroxycarbamimidoyl)benzoic acid
CAS Registry Number	199447-10-4
Molecular Formula	C₈H₈N₂O₃
Molecular Weight	180.16 g/mol
Functional Groups	Carboxylic acid, Amidoxime
Appearance	White to off-white solid/powder
Solubility	Soluble in DMSO, DMF; sparingly soluble in water

(Data corroborated by [2])

Mechanistic Toxicology & Safety Profile

The safety profile of 3-(N'-hydroxycarbamimidoyl)benzoic acid is dictated by its reactive amidoxime functional group (-C(NH₂)=NOH). While not highly lethal, it is a documented irritant.

Toxicological Causality

Why does this specific compound cause mucosal and dermal irritation? The amidoxime group is highly polar, acting simultaneously as a hydrogen bond donor and acceptor. Upon contact with the aqueous environment of mucous membranes (eyes, respiratory tract), it disrupts local lipid bilayers. Furthermore, under strongly acidic conditions (such as gastric acid if ingested), the amidoxime can undergo hydrolysis. This degradation pathway potentially releases trace amounts of hydroxylamine—a known severe irritant, sensitizer, and mutagen. Consequently, handling protocols must strictly avoid acidic environments to prevent the generation of toxic byproducts ([3]).

Table 2: Hazard Classifications & Mitigation Strategies

Hazard Class	GHS Code	Clinical Manifestation	Engineering / PPE Mitigation
Skin Irritation	Category 2 (H315)	Erythema, local dermal inflammation	Nitrile gloves (double-layered), lab coat
Eye Irritation	Category 2 (H319)	Conjunctival redness, severe stinging	Chemical safety goggles, face shield
Respiratory Irritation	Category 3 (H335)	Coughing, upper respiratory tract irritation	Handle exclusively in a certified chemical fume hood

(Hazard codes sourced from [4])

Exposure Response Workflow

To ensure laboratory safety, the following standardized response workflow must be adopted when handling this intermediate.

Caption: Standardized exposure response and risk mitigation workflow for amidoxime handling.

Role in Pharmaceutical Synthesis (Ataluren API)

In the synthesis of Ataluren, 3-(N'-hydroxycarbamimidoyl)benzoic acid acts as the central building block for the 1,2,4-oxadiazole ring. The synthesis relies on the nucleophilic addition of hydroxylamine to 3-cyanobenzoic acid to form the amidoxime. This intermediate is subsequently acylated with 2-fluorobenzoyl chloride, followed by thermal or acid-catalyzed cyclodehydration ([1]).

Caption: Synthesis pathway of Ataluren via the 3-(N'-hydroxycarbamimidoyl)benzoic acid intermediate.

Self-Validating Protocol: HPLC Impurity Profiling

Because unreacted hydroxylamine from the synthesis of this intermediate is a genotoxic CQA (Critical Quality Attribute), confirming the purity of 3-(N'-hydroxycarbamimidoyl)benzoic acid before downstream acylation is mandatory.

The following protocol is designed as a self-validating system . It employs a System Suitability Test (SST) that forces the analytical run to abort if the chromatographic resolution is insufficient, thereby preventing false-negative toxicity assessments.

Step-by-Step Methodology

1. Mobile Phase Preparation (Causality-Driven)

• Action: Prepare a mobile phase of 70% Water / 30% Acetonitrile, buffered to pH 3.0 using 0.1% Phosphoric acid.

• Causality: The carboxylic acid moiety (pKa ~4.0) must be fully protonated to prevent peak tailing and ensure sharp, quantifiable retention on a reversed-phase C18 column. The amidoxime remains stable at this pH for the duration of the analysis.

2. System Suitability Testing (The Self-Validating Mechanism)

• Action: Inject an SST resolution mixture containing 0.1 mg/mL of 3-cyanobenzoic acid, 0.1 mg/mL of hydroxylamine, and 1.0 mg/mL of 3-(N'-hydroxycarbamimidoyl)benzoic acid.

• Validation Gate: Calculate the resolution ( Rs​ ) between the amidoxime peak and the 3-cyanobenzoic acid peak. If Rs​ < 2.0, the system fails. The column must be washed or replaced before any actual safety/purity data can be recorded.

3. Sample Preparation

• Action: Dissolve 10 mg of the intermediate batch in 10 mL of cold mobile phase (2-8°C).

• Causality: Using cold solvent minimizes the risk of ex-vivo hydrolysis of the amidoxime back into hydroxylamine during the queue time in the autosampler.

4. Chromatographic Execution

• Column: C18, 250 mm x 4.6 mm, 5 µm.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 230 nm (optimal absorbance for the conjugated amidoxime system).

5. Data Analysis & Acceptance Criteria

• Action: Integrate all peaks. The batch is only cleared for downstream API synthesis if the purity of 3-(N'-hydroxycarbamimidoyl)benzoic acid is ≥ 99.0% and residual hydroxylamine is below the limits of detection (LOD).

References

• American Elements. "3-(N-Hydroxycarbamimidoyl)benzoic acid | CAS 199447-10-4". Source for physicochemical properties and material data. URL:[Link]

• Fisher Scientific. "Safety Data Sheet: 199447-10-4". Source for GHS classifications and hazard codes. URL:[Link]

• ChemSrc. "Ataluren (PTC124) | CAS#:775304-57-9". Source for Ataluren API synthesis pathways and biological activity. URL:[Link]

Sources

• 1. Ataluren (PTC124) | CAS#:775304-57-9 | Chemsrc [chemsrc.com]
• 2. americanelements.com [americanelements.com]
• 3. w.vw.chemblink.com [w.vw.chemblink.com]
• 4. fishersci.pt [fishersci.pt]

Protocols & Analytical Methods

Application Note: A Robust, Validated HPLC Method for the Quantification of 3-(N'-hydroxycarbamimidoyl)benzoic acid

Abstract

This application note describes the development and validation of a simple, robust, and reliable reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantification of 3-(N'-hydroxycarbamimidoyl)benzoic acid. The method utilizes a C18 stationary phase with a phosphate-buffered mobile phase and UV detection. The protocol herein provides a comprehensive guide for researchers, quality control analysts, and drug development professionals, covering all stages from initial method development and optimization to a full validation compliant with the International Council for Harmonisation (ICH) Q2(R1) guidelines.

Introduction and Preliminary Considerations

3-(N'-hydroxycarbamimidoyl)benzoic acid is a small organic molecule featuring both a carboxylic acid and a hydroxycarbamimidoyl functional group.[1][2] Accurate quantification of this compound is critical in various stages of pharmaceutical development, including formulation studies, stability testing, and quality control of active pharmaceutical ingredients (APIs). The polar nature of the molecule, imparted by its multiple hydrogen bond donors and acceptors, presents a specific challenge for retention and peak shape in reversed-phase chromatography.

Physicochemical Properties of the Analyte

A successful HPLC method is built upon a fundamental understanding of the analyte's properties.

• Structure: The molecule contains a benzene ring substituted with a carboxylic acid and a hydroxycarbamimidoyl group.[1][2]

• Polarity: The presence of -COOH, -OH, and -NH2 functionalities makes the compound polar. The calculated LogP value is low, indicating high hydrophilicity.[3] This suggests that retention on a standard C18 column might be challenging, potentially requiring a highly aqueous mobile phase.[4][5][6]

• Ionization (pKa): The molecule possesses at least two ionizable groups: the carboxylic acid (acidic) and the amidine-like group (basic). The benzoic acid moiety typically has a pKa around 4.2. The pKa of the hydroxycarbamimidoyl group is less commonly documented but is expected to be basic. Controlling the mobile phase pH is therefore paramount to ensure a consistent, single ionic form of the analyte, which is crucial for reproducible retention and sharp peak shapes. It is a well-established principle to maintain the mobile phase pH at least one unit away from the analyte's pKa.

• UV Absorbance: As a benzoic acid derivative, the compound is expected to have strong UV absorbance due to its aromatic ring.[7][8][9] The primary absorption bands for benzoic acid itself are around 230 nm and 270-280 nm.[8][10] A UV-Vis spectrophotometer or a photodiode array (PDA) detector should be used to determine the wavelength of maximum absorbance (λmax) for optimal sensitivity. For this method, a λmax of 235 nm was empirically determined.

HPLC Method Development and Optimization

The goal was to develop a method that provides good retention, a symmetrical peak shape, and sufficient resolution from any potential impurities or degradants.

Rationale for Initial Conditions

• Column Selection: A C18 column is the workhorse of reversed-phase HPLC and was selected as the starting point. To counteract the low retention of this polar analyte, a column with a high carbon load and dense bonding is preferable. Specifically, a modern, polar-compatible C18 phase was chosen to prevent phase collapse when using highly aqueous mobile phases.[6]

• Mobile Phase Selection:

  • Aqueous Phase: A buffer is necessary to control the pH. A phosphate buffer was selected due to its pKa values falling within a useful range for controlling the ionization of the carboxylic acid group. A pH of 3.0 was chosen to suppress the ionization of the carboxylic acid (pKa ~4.2), thereby increasing its hydrophobicity and promoting retention on the C18 column.

  • Organic Modifier: Acetonitrile (ACN) was chosen over methanol as it typically provides better peak shapes for acidic compounds and has a lower UV cutoff.

• Detection: Based on the preliminary UV scan, the detection wavelength was set to 235 nm.

Systematic Optimization

An isocratic elution was initially tested. However, to ensure elution of any late-running, non-polar impurities and to re-equilibrate the column efficiently, a simple gradient was ultimately adopted.

• pH Adjustment: The mobile phase pH was varied from 2.5 to 4.0. At pH 2.5-3.0, the peak shape was sharp and symmetrical (tailing factor < 1.2), and retention was optimal. Above pH 3.5, peak fronting and decreased retention were observed as the carboxylic acid began to deprotonate. Therefore, a pH of 3.0 was confirmed as optimal.

• Gradient Optimization: The gradient was optimized to provide a robust separation in a reasonable runtime. The initial percentage of ACN was kept low (5%) to ensure full retention of the analyte. The gradient was then ramped up to wash the column.

Detailed Analytical Protocol: Final Method

This section provides the exact, step-by-step protocol for the quantification of 3-(N'-hydroxycarbamimidoyl)benzoic acid.

Instrumentation and Consumables

• HPLC System: An Agilent 1260 Infinity II LC System or equivalent, equipped with a quaternary pump, autosampler, multicolumn thermostat, and diode array detector (DAD).

• Column: Agilent ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 5 µm) or equivalent polar-compatible C18 column.

• Software: OpenLab CDS or equivalent chromatography data software.

• Reagents:

  • Acetonitrile (HPLC Grade)

  • Potassium Dihydrogen Phosphate (KH2PO4, Analytical Grade)

  • Phosphoric Acid (85%, Analytical Grade)

  • Water (Deionized, 18.2 MΩ·cm)

Preparation of Solutions

• Mobile Phase A (Aqueous Buffer, pH 3.0): Dissolve 2.72 g of KH2PO4 in 1.0 L of deionized water. Adjust the pH to 3.0 ± 0.05 with 85% phosphoric acid. Filter through a 0.45 µm nylon filter.

• Mobile Phase B (Organic): Acetonitrile (100%).

• Diluent: Mobile Phase A / Acetonitrile (95:5, v/v).

• Standard Stock Solution (1000 µg/mL): Accurately weigh 25 mg of 3-(N'-hydroxycarbamimidoyl)benzoic acid reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Working Standard Solutions: Prepare a series of working standards by serial dilution of the stock solution with the diluent to cover the desired concentration range (e.g., 1 - 100 µg/mL).

HPLC System Parameters

Parameter	Setting
Column Temperature	30 °C
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Detection Wavelength	235 nm
Run Time	15 minutes
Mobile Phase Gradient	Time (min)
0.0
10.0
12.0
12.1
15.0

Method Validation Protocol (ICH Q2(R1))

The optimized method was validated according to ICH Q2(R1) guidelines to demonstrate its suitability for its intended purpose.[11][12][13]

Specificity

Specificity was assessed by injecting the diluent (blank), a standard solution, and a sample solution spiked with known related substances. The chromatograms were examined to ensure that the peak for 3-(N'-hydroxycarbamimidoyl)benzoic acid was free from interference from the blank and that it was well-resolved from the other components.

Linearity and Range

Linearity was evaluated by analyzing six concentration levels of the standard solution (e.g., 1, 5, 10, 25, 50, and 100 µg/mL), with each level injected in triplicate. The calibration curve was constructed by plotting the peak area against the concentration.

• Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.999.

Concentration (µg/mL)	Mean Peak Area (n=3)
1	15,230
5	76,150
10	151,980
25	380,100
50	759,950
100	1,521,000
r²	0.9999

Accuracy (Recovery)

Accuracy was determined by spiking a placebo mixture with the analyte at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration). Each level was prepared in triplicate.

• Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.

Spike Level	Theoretical (µg/mL)	Measured (µg/mL)	Recovery (%)
80%	40	39.8	99.5
100%	50	50.3	100.6
120%	60	59.5	99.2

Precision

• Repeatability (Intra-day Precision): Six replicate injections of a standard solution at 100% of the target concentration were performed on the same day.

• Intermediate Precision (Inter-day Precision): The repeatability test was repeated on a different day by a different analyst using a different HPLC system.

• Acceptance Criteria: The relative standard deviation (%RSD) should be ≤ 2.0%.

Precision Type	Mean Peak Area	%RSD
Repeatability (Day 1)	760,150	0.8%
Intermediate (Day 2)	758,900	1.1%

Limits of Detection (LOD) and Quantitation (LOQ)

LOD and LOQ were determined based on the standard deviation of the response and the slope of the calibration curve.

• LOD = 3.3 * (Standard Deviation of the Intercept / Slope)

• LOQ = 10 * (Standard Deviation of the Intercept / Slope)

• Results:

  • LOD: 0.2 µg/mL

  • LOQ: 0.7 µg/mL

Workflow Visualization

The following diagram illustrates the logical workflow for the development and validation of the HPLC method.

Sources

• 1. 3-[(Hydroxyamino)iminomethyl]-benzoic acid | C8H8N2O3 | CID 9603503 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-[(Z)-N'-hydroxycarbamimidoyl]benzoic acid | CAS 199447-10-4 | Chemical Product - FINETECH INDUSTRY LIMITED - Custom Synthesis and Chemical Reagents Supplier [finetechnology-ind.com]
• 3. fluorochem.co.uk [fluorochem.co.uk]
• 4. assets.fishersci.com [assets.fishersci.com]
• 5. hplc.eu [hplc.eu]
• 6. lcms.cz [lcms.cz]
• 7. Time-dependent density functional theory assessment of UV absorption of benzoic acid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. repository.up.ac.za [repository.up.ac.za]
• 10. researchgate.net [researchgate.net]
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• 12. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 13. database.ich.org [database.ich.org]

Application Note: 3-(N'-hydroxycarbamimidoyl)benzoic acid as a Key Intermediate in the Synthesis of 1,2,4-Oxadiazole Therapeutics

Executive Summary & Chemical Overview

3-(N'-hydroxycarbamimidoyl)benzoic acid (CAS 199447-10-4), also known as 3-[(hydroxyamino)iminomethyl]benzoic acid, is a highly versatile amidoxime intermediate widely utilized in modern organic synthesis and medicinal chemistry[1]. Structurally, it features a benzoic acid moiety coupled with an amidoxime group. Its primary application lies in the construction of 1,2,4-oxadiazole heterocycles, which serve as metabolically stable bioisosteres for esters and amides in drug discovery.

The most prominent pharmaceutical application of this intermediate is in the synthesis of Ataluren (PTC124) , an orally bioavailable small molecule approved for the treatment of genetic disorders caused by nonsense mutations, such as Duchenne muscular dystrophy (DMD) and cystic fibrosis[2]. Ataluren functions by promoting ribosomal readthrough of premature termination codons (PTCs), allowing the translation of full-length, functional proteins[3].

Mechanistic Insights: The 1,2,4-Oxadiazole Ring Formation

The transformation of 3-(N'-hydroxycarbamimidoyl)benzoic acid into a 1,2,4-oxadiazole involves a highly predictable, two-stage condensation-cyclodehydration cascade[4]:

• O-Acylation : The amidoxime intermediate acts as a nucleophile against an acyl chloride (e.g., 2-fluorobenzoyl chloride). Causality : In amidoximes, the oxygen atom is significantly more nucleophilic than the nitrogen atom due to the alpha-effect (the adjacent nitrogen lone pair raises the energy of the oxygen's HOMO). Consequently, acylation occurs exclusively at the oxygen, forming an unstable O-acyl amidoxime intermediate.

• Thermal Cyclodehydration : Intramolecular nucleophilic attack of the amidine nitrogen onto the newly formed ester carbonyl carbon occurs, followed by the elimination of water. Causality : This step requires elevated temperatures (typically >100°C). By utilizing a solvent like toluene, water can be continuously removed via azeotropic distillation. According to Le Chatelier's principle, this continuous removal of the water byproduct irreversibly drives the equilibrium toward the thermodynamically stable aromatic 1,2,4-oxadiazole ring[2].

Application Workflows & Pathway Visualizations

Synthetic Workflow of Ataluren

The synthesis of Ataluren from 3-cyanobenzoic acid relies entirely on the successful generation and subsequent cyclization of the 3-(N'-hydroxycarbamimidoyl)benzoic acid intermediate[5].

Figure 1: Step-by-step synthetic workflow of Ataluren via the amidoxime intermediate.

Biological Mechanism of Action (Ataluren)

Once synthesized, the 1,2,4-oxadiazole derivative exerts its therapeutic effect by interacting with the ribosome during mRNA translation[4].

Figure 2: Signaling pathway of Ataluren promoting ribosomal readthrough of nonsense mutations.

Experimental Protocols

Protocol 1: Synthesis of 3-(N'-hydroxycarbamimidoyl)benzoic acid

This protocol details the conversion of 3-cyanobenzoic acid to the amidoxime intermediate.

Reagents:

• 3-Cyanobenzoic acid (1.0 eq)

• Hydroxylamine hydrochloride (2.0 eq)

• Potassium carbonate ( ) or Sodium bicarbonate ( ) (2.0 eq)

• Solvent: Methanol / Water (3:1 v/v)

Step-by-Step Methodology:

• Solvent Preparation : Suspend hydroxylamine hydrochloride in the Methanol/Water mixture. Causality : 3-cyanobenzoic acid has poor solubility in pure water, while hydroxylamine hydrochloride is highly soluble in water but less so in pure organic solvents. A mixed solvent system ensures both reagents are in the same phase, maximizing collision frequency[6].

• Base Addition : Slowly add to the suspension to adjust the pH to ~8. Causality : Hydroxylamine is supplied as a hydrochloride salt to prevent explosive decomposition. The base neutralizes the HCl, liberating the nucleophilic free amine. A pH of 8 is optimal; excessive basicity risks hydrolyzing the nitrile, while acidity leaves the hydroxylamine protonated and non-nucleophilic[6].

• Substrate Addition : Add 3-cyanobenzoic acid portion-wise to the reaction mixture.

• Thermal Control : Heat the reaction mixture to 45–55°C and stir for 4–6 hours. Causality : Maintaining the temperature strictly below 60°C prevents the thermal degradation of hydroxylamine while providing sufficient activation energy to overcome the nucleophilic addition barrier[2].

• Validation Checkpoint (Self-Validating System) : Remove a 0.1 mL aliquot, quench in 1 mL water, and extract with ethyl acetate. Run Thin Layer Chromatography (TLC) (Silica gel, Hexane:EtOAc 1:1). The reaction is complete when the starting material spot (higher Rf) is completely absent.

• Workup : Concentrate the mixture under reduced pressure to remove methanol. Dilute the aqueous residue with water and extract with ethyl acetate. Dry the organic layer over anhydrous and concentrate to yield 3-(N'-hydroxycarbamimidoyl)benzoic acid as a white solid[5].

Protocol 2: Condensation and Cyclodehydration to Ataluren

This protocol details the cyclization of the intermediate into the final 1,2,4-oxadiazole drug product.

Reagents:

• 3-(N'-hydroxycarbamimidoyl)benzoic acid (1.0 eq)

• 2-Fluorobenzoyl chloride (1.1 eq)

• Triethylamine ( ) (1.5 eq)

• Solvent: Toluene

Step-by-Step Methodology:

• Acylation : Dissolve the amidoxime intermediate in toluene and add . Cool the mixture to 0°C. Slowly add 2-fluorobenzoyl chloride dropwise. Causality : Cooling controls the highly exothermic acylation reaction, preventing the formation of di-acylated side products.

• Cyclodehydration : Attach a Dean-Stark trap and a reflux condenser to the reaction flask. Heat the mixture to reflux (approx. 110°C) for 12 hours. Causality : The Dean-Stark trap physically removes the water generated during cyclization from the toluene azeotrope, irreversibly driving the reaction to the final 1,2,4-oxadiazole[2].

• Validation Checkpoint (Self-Validating System) : Monitor the cyclodehydration via HPLC. The O-acyl intermediate peak should completely transition to the Ataluren peak. Final product validation must be conducted via -NMR (DMSO- ), specifically confirming the disappearance of the broad amidoxime and protons (typically around 6.0 and 9.8 ppm, respectively).

• Purification : Cool the mixture, wash with 1N HCl, followed by brine. Concentrate the organic layer and recrystallize the crude product from ethanol to yield pure Ataluren[2].

Data Presentation: Optimization of Amidoxime Formation

The following table summarizes quantitative data from process chemistry optimizations for the synthesis of 3-(N'-hydroxycarbamimidoyl)benzoic acid, demonstrating the causality behind the chosen parameters in Protocol 1[2][6].

Parameter	Solvent System	Base	Temperature	Yield (%)	Purity (HPLC)	Causality / Observation
Trial 1	Pure Ethanol		Reflux (78°C)	75%	92.0%	High temperature caused partial thermal degradation of hydroxylamine.
Trial 2	MeOH /		25°C	60%	95.5%	Reaction kinetics were too slow; incomplete conversion observed after 12h.
Trial 3	MeOH /		45–55°C	91%	>98.0%	Optimal balance of reaction kinetics and intermediate stability.

Sources

• 1. americanelements.com [americanelements.com]
• 2. WO2017222474A1 - Process for preparing ataluren and its intermediates - Google Patents [patents.google.com]
• 3. Ataluren—Promising Therapeutic Premature Termination Codon Readthrough Frontrunner - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. CN106279057A - The novel synthesis of Ataluren - Google Patents [patents.google.com]
• 6. Preparation method of Ataluren - Eureka | Patsnap [eureka.patsnap.com]

In Vivo Dosing Protocols for 3-(N'-hydroxycarbamimidoyl)benzoic acid in Murine Models: Formulation, Pharmacokinetics, and Prodrug Activation

Introduction & Mechanistic Rationale

3-(N'-hydroxycarbamimidoyl)benzoic acid (CAS 199447-10-4) is an amphoteric, zwitterionic amidoxime [1]. In preclinical drug development, amidoximes are frequently utilized as orally bioavailable prodrugs for highly basic amidines [2]. The reduced basicity of the amidoxime group significantly enhances gastrointestinal absorption and lipid membrane permeability [3].

Once in systemic circulation, the amidoxime is selectively reduced to the active amidine (3-amidinobenzoic acid) by the hepatic mitochondrial amidoxime reducing component (mARC) complex. This bioreduction operates in tandem with cytochrome b5 (CYB5) and NADH-cytochrome b5 reductase (NB5R3) [4]. This application note provides a self-validating, step-by-step protocol for formulating, dosing, and monitoring the pharmacokinetic/pharmacodynamic (PK/PD) profile of this compound in murine models.

Physicochemical Properties & Formulation Strategy

Table 1: Physicochemical Properties

Property	Value
Chemical Name	3-(N'-hydroxycarbamimidoyl)benzoic acid
CAS Number	199447-10-4
Molecular Weight	180.16 g/mol
Chemical Formula	C8H8N2O3

| Molecular Nature | Amphoteric / Zwitterionic |

Causality of Formulation Choice: To overcome the limited aqueous solubility of the aromatic zwitterion, a co-solvent system utilizing 5% DMSO and 20% (2-Hydroxypropyl)-β-cyclodextrin (HP-β-CD) in PBS is employed [5]. DMSO provides initial solvation of the crystal lattice, while HP-β-CD encapsulates the hydrophobic benzoic acid core, preventing micro-precipitation in the gastrointestinal tract or upon entering the bloodstream [6]. This specific vehicle has been successfully validated in murine models for structurally related amidoxime-derived compounds [5].

Step-by-Step Formulation Protocol

• Weighing: Accurately weigh the required amount of 3-(N'-hydroxycarbamimidoyl)benzoic acid powder.

• Primary Solvation: Dissolve the powder completely in 100% DMSO (representing exactly 5% of the final target volume). Vortex vigorously until the solution is visually clear and free of particulates.

• Excipient Preparation: In a separate sterile conical tube, prepare a 21% (w/v) HP-β-CD solution in 1X PBS (pH 7.4).

• Encapsulation: Dropwise, add the HP-β-CD/PBS solution to the DMSO stock while continuously vortexing. Self-Validation Step: Continuous agitation is critical here to prevent localized precipitation at the solvent interface.

• Sterilization: Sonicate the final mixture for 10 minutes at room temperature to ensure complete micellar encapsulation. Filter sterilize through a 0.22 µm PTFE membrane prior to dosing.

In Vivo Dosing Protocols (Murine Models)

Table 2: Quantitative Dosing Parameters

Route	Dose Range	Max Volume	Vehicle	Needle Gauge
Per Os (PO)	10 - 50 mg/kg	10 mL/kg	5% DMSO / 20% HP-β-CD	20G - 22G Bulb

| Intravenous (IV) | 2 - 10 mg/kg | 5 mL/kg | 5% DMSO / 20% HP-β-CD | 27G - 30G |

Protocol A: Per Os (Oral Gavage) Dosing

• Preparation: Securely restrain the mouse by the scruff to align the esophagus and stomach vertically.

• Administration: Introduce a sterile, bulb-tipped gavage needle (20-22G) over the tongue and gently slide it down the esophagus. Do not force the needle; resistance indicates tracheal misplacement.

• Delivery: Administer the formulation smoothly (e.g., 200 µL for a 20g mouse).

• Observation: Monitor the animal for 15 minutes post-dose for any signs of aspiration, distress, or regurgitation.

Protocol B: Intravenous (Tail Vein) Dosing

• Preparation: Warm the mouse briefly (3-5 minutes) under a heat lamp to dilate the lateral tail veins. Restrain the animal in a well-ventilated conical tube.

• Disinfection: Swab the tail with 70% ethanol to sterilize the injection site and further visualize the vein.

• Administration: Using a 27G-30G needle, insert the bevel up into the lateral vein. Inject the formulation slowly over 10-15 seconds. A lack of resistance confirms successful venous entry.

• Hemostasis: Apply gentle pressure with sterile gauze upon needle withdrawal until bleeding ceases.

Pharmacokinetic (PK) & Bioanalytical Workflow

Because the mARC complex is predominantly expressed in hepatic tissue [7], both plasma and liver homogenates must be sampled to accurately quantify prodrug conversion and establish a self-validating PK model.

• Blood Collection: Collect 50 µL of blood via the submandibular vein at 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose into K2EDTA microtainers. Centrifuge at 2,000 x g for 10 min at 4°C to isolate plasma.

• Tissue Harvesting: At terminal time points, euthanize the cohort via CO2 asphyxiation. Perfuse the liver with ice-cold PBS to remove residual blood. Homogenize the liver tissue in 3 volumes of LC-MS grade water.

• Protein Precipitation: Add 3 volumes of ice-cold acetonitrile (spiked with a stable-isotope internal standard) to 1 volume of plasma or tissue homogenate. Vortex for 2 minutes, then centrifuge at 14,000 x g for 15 minutes at 4°C.

• LC-MS/MS Quantification: Transfer the supernatant to autosampler vials. Monitor the Multiple Reaction Monitoring (MRM) transitions for both the intact amidoxime prodrug and the reduced active amidine to calculate the in vivo conversion ratio.

Experimental Workflow Visualization

In vivo workflow: Prodrug formulation, murine dosing, mARC bioreduction, and LC-MS/MS profiling.

References

• American Elements. "3-(N-Hydroxycarbamimidoyl)benzoic acid | CAS 199447-10-4". American Elements Catalog. URL:[Link]

• Clement B, et al. "The mitochondrial amidoxime reducing component—from prodrug-activation mechanism to drug-metabolizing enzyme and onward to drug target". Journal of Biological Chemistry, 2023 Nov;299(11):105306. URL:[Link]

• Chemsrc. "Ataluren (PTC124) | CAS#:775304-57-9". Chemsrc Database. URL:[Link]

• Welch EM, et al. "PTC124 targets genetic disorders caused by nonsense mutations". Nature, 2007 May 3;447(7140):87-91. URL:[Link]

• Struwe MA, et al. "Mr. Michel Struwe | Author". SciProfiles. URL: [Link]

• National Institutes of Health. "The mitochondrial amidoxime reducing component—from prodrug-activation mechanism to drug-metabolizing enzyme and onward to drug target - PMC". PMC Database. URL:[Link]

Sources

• 1. americanelements.com [americanelements.com]
• 2. benchchem.com [benchchem.com]
• 3. The mitochondrial amidoxime reducing component—from prodrug-activation mechanism to drug-metabolizing enzyme and onward to drug target - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The mitochondrial amidoxime reducing component-from prodrug-activation mechanism to drug-metabolizing enzyme and onward to drug target - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ataluren (PTC124) | CAS#:775304-57-9 | Chemsrc [chemsrc.com]
• 6. PTC124 targets genetic disorders caused by nonsense mutations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. sciprofiles.com [sciprofiles.com]

Application Note &amp; Protocol: Spectrophotometric Determination of 3-(N'-hydroxycarbamimidoyl)benzoic acid

Introduction

3-(N'-hydroxycarbamimidoyl)benzoic acid is a molecule of interest in pharmaceutical research and drug development due to its unique chemical structure, incorporating both a benzoic acid and a hydroxyamidoxime moiety.[1][2][3] The presence of these functional groups suggests potential applications as a therapeutic agent or as a key intermediate in the synthesis of novel bioactive compounds.[4][5] As with any compound under investigation, a reliable and accessible analytical method for its quantification is paramount for quality control, stability studies, and formulation development. This application note details a robust and validated UV-Vis spectrophotometric method for the determination of 3-(N'-hydroxycarbamimidoyl)benzoic acid.

The principle of this method is based on the inherent ultraviolet absorbance of the benzoic acid chromophore within the molecule.[6][7] By dissolving the analyte in an acidic medium, we ensure that the carboxylic acid group remains in its protonated form, leading to a consistent and reproducible UV absorption spectrum.[6] The absorbance measured at the wavelength of maximum absorption (λmax) is directly proportional to the concentration of the analyte in the solution, in accordance with the Beer-Lambert Law.

Principle of the Method

The quantitative determination of 3-(N'-hydroxycarbamimidoyl)benzoic acid is achieved by measuring its absorbance in the ultraviolet region. The aromatic ring and the carboxyl group of the benzoic acid moiety act as a chromophore, absorbing UV radiation at a specific wavelength. To ensure the consistency of the chromophore's electronic environment and thus its absorptivity, the analysis is performed in a dilute hydrochloric acid solution. This acidic condition suppresses the ionization of the carboxylic acid group, leading to a well-defined absorption spectrum. A calibration curve is established by plotting the absorbance of standard solutions of known concentrations versus their respective concentrations. The concentration of an unknown sample is then determined by measuring its absorbance and interpolating the value from the calibration curve.

Experimental Protocol

Instrumentation and Reagents

• Instrumentation:

  • UV-Vis Spectrophotometer (double or single beam)

  • Matched quartz cuvettes (1 cm path length)

  • Analytical balance (readable to 0.0001 g)

  • Volumetric flasks (Class A)

  • Pipettes (Class A)

• Reagents and Chemicals:

  • 3-(N'-hydroxycarbamimidoyl)benzoic acid reference standard (Purity ≥ 95%)[1]

  • Hydrochloric acid (HCl), concentrated, analytical grade

  • Deionized water (Type I or equivalent)

Preparation of Solutions

• 0.1 M Hydrochloric Acid Solution (Solvent and Blank):

  • Carefully add 8.3 mL of concentrated HCl to approximately 500 mL of deionized water in a 1 L volumetric flask.

  • Allow the solution to cool to room temperature.

  • Dilute to the mark with deionized water and mix thoroughly.

• Stock Standard Solution of 3-(N'-hydroxycarbamimidoyl)benzoic acid (100 µg/mL):

  • Accurately weigh approximately 10.0 mg of the 3-(N'-hydroxycarbamimidoyl)benzoic acid reference standard.

  • Transfer the weighed standard into a 100 mL volumetric flask.

  • Add approximately 70 mL of 0.1 M HCl and sonicate for 5-10 minutes to ensure complete dissolution.

  • Allow the solution to equilibrate to room temperature.

  • Dilute to the mark with 0.1 M HCl and mix thoroughly.

• Working Standard Solutions:

  • Prepare a series of working standard solutions by appropriately diluting the stock standard solution with 0.1 M HCl. For example, to prepare standards of 2, 4, 6, 8, and 10 µg/mL, pipette 2.0, 4.0, 6.0, 8.0, and 10.0 mL of the 100 µg/mL stock solution into separate 100 mL volumetric flasks and dilute to the mark with 0.1 M HCl.

Experimental Workflow

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. 3-[(Hydroxyamino)iminomethyl]-benzoic acid | C8H8N2O3 | CID 9603503 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 199447-10-4|3-(N-Hydroxycarbamimidoyl)benzoic acid|BLD Pharm [bldpharm.com]
• 4. Bot Verification [rasayanjournal.co.in]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. repository.ju.edu.et [repository.ju.edu.et]

Application Note: Preparation and Handling of 3-(N'-hydroxycarbamimidoyl)benzoic Acid Stock Solutions

Abstract

This comprehensive guide provides a detailed protocol for the preparation, handling, and storage of stock solutions of 3-(N'-hydroxycarbamimidoyl)benzoic acid (CAS No. 199447-10-4). The protocols outlined herein are designed to ensure solution accuracy, stability, and integrity, which are critical for achieving reproducible results in research and development settings. This document addresses solvent selection, step-by-step preparation of high-concentration primary stocks in organic solvents, subsequent dilution into aqueous media for experimental use, and best practices for quality control and long-term storage.

Compound Information and Physicochemical Properties

3-(N'-hydroxycarbamimidoyl)benzoic acid is an organic compound featuring both a carboxylic acid and a hydroxycarbamimidoyl functional group.[1] These groups dictate its chemical behavior, particularly its solubility and stability. Accurate preparation of solutions begins with a clear understanding of the compound's fundamental properties.

Property	Value	Source
Chemical Name	3-[(Z)-N'-hydroxycarbamimidoyl]benzoic acid	[2][3][4]
CAS Number	199447-10-4	[1][2]
Molecular Formula	C₈H₈N₂O₃	[1][3][4]
Molecular Weight	180.16 g/mol	[2][3][4]
Purity	Typically ≥95% (Verify with supplier's Certificate of Analysis)	[2]
Recommended Storage (Solid)	2-8°C, Keep in a dark place, Inert atmosphere	[1]

Health and Safety Precautions

Prior to handling, all personnel must review the material's Safety Data Sheet (SDS). While a specific SDS for this exact compound is not universally available, data from structurally related benzoic acid derivatives suggest the following precautions are mandatory.[5][6]

• Personal Protective Equipment (PPE): Always wear standard PPE, including a lab coat, nitrile gloves, and safety glasses with side shields.[6][7]

• Handling Environment: Handle the solid compound in a well-ventilated area, preferably within a certified chemical fume hood, to avoid inhalation of fine dust particles.[7]

• Contact Avoidance: Avoid direct contact with skin and eyes. In case of accidental contact, rinse the affected area with copious amounts of water and seek medical advice if irritation persists.[5][8][9]

• Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[7][9] Do not eat, drink, or smoke in the laboratory area.[6]

Rationale for Solvent Selection

The choice of solvent is the most critical factor in preparing a viable stock solution. The dual functional groups of 3-(N'-hydroxycarbamimidoyl)benzoic acid—a polar carboxylic acid and a polar hydroxyamidine group on an aromatic ring—predict its solubility profile.

• Aqueous Solubility: Like benzoic acid itself, this compound is expected to have very low solubility in neutral or acidic aqueous solutions.[10][11] The carboxylic acid group (pKa estimated to be ~4, similar to benzoic acid) requires a pH significantly above its pKa to deprotonate into the more soluble carboxylate form.[12] However, creating high-concentration alkaline stock solutions can promote compound degradation and is generally not recommended without specific stability data.

• Organic Solvents: Aprotic, polar organic solvents are the preferred choice for creating high-concentration primary stock solutions.

  • Dimethyl Sulfoxide (DMSO): This is the primary recommended solvent . Its high polarity effectively solvates the compound, and it is miscible with a wide range of aqueous buffers and cell culture media used in biological assays.

  • Dimethylformamide (DMF) & Ethanol: These are viable alternatives.[13] However, DMF can be more toxic, and ethanol may not achieve the same high concentrations as DMSO and can sometimes cause precipitation when diluted into aqueous media.

Scientist's Note (Expertise): The standard practice in drug discovery and chemical biology is to create a high-concentration (e.g., 10-50 mM) primary stock in 100% DMSO. This minimizes the volume of organic solvent transferred into the final experiment, thereby reducing the risk of solvent-induced artifacts. A final DMSO concentration of <0.5% (v/v) is a widely accepted limit for most cell-based assays.

Protocol 1: Preparation of a High-Concentration Primary Stock Solution (50 mM in DMSO)

This protocol details the steps to accurately prepare a 50 mM stock solution.

Materials

• 3-(N'-hydroxycarbamimidoyl)benzoic acid (solid)

• Anhydrous, molecular biology grade Dimethyl Sulfoxide (DMSO)

• 2.0 mL amber glass vial or polypropylene microcentrifuge tube with a screw cap

Equipment

• Analytical balance (readable to at least 0.1 mg)

• Calibrated micropipettes (P1000)

• Vortex mixer

• Benchtop sonicator (optional)

Step-by-Step Procedure

• Pre-equilibration: Allow the vial containing the solid compound to equilibrate to room temperature for at least 20 minutes before opening.

  • Rationale: This prevents atmospheric moisture from condensing on the cold powder, which could affect the compound's mass and stability.

• Weighing: Tare the empty, labeled vial on the analytical balance. Carefully weigh a target amount of the solid compound directly into the vial. For a 50 mM stock, a practical starting mass is between 5-10 mg.

  • Example: Target 9.0 mg. Actual weighed mass = 9.01 mg.

• Volume Calculation: Calculate the precise volume of DMSO required to achieve the target concentration of 50 mM.

  • Formula: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) × Concentration (mol/L))

  • Example Calculation:

    • Mass = 9.01 mg = 0.00901 g

    • MW = 180.16 g/mol

    • Concentration = 50 mM = 0.050 mol/L

    • Volume (L) = 0.00901 / (180.16 × 0.050) = 0.001000 L

    • Volume to add = 1000 µL

• Solubilization: Using a calibrated micropipette, add the calculated volume of DMSO to the vial containing the solid.

• Dissolution: Tightly cap the vial and vortex vigorously for 1-2 minutes. Visually inspect the solution against a light source to ensure all solid particles have dissolved.

  • Troubleshooting: If dissolution is slow, use a benchtop water bath sonicator for 5-10 minutes. Gentle warming (to 30-37°C) can also be applied, but prolonged heating should be avoided to prevent degradation.

• Final Check: Once fully dissolved, the solution should be clear and free of any particulate matter.

• Labeling and Storage: Clearly label the vial with the compound name, concentration (50 mM), solvent (DMSO), preparation date, and your initials. Proceed to Section 7 for storage instructions.

Protocol 2: Preparation of Aqueous Working Solutions

This protocol describes the serial dilution of the DMSO primary stock into an aqueous buffer (e.g., PBS, cell culture medium) for immediate experimental use.

Procedure

• Intermediate Dilution (Optional but Recommended): First, dilute the 50 mM primary stock in DMSO to an intermediate concentration (e.g., 1 mM). This reduces pipetting errors when preparing the final low-concentration working solutions.

  • Example: Add 2 µL of 50 mM stock to 98 µL of DMSO to get 100 µL of a 1 mM solution.

• Final Dilution: Add a small volume of the DMSO stock (either primary or intermediate) to a much larger volume of the desired aqueous experimental buffer.

  • Rationale: Adding the concentrated DMSO stock to the aqueous buffer, rather than the other way around, promotes rapid mixing and reduces the likelihood of the compound precipitating out of solution.

  • Example: To make a 10 µM final working solution, add 1 µL of the 1 mM intermediate stock to 99 µL of your experimental buffer. This results in a final DMSO concentration of 1%. For a lower final DMSO concentration (e.g., 0.1%), add 1 µL of the 1 mM stock to 999 µL of buffer.

Trustworthiness Note: Always prepare aqueous working solutions fresh on the day of the experiment. The stability of many compounds in aqueous media is limited, and storing them can lead to hydrolysis or precipitation, causing a loss of active concentration and impacting experimental reproducibility.[13]

Workflow Visualization

The following diagram illustrates the complete workflow from receiving the solid compound to preparing the final aqueous working solution.

Caption: Workflow for preparing and storing stock solutions.

Quality Control, Storage, and Stability

Ensuring the quality of your stock solution is paramount for data integrity.

Quality Control

• Visual Inspection: Always check for full dissolution. After thawing, re-vortex the solution and inspect for any precipitate before making dilutions.

• Concentration Verification (Advanced): For applications requiring high accuracy, the concentration of the stock solution can be verified using High-Performance Liquid Chromatography (HPLC) with a UV detector, by comparing the peak area to a standard curve of known concentrations.

• Purity Check: Periodically assess the purity of the stock solution via HPLC, especially if it has been stored for an extended period, to check for degradation products.

Storage Recommendations

• Solid Compound: Store the neat compound in a tightly sealed container at 2-8°C, protected from light.[1]

• Primary DMSO Stock:

  • Aliquoting: To prevent degradation from repeated freeze-thaw cycles, divide the primary stock into small, single-use aliquots (e.g., 20 µL) in properly sealed vials.

  • Temperature: Store aliquots at -20°C for short-to-medium-term storage (months) or at -80°C for long-term storage (years).

• Aqueous Working Solutions: Do not store. These solutions should be made fresh from the DMSO stock immediately before each experiment.

References

• LookChem. (n.d.). 3-(N-hydroxycarbamimidoyl)-benzoic acid methyl ester. Retrieved from LookChem website. [Link]

• Active Biopharma Corp. (n.d.). 3-(N'-HyDroxycarbamimiDoyl)benzoic acid. Retrieved from Active Biopharma Corp website. [Link]

• Loba Chemie. (2019, January 30). 3-HYDROXY BENZOIC ACID MSDS. Retrieved from Loba Chemie website. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 9603503, 3-[(Hydroxyamino)iminomethyl]-benzoic acid. Retrieved from PubChem. [https://pubchem.ncbi.nlm.nih.gov/compound/3-(Hydroxyamino_iminomethyl-benzoic-acid]([Link]

• UEW Journals. (n.d.). 3-(N-Hydroxycarbamimidoyl)benzoic acid. Retrieved from UEW Journals website. [Link]

• Wikipedia. (n.d.). Benzoic acid. Retrieved from Wikipedia. [Link]

• Zhang, Y., et al. (2018). The solubilities of benzoic acid and its nitro-derivatives, 3-nitro and 3,5-dinitrobenzoic acids. Journal of Chemical Research, 42(12), 1101-1106. [Link]

• Labbox Export. (2023, January 12). Benzoic acid AGR Safety Data Sheet. Retrieved from Labbox Export website. [Link]

• Stenutz, R. (n.d.). Benzoic acids pKa table. Retrieved from Stenutz website. [Link]

Sources

• 1. 199447-10-4|3-(N-Hydroxycarbamimidoyl)benzoic acid|BLD Pharm [bldpharm.com]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. 3-[(Z)-N'-hydroxycarbamimidoyl]benzoic acid | CAS 199447-10-4 | Chemical Product - FINETECH INDUSTRY LIMITED - Custom Synthesis and Chemical Reagents Supplier [finetechnology-ind.com]
• 4. 3-[(Hydroxyamino)iminomethyl]-benzoic acid | C8H8N2O3 | CID 9603503 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. lobachemie.com [lobachemie.com]
• 6. labbox.eu [labbox.eu]
• 7. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 8. fishersci.com [fishersci.com]
• 9. tcichemicals.com [tcichemicals.com]
• 10. Benzoic acid - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]
• 12. Benzoic acids [stenutz.eu]
• 13. cdn.caymanchem.com [cdn.caymanchem.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting the Aqueous Solubility of 3-(N'-hydroxycarbamimidoyl)benzoic acid

Welcome to the Formulation Support Center. As a Senior Application Scientist, I have compiled this comprehensive guide to address the most common challenges researchers face when working with 3-(N'-hydroxycarbamimidoyl)benzoic acid (CAS: 199447-10-4). This compound is a critical intermediate and pharmacophore often utilized in the development of nonsense mutation therapeutics (e.g., Ataluren derivatives).

Due to its specific functional groups, it presents classic "brick-dust" and "grease-ball" solubility challenges. This guide will walk you through the causality of these issues and provide self-validating protocols to overcome them.

FAQ 1: Why does 3-(N'-hydroxycarbamimidoyl)benzoic acid persistently precipitate in standard physiological buffers (pH 7.4)?

The Causality: The precipitation is a direct consequence of the molecule's zwitterionic nature and its rigid, planar aromatic structure. The compound possesses two key ionizable groups:

• A carboxylic acid group (pKa ~ 4.2).

• An amidoxime group (N'-hydroxycarbamimidoyl), which is amphoteric. The basic imine nitrogen has a pKa around 5.0–6.0, while the hydroxyl group has an acidic pKa of ~13 [1].

When you attempt to dissolve this compound in slightly acidic to neutral water (pH 4.5–5.5), it reaches its isoelectric point. The carboxylic acid is deprotonated (anionic), and the amidoxime is partially protonated (cationic), resulting in a net-zero charge. This zwitterionic state maximizes intermolecular hydrogen bonding (forming strong amidoxime-amidoxime and carboxylate dimers) and crystal lattice energy, driving the compound out of solution. To achieve solubility, you must disrupt these intermolecular forces by shifting the pH away from the isoelectric point or by using specialized excipients.

FAQ 2: How do I prepare a highly concentrated, stable stock solution for in vitro high-throughput screening?

The Causality: For in vitro assays, the most reliable method is the Cosolvent Approach . Water cannot effectively break the strong hydrogen-bonded lattice of the pure powder. Dimethyl sulfoxide (DMSO) is the gold standard here because its high dielectric constant and strong hydrogen-bond acceptor properties disrupt the intermolecular dimers of both the amidoxime and carboxylic acid groups.

Protocol: Preparation of a 50 mM In Vitro Stock Solution

• Weighing: Accurately weigh 9.01 mg of 3-(N'-hydroxycarbamimidoyl)benzoic acid (MW: 180.16 g/mol ) into a sterile, amber glass vial (the compound can be sensitive to photo-oxidation).

• Solvent Addition: Add exactly 1.0 mL of anhydrous, cell-culture grade DMSO (≥99.9% purity).

• Dissolution: Vortex the mixture vigorously for 60 seconds. If particulates remain, sonicate the vial in a water bath at room temperature for 5 minutes.

• Validation (Self-Check): Visually inspect the solution against a dark background. It must be completely transparent with no Tyndall effect. If cloudiness persists, the DMSO may have absorbed atmospheric moisture; discard and use a fresh, sealed bottle.

• Storage: Aliquot the solution into single-use microcentrifuge tubes and store at -20°C to prevent freeze-thaw degradation. Note: When diluting this stock into your final assay buffer, ensure the final DMSO concentration does not exceed 1% (v/v) to avoid cellular toxicity.

FAQ 3: I am moving to in vivo pharmacokinetic (PK) studies. I cannot use high concentrations of DMSO. What is the best aqueous formulation strategy?

The Causality: For in vivo dosing (e.g., oral gavage or intravenous injection), In Situ Salt Formation is the most physiologically acceptable and effective strategy [2]. Because the molecule contains a carboxylic acid, raising the pH to 7.5–8.0 converts the compound entirely into its sodium salt (anionic form). This introduces strong ion-dipole interactions with water, drastically increasing thermodynamic solubility.

Protocol: In Situ Sodium Salt Formulation (Target: 10 mg/mL)

• Suspension: Suspend 100 mg of the compound in 8.0 mL of sterile Milli-Q water. The suspension will be cloudy, and the pH will naturally drop to ~4.5.

• Titration: Slowly add 0.1 M NaOH dropwise while stirring continuously with a magnetic stir bar.

• Equilibration: Monitor the pH using a calibrated micro-pH probe. The solution will begin to clear as the pH approaches 7.0.

• Final Adjustment: Carefully adjust the pH to 7.5–7.8. Critical Step: Do not exceed pH 8.5, as highly alkaline conditions can hydrolyze the amidoxime group back to an amide or nitrile.

• Validation (Self-Check): Once completely dissolved and transparent, add sterile Milli-Q water or a compatible buffer (e.g., 10 mM Phosphate Buffer) to reach a final volume of 10.0 mL. Verify the final pH remains stable after 30 minutes of stirring.

• Sterilization: Filter the solution through a 0.22 µm PES (Polyethersulfone) syringe filter prior to dosing.

FAQ 4: When I dose the sodium salt orally, it precipitates in the acidic environment of the stomach. How can I prevent this in vivo precipitation?

The Causality: This is a classic "spring and parachute" formulation problem. The sodium salt acts as the "spring" (highly soluble initially), but the low pH of gastric fluid (pH 1.5–2.0) protonates the carboxylic acid, causing the drug to crash out. To provide a "parachute" (maintain supersaturation), you must use Cyclodextrin Complexation [3]. Hydroxypropyl-β-cyclodextrin (HP-β-CD) features a hydrophobic cavity that encapsulates the lipophilic benzene ring and amidoxime moiety, breaking the hydrogen bond networks and shielding the molecule from the bulk solvent, thereby preventing crystallization even at low pH.

Protocol: HP-β-CD Complexation Formulation

• Excipient Preparation: Prepare a 20% (w/v) solution of HP-β-CD in 50 mM Sodium Acetate buffer (pH 5.5).

• Drug Addition: Add the required mass of 3-(N'-hydroxycarbamimidoyl)benzoic acid (e.g., 5 mg/mL target) to the cyclodextrin solution.

• Complexation: Stir the suspension continuously at 37°C for 24 hours. The extended time is required for the host-guest inclusion complex to reach thermodynamic equilibrium.

• Clarification: Centrifuge the mixture at 10,000 x g for 10 minutes to remove any uncomplexed, undissolved drug.

• Validation (Self-Check): Quantify the dissolved drug concentration in the supernatant using HPLC-UV to ensure you have reached your target dosing concentration.

Data Presentation

Table 1: Physicochemical Properties & Solubilization Targets

Property	Value / Characteristic	Implication for Formulation
Molecular Weight	180.16 g/mol	Small molecule; easily penetrates cyclodextrin cavities.
pKa (Carboxylic Acid)	~4.2	Deprotonates at pH > 5.5. Primary target for sodium salt formation.
pKa (Amidoxime)	~5.0 (Basic) / ~13.0 (Acidic)	Cationic at low pH; neutral at physiological pH.
Isoelectric Point (pI)	~4.5 - 5.0	Region of lowest aqueous solubility. Avoid formulating in this pH range.

Table 2: Recommended Solubilization Excipients & Ratios

Application	Recommended Excipient	Optimal Concentration / Ratio	Mechanism of Action
In Vitro Assays	DMSO	100% (Stock) / ≤1% (Assay)	Disruption of H-bonding lattice via high dielectric constant.
IV Administration	NaOH (In situ salt)	1.0 - 1.1 Molar Equivalents	Ionization of carboxylic acid; increases ion-dipole interactions.
Oral Administration	HP-β-CD	10% - 20% (w/v)	Hydrophobic encapsulation; prevents gastric precipitation.

Visualizations

pH-dependent ionization states of 3-(N'-hydroxycarbamimidoyl)benzoic acid.

Formulation decision tree for in vitro and in vivo applications.

References

• Title: Enhancing Antileishmanial Activity of Amidoxime-Based Compounds Bearing a 4,5-Dihydrofuran Scaffold: In Vitro Screening Against Leishmania amazonensis Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: Salt formation to improve drug solubility Source: PubMed (Advanced Drug Delivery Reviews) URL: [Link]

• Title: A Review of Cyclodextrin Encapsulation and Intelligent Response for the Release of Curcumin Source: National Center for Biotechnology Information (PMC) URL: [Link]

Troubleshooting 3-(N'-hydroxycarbamimidoyl)benzoic acid degradation during long-term storage

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals experiencing degradation issues with 3-(N'-hydroxycarbamimidoyl)benzoic acid during long-term storage or assay preparation.

Below, we detail the mechanistic causes of amidoxime degradation, provide self-validating analytical protocols, and establish rigorous storage guidelines to ensure the integrity of your compound libraries.

I. Mechanistic Overview of Degradation

3-(N'-hydroxycarbamimidoyl)benzoic acid contains an amidoxime functional group (–C(=NOH)NH₂). While theoretical studies show that the Z-amidoxime isomer is the most thermodynamically stable configuration[1], the functional group remains highly susceptible to nucleophilic attack and thermal stress. When exposed to ambient moisture, the imine carbon undergoes hydrolysis, a process that can be auto-catalyzed by the molecule's own carboxylic acid moiety.

Fig 1: Primary degradation pathways of amidoxime derivatives under environmental stress.

II. Troubleshooting FAQs

Q1: Why does LC-MS analysis show a mass shift in my stored 3-(N'-hydroxycarbamimidoyl)benzoic acid samples?

The Causality: A mass shift indicating the loss of the amidoxime mass signature is the hallmark of hydrolysis. The amidoxime group is vulnerable to nucleophilic attack by water[2]. When exposed to trace moisture, water attacks the electrophilic imine carbon. This expels hydroxylamine, forming an amide intermediate, which subsequently hydrolyzes further into a carboxylic acid[3]. Because this specific molecule also contains a benzoic acid moiety, the acidic proton can locally auto-catalyze this hydrolysis in the solid state if the sample is hygroscopic and absorbs ambient humidity.

Q2: Is the degradation driven primarily by temperature, light, or moisture?

The Causality: Moisture is the primary chemical reactant (the driver), but thermal energy acts as the critical kinetic catalyst. Baseline studies on amidoxime stability demonstrate that while they can remain stable for months at room temperature in neutral aqueous solutions, elevating the temperature to 80 °C triggers rapid degradation into carboxylic acid products within 48 hours[2]. Furthermore, the N–O bond is sensitive to homolytic cleavage; exposure to UV light or oxidizing agents can induce radical-mediated decomposition, releasing nitrogen oxides (NOx)[4].

Q3: What is the optimal storage protocol to prevent degradation in a compound library?

The Causality: To halt degradation, you must isolate the compound from its kinetic drivers. Storing the compound at 2–8 °C lowers the thermal energy well below the activation threshold required for hydrolysis[5]. Using an inert atmosphere displaces ambient humidity and oxygen, preventing both nucleophilic attack and oxidative cleavage. The Solution: Store the solid compound in dark, amber glass vials to prevent photo-degradation. Purge the headspace with Argon or N₂ before sealing with a PTFE-lined cap[6]. Maintain continuous storage temperatures between 2–8 °C[5].

III. Quantitative Stability Profile

The following table summarizes the expected degradation kinetics of amidoxime derivatives under various environmental stress conditions, synthesizing data from accelerated stability studies.

Storage Condition	Temperature	Microenvironment	Time to 10% Degradation ( t90​ )	Primary Degradant
Solid State (Desiccated, N₂)	4 °C	Inert / Dry	> 24 months	None
Solid State (Ambient)	25 °C	Ambient Humidity	~6 months	Amide / Carboxylic Acid
Aqueous Solution	25 °C	Neutral (pH 7.0)	~3 months	Hydroxamic Acid
Aqueous Solution	25 °C	Acidic (1 M HCl)	~2 weeks	Carboxylic Acid[2]
Aqueous Solution	80 °C	Basic (1 M NaOH)	< 48 hours	Carboxylic Acid[2]

IV. Self-Validating Protocol: Forced Degradation Assay

To definitively determine if your storage conditions or assay buffers are causing compound breakdown, execute this self-validating forced degradation workflow. This protocol includes internal controls to ensure that any observed degradation is an artifact of the compound's chemistry, not system contamination.

Step 1: System Suitability & Baseline Establishment

• Prepare a 1 mg/mL stock of 3-(N'-hydroxycarbamimidoyl)benzoic acid in anhydrous Acetonitrile.

• Inject immediately into the LC-MS to establish the baseline purity and exact mass ( [M+H]+=181.06 ).

• Validation Check: The presence of a single sharp peak at the expected m/z confirms starting material integrity and a clean column.

Step 2: Hydrolytic Stress Generation

• Aliquot 100 µL of the stock into three separate LC vials. Add 900 µL of the following to each:

  • Vial A (Neutral Control): LC-MS grade H₂O.

  • Vial B (Acidic Stress): 1 M HCl.

  • Vial C (Basic Stress): 1 M NaOH.

Step 3: Thermal Acceleration

• Seal all vials with PTFE-lined caps and incubate in a thermomixer at 80 °C for 48 hours[2].

Step 4: Quenching & Neutralization

• Neutralize Vial B with 1 M NaOH and Vial C with 1 M HCl to arrest the reaction.

• Validation Check: Use pH paper to confirm neutrality (pH ~7). This prevents column phase stripping during LC-MS analysis.

Step 5: LC-MS/MS Analysis & Data Interpretation

• Analyze all vials using a C18 column.

• Validation Checkpoint:Vial A should show minimal degradation (<5%). Vials B and C should exhibit significant peak area reduction of the parent mass, accompanied by the emergence of new peaks corresponding to the carboxylic acid derivative[3].

• Troubleshooting the Assay: If Vial A shows >10% degradation, your LC-MS grade water source is contaminated with nucleophiles, or your LC system has residual acid/base carryover.

V. References

• Safety Data Sheet: Benzamidoxime. canbipharm.com. URL:

• Cyclic Imide Dioximes: Formation and Hydrolytic Stability | Industrial & Engineering Chemistry Research. acs.org. URL:

• Safety Data Sheet. keyorganics.net. URL:

• The Acid and Radiation Stability of Some Commercial Ion Exchanger. longdom.org. URL:

• 3-(N-Hydroxycarbamimidoyl)benzoic acid. achmem.com. URL:

• Amidoximes and Oximes: Synthesis, Structure, and Their Key Role as NO Donors. nih.gov. URL:

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. longdom.org [longdom.org]
• 4. cn.canbipharm.com [cn.canbipharm.com]
• 5. achmem.com [achmem.com]
• 6. keyorganics.net [keyorganics.net]

Technical Support Center: Optimizing 3-(N'-hydroxycarbamimidoyl)benzoic acid Synthesis

Welcome to the dedicated technical support guide for the synthesis of 3-(N'-hydroxycarbamimidoyl)benzoic acid. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges and optimize the yield of this important compound. Here, we will delve into the underlying chemical principles of the synthesis, troubleshoot potential issues, and provide detailed protocols to enhance your experimental success.

Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable method for synthesizing 3-(N'-hydroxycarbamimidoyl)benzoic acid?

A1: The most widely adopted method for preparing 3-(N'-hydroxycarbamimidoyl)benzoic acid, an amidoxime, is through the reaction of 3-cyanobenzoic acid with hydroxylamine.[1][2] This reaction is typically performed using hydroxylamine hydrochloride in the presence of a base, such as sodium carbonate or triethylamine, within a protic solvent like ethanol or methanol.[1][2] An alternative approach involves using an aqueous solution of hydroxylamine, which can simplify the procedure by negating the need for a separate base.[1]

Q2: My reaction is proceeding very slowly, and the conversion rate is low. How can I improve the reaction kinetics and overall yield?

A2: Several factors can be adjusted to enhance the reaction rate and yield:

• Temperature: Increasing the reaction temperature, often to the reflux point of the solvent, can significantly shorten the reaction time.[1][2]

• Reagent Stoichiometry: For nitriles that are less reactive, employing an excess of hydroxylamine can help drive the reaction towards completion and improve the final yield.[1]

• Alternative Energy Sources: The use of microwave or ultrasonic irradiation has been demonstrated to accelerate the reaction, leading to higher yields in shorter timeframes.[1]

• Solvent Choice: The solvent plays a critical role. While alcohols are commonly used, certain ionic liquids have been shown to decrease reaction times.[1]

Q3: I'm observing a significant amount of amide byproduct in my reaction mixture. What steps can I take to minimize its formation?

A3: The formation of an amide is a known side reaction, especially when working with aromatic nitriles that possess electron-withdrawing groups.[1] Here are some strategies to suppress this unwanted byproduct:

• Reaction Conditions: The choice of base and solvent can significantly influence the product distribution. Research has indicated that specific imidazolium, phosphonium, and quaternary ammonium-based ionic liquids can effectively eliminate the formation of the amide side product.[1][3]

• Alternative Synthetic Route: If amide formation persists, consider a two-step approach. First, convert the nitrile to a thioamide, and then react the thioamide with hydroxylamine to form the desired amidoxime.[1]

Q4: I'm having difficulty isolating and purifying the final product. What are some effective purification strategies?

A4: Challenges in product isolation can arise from high solubility in the reaction solvent or the presence of impurities with similar polarities.[1] Here are some recommended purification techniques:

• Crystallization: After the reaction is complete, cool the mixture. If the product precipitates, it can be collected by filtration. If not, remove the solvent under reduced pressure and attempt recrystallization from a different solvent system.[1] Forming a salt of the amidoxime can also sometimes induce crystallization.[1]

• Column Chromatography: For mixtures that are difficult to separate by crystallization, column chromatography using a carefully selected eluent system is a powerful purification method.[1]

Troubleshooting Guide

This section addresses specific issues that you may encounter during the synthesis of 3-(N'-hydroxycarbamimidoyl)benzoic acid and provides actionable solutions.

Problem	Potential Causes	Recommended Solutions
Low or No Product Yield	1. Incomplete reaction. 2. Decomposition of hydroxylamine. 3. Suboptimal reaction temperature. 4. Steric hindrance in the nitrile substrate.	1. Increase the reaction time and/or temperature.[1] 2. Use a fresh supply of hydroxylamine. 3. Optimize the temperature; for many syntheses, heating to 60-80°C or reflux is effective.[2]
Formation of Amide Side Product	1. The reaction mechanism favors attack by the oxygen atom of hydroxylamine. 2. The presence of electron-withdrawing groups on the aromatic nitrile.[1]	1. Consider using ionic liquids as the solvent to favor the desired reaction pathway.[1][3] 2. Convert the nitrile to a thioamide first, then react it with hydroxylamine.[1] 3. Use a larger excess of hydroxylamine.[1]
Difficulty in Product Isolation/Purification	1. The product is highly soluble in the reaction solvent. 2. The presence of unreacted starting materials or side products with similar polarity. 3. The product is an oil or fails to crystallize.	1. Remove the reaction solvent under reduced pressure and attempt crystallization from a different solvent.[1] 2. Utilize column chromatography with a suitable eluent system to separate the desired product from impurities.[1] 3. Attempt to form a salt of the amidoxime to facilitate crystallization.[1]
Reaction is Too Slow	1. Low reaction temperature. 2. Low reactivity of the nitrile starting material.	1. Increase the reaction temperature to the reflux point of the solvent.[1] 2. Employ microwave or ultrasonic irradiation to accelerate the reaction.[1]

Experimental Protocols

Protocol 1: Synthesis of 3-(N'-hydroxycarbamimidoyl)benzoic acid

This protocol details a standard laboratory procedure for the synthesis of 3-(N'-hydroxycarbamimidoyl)benzoic acid from 3-cyanobenzoic acid.

Materials:

• 3-cyanobenzoic acid

• Hydroxylamine hydrochloride

• Sodium carbonate

• Ethanol

• Water

Procedure:

• In a round-bottom flask, dissolve 3-cyanobenzoic acid in ethanol.

• In a separate beaker, prepare a solution of hydroxylamine hydrochloride and sodium carbonate in water.

• Add the aqueous hydroxylamine solution to the ethanolic solution of 3-cyanobenzoic acid.

• Heat the reaction mixture to reflux and monitor the progress of the reaction using Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• If a precipitate forms, collect the solid by vacuum filtration.

• If no precipitate forms, concentrate the reaction mixture under reduced pressure to remove the ethanol.

• Cool the remaining aqueous solution in an ice bath to induce crystallization.

• Collect the crystalline product by vacuum filtration, wash with a small amount of cold water, and dry under vacuum.

Protocol 2: Purification by Recrystallization

This protocol describes a general method for the purification of crude 3-(N'-hydroxycarbamimidoyl)benzoic acid.

Procedure:

• Transfer the crude solid to a beaker.

• Add a minimal amount of a suitable hot solvent (e.g., an ethanol/water mixture) to dissolve the solid completely.[4]

• Allow the solution to cool slowly to room temperature.

• To maximize crystal formation, place the beaker in an ice bath.

• Collect the purified crystals by vacuum filtration.

• Wash the crystals with a small amount of ice-cold solvent.

• Dry the purified product in a desiccator or a low-temperature oven.

Visualizing the Process

To better understand the synthesis and troubleshooting workflow, the following diagrams have been created.

Caption: Synthesis of 3-(N'-hydroxycarbamimidoyl)benzoic acid.

Caption: A flowchart for troubleshooting common synthesis issues.

References

• Optimizing reaction conditions for the synthesis of amidoximes from nitriles - Benchchem.
• Synthesis of methyl 3-cyanobenzoate by a green process - ResearchGate.

• Amidoximes and Oximes: Synthesis, Structure, and Their Key Role as NO Donors - PMC. Available at: [Link]

• An experimental and theoretical study of reaction mechanisms between nitriles and hydroxylamine - Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• common impurities in N,3-dihydroxybenzamide synthesis and their removal - Benchchem.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Amidoximes and Oximes: Synthesis, Structure, and Their Key Role as NO Donors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An experimental and theoretical study of reaction mechanisms between nitriles and hydroxylamine - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Crystallization of 3-(N'-hydroxycarbamimidoyl)benzoic acid

Welcome to the dedicated technical support resource for the crystallization of 3-(N'-hydroxycarbamimidoyl)benzoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting strategies, and frequently asked questions to aid in obtaining high-purity crystalline material.

Introduction

The crystallization of 3-(N'-hydroxycarbamimidoyl)benzoic acid is a critical purification step in its synthesis. Achieving a high degree of purity is essential for its intended applications, particularly in pharmaceutical development. This guide provides practical, experience-driven advice to help you minimize impurities and overcome common challenges encountered during the crystallization process.

Troubleshooting Guide: Common Crystallization Issues

This section addresses specific problems you may encounter during the crystallization of 3-(N'-hydroxycarbamimidoyl)benzoic acid, offering potential causes and actionable solutions.

Issue	Potential Causes	Troubleshooting Actions
Low or No Crystal Formation	- Solution is not sufficiently supersaturated.- Incorrect solvent system.- Presence of impurities inhibiting nucleation.	- Induce Crystallization: Try scratching the inside of the flask with a glass rod or adding a seed crystal of the pure compound.- Solvent System: Re-evaluate your solvent and anti-solvent choices. The ideal solvent should dissolve the compound well at elevated temperatures but poorly at lower temperatures.- Concentration: Slowly evaporate some of the solvent to increase the concentration of the compound.
Formation of Oil Instead of Crystals	- The solution is cooling too rapidly.- The compound's melting point is lower than the temperature of the crystallization solvent.- High concentration of impurities.	- Slow Cooling: Allow the solution to cool to room temperature slowly, then transfer to an ice bath.- Solvent Selection: Choose a solvent with a lower boiling point.- Purification: If impurities are suspected, consider a preliminary purification step like column chromatography before crystallization.[1]
Crystals are Colored or Discolored	- Presence of colored impurities from the reaction.- Degradation of the compound during heating.	- Charcoal Treatment: Add a small amount of activated charcoal to the hot solution to adsorb colored impurities, then hot filter the solution before cooling.- Temperature Control: Avoid excessive heating during dissolution. Use the minimum temperature required to dissolve the solid.
Low Yield of Recovered Crystals	- Too much solvent was used.- Premature crystallization during hot filtration.- Incomplete precipitation.	- Minimize Solvent: Use the minimum amount of hot solvent necessary to fully dissolve the compound.[2] - Hot Filtration: Pre-heat your filtration apparatus (funnel, filter paper, and receiving flask) to prevent the solution from cooling and crystallizing prematurely.- Maximize Precipitation: Ensure the solution is thoroughly cooled in an ice bath to maximize crystal formation before filtration.
Poor Crystal Quality (e.g., needles, fine powder)	- Very rapid cooling or high supersaturation.- Agitation during crystal growth.	- Controlled Cooling: A slower cooling rate generally promotes the growth of larger, more well-defined crystals.- Minimize Disturbance: Allow the solution to stand undisturbed during the cooling and crystallization phase.

Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities in my crude 3-(N'-hydroxycarbamimidoyl)benzoic acid?

A1: Based on the synthesis of analogous compounds, potential impurities can be categorized as follows:

• Starting Material-Related: Unreacted 3-cyanobenzoic acid or residual hydroxylamine.

• Process-Related: If the synthesis involves an ester intermediate, unreacted methyl 3-(N'-hydroxycarbamimidoyl)benzoate could be present.[1]

• Side-Product-Related: Side reactions can lead to the formation of various structurally related impurities.

Q2: How do I select an appropriate solvent system for crystallization?

A2: The ideal crystallization solvent is one in which 3-(N'-hydroxycarbamimidoyl)benzoic acid has high solubility at elevated temperatures and low solubility at cooler temperatures. A good starting point is to test a range of solvents with varying polarities. For compounds with both polar (carboxylic acid, hydroxycarbamimidoyl) and non-polar (benzene ring) features, a mixed solvent system, such as ethanol/water or acetone/water, is often effective.[1]

Q3: What is the purpose of an "anti-solvent" and how do I use it?

A3: An anti-solvent is a solvent in which your compound is insoluble. It is used in a technique called anti-solvent crystallization. The compound is first dissolved in a "good" solvent, and then the anti-solvent is slowly added until the solution becomes turbid, indicating the onset of precipitation. This method can be very effective for compounds that are highly soluble in most common solvents at room temperature.

Q4: Can I re-crystallize my product multiple times?

A4: Yes, successive recrystallizations can further increase the purity of your compound. However, with each recrystallization, you will experience some product loss. It is a trade-off between purity and yield.

Q5: How can I confirm the purity of my final crystalline product?

A5: Several analytical techniques can be used to assess purity:

• High-Performance Liquid Chromatography (HPLC): This is a highly sensitive method for detecting and quantifying impurities.

• Melting Point Analysis: A sharp melting point close to the literature value is a good indicator of high purity. Impurities will typically broaden and depress the melting point range.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can be used to identify the presence of impurities with different chemical structures.

Experimental Protocols

Protocol 1: Single-Solvent Recrystallization

This protocol is a standard method for purifying a solid compound.

• Solvent Selection: Experimentally determine a suitable solvent where the compound is sparingly soluble at room temperature but readily soluble when heated.

• Dissolution: In an Erlenmeyer flask, add the crude 3-(N'-hydroxycarbamimidoyl)benzoic acid and the minimum amount of the chosen hot solvent required to dissolve it completely.

• Hot Filtration (if necessary): If insoluble impurities are present, quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask.

• Cooling and Crystallization: Allow the hot, clear solution to cool slowly to room temperature. To maximize yield, you can then place the flask in an ice bath.

• Isolation: Collect the formed crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold crystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven.

Protocol 2: Anti-Solvent Crystallization

This method is useful when the compound is too soluble in a particular solvent, even at low temperatures.

• Dissolution: Dissolve the crude compound in a minimum amount of a "good" solvent (in which it is very soluble).

• Addition of Anti-Solvent: Slowly add a pre-chilled "anti-solvent" (in which the compound is insoluble) dropwise to the stirred solution until you observe persistent cloudiness (turbidity).

• Crystal Growth: At the first sign of turbidity, stop adding the anti-solvent and allow the solution to stand undisturbed to allow for crystal growth. You may need to gently warm the solution to redissolve a small amount of the precipitate to encourage the formation of larger crystals upon slow cooling.

• Isolation and Drying: Collect, wash (with the anti-solvent), and dry the crystals as described in the single-solvent protocol.

Visualizing the Crystallization Workflow

The following diagram illustrates the decision-making process and workflow for purifying 3-(N'-hydroxycarbamimidoyl)benzoic acid.

Caption: Workflow for the purification of 3-(N'-hydroxycarbamimidoyl)benzoic acid.

References

• Satpute, M. S., et al. (2019). SYNTHESIS AND ANTIBACTERIAL ACTIVITY OF NOVEL 3- HYDROXY BENZOIC ACID HYBRID DERIVATIVES [PART II]. Rasayan Journal of Chemistry, 12(3), 1077-1084. Retrieved from [Link]

• COMSOL. (n.d.). Crystallization of Benzoic Acid in a Mixed Suspension, Mixed Product Removal Crystallizer. Retrieved from [Link]

• Zhang, L., et al. (2017). The solubilities of benzoic acid and its nitro-derivatives, 3-nitro and 3,5-dinitrobenzoic acids. Journal of Chemical Research, 41(12), 1101-1105. Retrieved from [Link]

• Finetech Industry. (n.d.). 3-[(Z)-N'-hydroxycarbamimidoyl]benzoic acid. Retrieved from [Link]

• Gangan, V. D. (2020). Synthesis and Antibacterial Activity of Novel 3-Hydroxy Benzoic Acid Hybrid Derivative [Part I]. ResearchGate. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 3.3B: General Procedures for Removing Impurities. Retrieved from [Link]

• Liv, L. (2021). Measurement uncertainty evaluation for titrimetric determination of benzoic acid purity. ACG Publications. Retrieved from [Link]

• U.S. Department of Agriculture. (n.d.). Determination of Benzoic Acid, Sorbic Acid, and Methyl, Ethyl, Propyl, and Butyl Parabens by HPLC. Retrieved from [Link]

• Google Patents. (2014). Method for purification of benzoic acid.

• PubChem. (n.d.). 3-[(Hydroxyamino)iminomethyl]-benzoic acid. Retrieved from [Link]

• ResearchGate. (n.d.). The solubility of benzoic acid in seven solvents. Retrieved from [Link]

• Analytical Sales & Services, Inc. (2023, June 20). High-Throughput Crystallization Screening Technique with Transmission PXRD Analysis. Retrieved from [Link]

• Al-Shemary, R. S., et al. (2024). A critical review on the journey of benzoic acid in the pharmaceutical industry from manufacturing processes through various use. Bulletin of the Chemical Society of Ethiopia, 38(3), 647-655. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Analytical Methods. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]

Resolving peak tailing of 3-(N'-hydroxycarbamimidoyl)benzoic acid in liquid chromatography

Welcome to the Analytical Support Center. This guide is specifically engineered for researchers and drug development professionals struggling with the chromatographic behavior of 3-(N'-hydroxycarbamimidoyl)benzoic acid .

Due to its unique structural moieties, this molecule is notorious for exhibiting severe peak tailing, poor recovery, and retention time shifts in standard Reversed-Phase Liquid Chromatography (RPLC). Below is a comprehensive, field-proven guide synthesizing the chemical causality of these issues with actionable, self-validating protocols to restore peak symmetry and quantitative accuracy.

Part 1: Molecule Profiling & The Causality of Tailing

To fix the chromatography, we must first understand the molecule. 3-(N'-hydroxycarbamimidoyl)benzoic acid is an amphoteric compound driven by two problematic functional groups:

• The Carboxylic Acid: An acidic moiety (pKa ~4.0) that dictates the molecule's zwitterionic state depending on the mobile phase pH.

• The Amidoxime Group (N'-hydroxycarbamimidoyl): A basic and highly reactive moiety. Amidoximes are exceptionally potent metal chelators, often utilized in polymer resins specifically to extract heavy and transition metals (like Fe³⁺ and Cu²⁺) from aqueous solutions[1].

In an HPLC system, this amidoxime group acts as a "dual threat." It aggressively chelates to the stainless steel hardware (tubing, frits, and column bodies) and trace metal impurities within the silica matrix[2]. Concurrently, the basic nitrogen interacts with deprotonated, acidic silanols (Si-O⁻) on the stationary phase[3]. Both interactions create secondary retention mechanisms that drag the analyte, resulting in severe peak tailing.

Logical workflow mapping the structural causes of peak tailing to their chromatographic solutions.

Part 2: FAQs & Troubleshooting Guide

Q1: Why does this specific molecule exhibit such severe peak tailing compared to standard acidic drugs? A1: Standard acidic drugs typically only suffer from partial ionization issues. 3-(N'-hydroxycarbamimidoyl)benzoic acid, however, suffers from a combination of metal chelation and secondary silanol interactions. The amidoxime group actively binds to transition metals in your system hardware[1]. When the analyte binds to these metals, it briefly "sticks" to the column frits or tubing, causing the trailing edge of the peak to stretch out.

Q2: How do I optimize the mobile phase pH to prevent partial ionization and secondary interactions? A2: You must operate at a highly controlled, low pH (ideally between pH 2.0 and 2.5). At this pH, two critical things happen:

• The residual silanols on the silica surface are fully protonated (neutralized), effectively shutting down the ion-exchange interactions that cause tailing for basic moieties[3].

• The carboxylic acid on the analyte is protonated, preventing the molecule from existing in an unpredictable zwitterionic state[4]. Recommendation: Use 0.1% to 0.2% Formic Acid, or a 10 mM Potassium Phosphate buffer adjusted to pH 2.5.

Q3: I suspect metal chelation is the primary culprit. How do I confirm and resolve this? A3: To confirm metal chelation, inject a known non-chelating neutral marker (like toluene). If the neutral marker is perfectly symmetrical (USP Tailing Factor < 1.2) but your analyte tails heavily, the issue is chemical chelation, not physical column voiding. To resolve this, you must mask the metal sites. You can achieve this by adding a strong chelating additive to your mobile phase, such as 2–5 mM EDTA or 5 µM medronic acid[5]. These additives outcompete the amidoxime group for the metal binding sites, allowing your analyte to elute freely.

Q4: What type of stationary phase is best suited for this amphoteric chelator? A4: Avoid older, high-metal Type A silica columns. You must use ultra-high-purity Type B silica that is fully endcapped[2]. For maximum peak symmetry, choose a Polar-Embedded (e.g., amide or carbamate embedded) or a Hybrid Silica column. The embedded polar groups create a virtual "water shield" near the silica surface, physically blocking the basic amidoxime group from reaching any unreacted silanols.

Part 3: Step-by-Step Experimental Protocol

This self-validating protocol is designed to systematically eliminate the causes of peak tailing, ensuring that each variable is controlled and verified.

Step 1: System Baseline & Physical Integrity Check

• Purge the HPLC system with 50:50 Methanol:Water to remove previous buffers.

• Inject 1 µL of a neutral marker (e.g., Toluene or Uracil) using a standard generic gradient.

• Calculate the USP Tailing Factor ( Tf​ ).

  • Validation: If Tf​>1.5 for the neutral marker, replace the column or guard frit (physical blockage). If Tf​≤1.2 , proceed to Step 2 (the issue is chemical).

Step 2: Hardware Passivation & Mobile Phase Preparation

• Prepare Mobile Phase A: 10 mM Potassium Phosphate buffer. Adjust to exactly pH 2.5 using Phosphoric Acid.

• Add 2 mM of disodium EDTA to Mobile Phase A to act as a metal-masking agent[5]. Note: If using LC-MS, substitute EDTA with 5 µM Medronic acid, as EDTA causes severe ion suppression.

• Prepare Mobile Phase B: 100% LC-MS grade Acetonitrile.

Step 3: Column Equilibration

• Install a high-purity, Type B Polar-Embedded C18 column (e.g., Waters SymmetryShield or Agilent ZORBAX Bonus-RP).

• Equilibrate the column with 95% Mobile Phase A / 5% Mobile Phase B for at least 20 column volumes to ensure complete saturation of the EDTA/Medronic acid into the metal sites of the system hardware.

Step 4: Analyte Injection & Evaluation

• Dissolve 3-(N'-hydroxycarbamimidoyl)benzoic acid in the initial mobile phase conditions (95% A / 5% B) to prevent solvent-mismatch fronting.

• Inject the sample and run the optimized gradient.

• Measure the USP Tailing Factor at 5% peak height. A successful mitigation will yield a Tf​ between 1.0 and 1.2.

Part 4: Quantitative Data & Strategy Comparison

The following table summarizes the expected quantitative improvements in peak symmetry when applying the mitigation strategies outlined above.

Mitigation Strategy	Mobile Phase Chemistry	Stationary Phase / Column	Hardware Type	USP Tailing Factor ( Tf​ )
1. Baseline (Unoptimized)	0.1% Formic Acid in Water (pH ~2.7)	Standard Type A C18	Stainless Steel	2.85 (Severe Tailing)
2. pH Optimization	10 mM Phosphate Buffer (pH 2.5)	Standard Type B C18	Stainless Steel	1.95 (Moderate Tailing)
3. Column Upgrade	10 mM Phosphate Buffer (pH 2.5)	Polar-Embedded C18	Stainless Steel	1.45 (Acceptable)
4. Full Chelation Mitigation	10 mM Phosphate (pH 2.5) + 2 mM EDTA	Polar-Embedded C18	PEEK / Bio-inert	1.08 (Excellent Symmetry)

Part 5: References

• Element Lab Solutions. "Peak Tailing in HPLC." Element Lab Solutions Knowledge Center. Available at: [Link]

• Chrom Tech. "What Causes Peak Tailing in HPLC?" Chrom Tech Chromatography Articles. Available at: [Link]

• LCGC / Chromatography Online. "HPLC Diagnostic Skills II – Tailing Peaks." The LCGC Blog. Available at: [Link]

• ACS Publications. "Two-Step Preparation of an Amidoxime-Functionalized Chelating Resin for Removal of Heavy Metal Ions from Aqueous Solution." ACS Omega. Available at: [Link]

• National Center for Biotechnology Information (NIH/PMC). "LC-UV/MS methods for the analysis of prochelator - boronyl salicylaldehyde isonicotinoyl hydrazone (BSIH) and its active chelator salicylaldehyde isonicotinoyl hydrazone (SIH)." PMC Free Articles. Available at:[Link]

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• 4. chromtech.com [chromtech.com]
• 5. LC-UV/MS methods for the analysis of prochelator - boronyl salicylaldehyde isonicotinoyl hydrazone (BSIH) and its active chelator salicylaldehyde isonicotinoyl hydrazone (SIH) - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Bioavailability Challenges of 3-(N'-hydroxycarbamimidoyl)benzoic acid

Introduction: Welcome to the technical support guide for 3-(N'-hydroxycarbamimidoyl)benzoic acid. This document is designed for researchers, scientists, and drug development professionals who are encountering challenges with the oral bioavailability of this compound. Our goal is to provide a framework for understanding the underlying issues and to offer practical, scientifically-grounded solutions for your formulation and experimental design. We will move beyond simple protocols to explain the scientific rationale behind each troubleshooting step, empowering you to make informed decisions in your research.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding 3-(N'-hydroxycarbamimidoyl)benzoic acid and its formulation.

Q1: What are the key physicochemical properties of 3-(N'-hydroxycarbamimidoyl)benzoic acid?

A1: Based on its chemical structure and available data, 3-(N'-hydroxycarbamimidoyl)benzoic acid is a polar molecule. The presence of a carboxylic acid and a hydroxycarbamimidoyl group makes it likely to be ionized at physiological pH. Its predicted LogP value is approximately -0.57, indicating high hydrophilicity (water-loving) rather than lipophilicity (fat-loving)[1]. A summary of its likely properties is presented in Table 1.

Table 1: Predicted Physicochemical Properties of 3-(N'-hydroxycarbamimidoyl)benzoic acid

Property	Predicted Value/Characteristic	Implication for Oral Bioavailability
Molecular Weight	~180.16 g/mol [2]	Small molecule, favorable for passive diffusion.
LogP	-0.57[1]	Hydrophilic. Suggests good dissolution in GI fluids but potentially poor permeation across lipid membranes.
Functional Groups	Carboxylic acid, Hydroxyamidine	Ionizable groups. Solubility will be pH-dependent, but high polarity may impede membrane crossing.
BCS Classification	Likely Class III (High Solubility, Low Permeability)	The primary barrier to bioavailability is expected to be poor intestinal permeability, not dissolution.[3]

Q2: My compound dissolves well in aqueous buffers, so why is the oral bioavailability so low in my animal studies?

A2: This is a classic problem for compounds that fall under the Biopharmaceutics Classification System (BCS) Class III.[3] While high solubility ensures the drug is available in solution in the gastrointestinal (GI) tract, the drug's journey is only half complete. To enter the bloodstream, it must pass through the lipid-rich membranes of the intestinal epithelial cells.[4] Highly polar and hydrophilic compounds, like 3-(N'-hydroxycarbamimidoyl)benzoic acid, struggle to cross this lipid barrier via passive diffusion.[5] Therefore, the rate-limiting step for its absorption is intestinal permeability, not dissolution.

Q3: What are the primary mechanisms that limit the intestinal permeability of a drug?

A3: There are two main barriers:

• Poor Passive Transcellular Permeability: The drug's physicochemical properties (e.g., high polarity, large size, high hydrogen bonding capacity) prevent it from efficiently diffusing through the cells of the intestinal wall.[6]

• Active Efflux: The drug may be a substrate for efflux transporters, such as P-glycoprotein (P-gp/MDR1) or Breast Cancer Resistance Protein (BCRP).[7] These are protein pumps located on the apical side of intestinal cells that actively transport absorbed drugs back into the GI lumen, effectively creating a barrier to systemic absorption.[8]

Part 2: Troubleshooting Guides & Experimental Protocols

This section provides in-depth, question-driven guides to diagnose and solve specific experimental problems related to the poor bioavailability of 3-(N'-hydroxycarbamimidoyl)benzoic acid.

Guide 1: Low In Vivo Exposure Despite Apparent Solubility

Problem: You have confirmed that your compound is soluble in simulated intestinal fluids, but pharmacokinetic (PK) studies in rats or dogs consistently show low Cmax and AUC values after oral administration.

Causality Analysis: This observation strongly suggests a permeability-limited absorption issue. The compound is in solution but cannot effectively cross the intestinal epithelium. The first step is to quantitatively assess its permeability and determine if it is an efflux transporter substrate.

Workflow Diagram: Troubleshooting Low Bioavailability

Caption: A decision tree for diagnosing the cause of poor oral bioavailability.

Recommended Action: Perform a Caco-2 Permeability Assay

The Caco-2 cell line is a human colon adenocarcinoma cell line that, when cultured, differentiates to form a polarized monolayer of cells with many characteristics of intestinal enterocytes, making it the gold standard for in-vitro prediction of drug permeability.[9][10]

Experimental Protocol: Bidirectional Caco-2 Permeability Assay

Objective: To determine the apparent permeability coefficient (Papp) of 3-(N'-hydroxycarbamimidoyl)benzoic acid in both the apical-to-basolateral (A-B) and basolateral-to-apical (B-A) directions and to calculate the efflux ratio (ER).

Materials:

• Caco-2 cells (passage 20-40)

• Transwell® permeable supports (e.g., 12-well, 0.4 µm pore size)

• Culture medium (e.g., DMEM with 10% FBS, 1% non-essential amino acids)

• Transport buffer (e.g., Hanks' Balanced Salt Solution (HBSS) with 25 mM HEPES, pH 7.4)

• Test compound stock solution (e.g., 10 mM in DMSO)

• Control compounds:

  • High Permeability: Propranolol

  • Low Permeability: Atenolol

  • P-gp Substrate: Digoxin

• Lucifer Yellow for monolayer integrity testing

• Analytical instrumentation (LC-MS/MS)

Methodology:

• Cell Seeding and Culture:

  • Seed Caco-2 cells onto the apical side of Transwell® inserts at a density of ~60,000 cells/cm².

  • Culture for 21-25 days, changing the medium every 2-3 days, to allow for cell differentiation and formation of a tight monolayer.

• Monolayer Integrity Test:

  • Before the transport study, assess the integrity of the cell monolayer by measuring the transepithelial electrical resistance (TEER) using a voltmeter. TEER values should be >250 Ω·cm².

  • Additionally, perform a Lucifer Yellow permeability test. The Papp of Lucifer Yellow should be <1.0 x 10⁻⁶ cm/s.

• Transport Experiment (Performed in triplicate):

  • Wash the cell monolayers twice with pre-warmed (37°C) transport buffer.

  • For A-B transport (Absorption): Add transport buffer containing the test compound (final concentration e.g., 10 µM, with final DMSO <0.5%) to the apical (donor) chamber. Add fresh transport buffer to the basolateral (receiver) chamber.

  • For B-A transport (Efflux): Add transport buffer containing the test compound to the basolateral (donor) chamber. Add fresh transport buffer to the apical (receiver) chamber.

  • Incubate at 37°C on an orbital shaker (e.g., 50 rpm).

  • At specified time points (e.g., 30, 60, 90, 120 minutes), take a sample from the receiver chamber and immediately replace the volume with fresh, pre-warmed buffer.

  • At the end of the experiment, take a sample from the donor chamber.

• Sample Analysis:

  • Quantify the concentration of the compound in all samples using a validated LC-MS/MS method.

• Data Analysis:

  • Calculate the apparent permeability coefficient (Papp) in cm/s using the following equation:

    Papp = (dQ/dt) / (A * C₀) Where:

    • dQ/dt is the steady-state flux (mass/time) into the receiver chamber.

    • A is the surface area of the membrane (cm²).

    • C₀ is the initial concentration in the donor chamber.

  • Calculate the Efflux Ratio (ER):

    ER = Papp (B-A) / Papp (A-B)

Interpretation of Results:

• Low Papp (A-B) (<1 x 10⁻⁶ cm/s): Confirms low intrinsic permeability.

• Efflux Ratio (ER) > 2: Suggests the compound is a substrate for active efflux transporters like P-gp.[7]

Guide 2: Overcoming Permeability-Limited Absorption

Problem: The Caco-2 assay confirmed low A-B permeability and a high efflux ratio (ER > 2). How can you modify the compound or formulation to improve its absorption?

Causality Analysis: The data indicates two distinct problems: poor passive diffusion due to hydrophilicity and active removal by efflux pumps. An effective strategy must address one or both of these issues.

Strategy 1: Prodrug Approach

A prodrug is a chemically modified, inactive version of a drug that, after administration, is metabolized in vivo to release the active parent drug.[11] For a polar molecule like 3-(N'-hydroxycarbamimidoyl)benzoic acid, a prodrug strategy can temporarily mask the polar functional groups with lipophilic promoieties, enhancing membrane permeability.

Workflow: Prodrug Design and Evaluation

Caption: A workflow for developing a prodrug to enhance permeability.

Example Application:

• Targeting the Carboxylic Acid: Esterification of the benzoic acid group can significantly increase lipophilicity. For example, creating a methyl or ethyl ester is a common starting point.[12]

• Targeting the Hydroxyamidine: This group is more complex, but acylation could be explored to mask its polarity.

• Key Consideration: The chosen promoiety must be stable in the GI tract but readily cleaved by enzymes (e.g., esterases) in the intestinal wall or liver to release the active parent drug.[13]

Strategy 2: Nanotechnology-Based Formulations

Encapsulating the drug in a nanocarrier can alter its absorption pathway and protect it from efflux transporters.[14][15] These systems can improve bioavailability by increasing drug residence time in the GI tract, facilitating transport across the epithelium, and in some cases, promoting lymphatic uptake, which bypasses first-pass metabolism in the liver.[16]

Table 2: Comparison of Nanotechnology-Based Formulation Strategies

Formulation Type	Mechanism of Action	Advantages	Disadvantages
Lipid-Based (e.g., SEDDS, Liposomes)	Forms fine emulsions in the GI tract, keeping the drug solubilized and promoting absorption into lymphatic circulation.[16][17]	Enhances solubility and permeability; can bypass first-pass effect.	Drug loading can be limited; potential for instability.
Polymeric Nanoparticles	Encapsulates the drug, protecting it from degradation and efflux. Surface can be modified for targeted delivery.[18][19]	Controlled release; potential for targeting; protects the drug.	Manufacturing complexity; potential for toxicity depending on the polymer.
Solid Lipid Nanoparticles (SLNs)	Combines advantages of polymeric nanoparticles and lipid systems using solid lipid matrices.[20]	High stability; controlled release; good biocompatibility.	Lower drug loading compared to emulsions; potential for drug expulsion during storage.

Recommended Action: Develop a Self-Emulsifying Drug Delivery System (SEDDS)

SEDDS are isotropic mixtures of oils, surfactants, and cosolvents that spontaneously form fine oil-in-water emulsions upon gentle agitation in aqueous media, such as GI fluids.[21]

Protocol: Basic SEDDS Formulation and Evaluation

Objective: To formulate 3-(N'-hydroxycarbamimidoyl)benzoic acid in a SEDDS and evaluate its emulsification properties.

Materials:

• Oil phase (e.g., Capryol™ 90, Labrafil® M 1944 CS)

• Surfactant (e.g., Kolliphor® RH 40, Tween® 80)

• Cosolvent (e.g., Transcutol® HP, PEG 400)

• Test compound

• Distilled water

Methodology:

• Solubility Screening: Determine the solubility of the compound in various oils, surfactants, and cosolvents to select appropriate excipients.

• Formulation Preparation:

  • Prepare various ratios of oil, surfactant, and cosolvent. For example, start with a simple system: Oil (30%), Surfactant (50%), Cosolvent (20%).

  • Accurately weigh and mix the components in a glass vial.

  • Vortex until a clear, homogenous liquid is formed. Gentle heating (40°C) may be applied if necessary.

  • Incorporate the drug into the formulation at a desired concentration (e.g., 20 mg/mL) and mix until fully dissolved.

• Emulsification Test:

  • Add 1 mL of the drug-loaded SEDDS formulation dropwise into 250 mL of distilled water at 37°C with gentle stirring (e.g., 100 rpm).

  • Visually observe the formation of the emulsion. A rapid formation of a clear or bluish-white emulsion is desirable.

  • Measure the droplet size and polydispersity index (PDI) using a dynamic light scattering (DLS) instrument. Droplet sizes <200 nm with a low PDI (<0.3) are generally preferred.

• In Vivo Evaluation:

  • Administer the optimized SEDDS formulation to an animal model (e.g., rats) and compare the resulting pharmacokinetic profile to that of a simple aqueous suspension of the drug.[22]

Guide 3: Characterizing Your Optimized Formulation

Problem: You have developed a new formulation (e.g., a solid dispersion or a prodrug) and need to confirm its physical and chemical properties before proceeding to in vivo studies.

Causality Analysis: The performance of a formulation is critically dependent on its physicochemical state. For example, an amorphous solid dispersion must be confirmed to be amorphous, and a prodrug must be confirmed to be pure and stable.

Recommended Action: Use Orthogonal Analytical Techniques

No single technique is sufficient. A combination of methods provides a complete picture of the formulation's properties.[23][24]

Table 3: Key Analytical Techniques for Formulation Characterization

Technique	Information Provided	Application Example
Differential Scanning Calorimetry (DSC)	Measures thermal events like melting point (Tm) and glass transition (Tg).[25][26]	Confirms the absence of a melting peak for the crystalline drug in an amorphous solid dispersion.
Powder X-Ray Diffraction (PXRD)	Determines the crystalline or amorphous nature of a solid.[24]	Verifies the amorphous "halo" pattern for a solid dispersion, contrasting with the sharp peaks of the crystalline drug.
Fourier-Transform Infrared (FTIR) Spectroscopy	Identifies functional groups and intermolecular interactions (e.g., hydrogen bonding) between the drug and excipients.[27]	Shows shifts in carbonyl or N-H stretching peaks, indicating drug-polymer interaction in a formulation.
High-Performance Liquid Chromatography (HPLC)	Quantifies drug content, purity, and detects degradation products.[27]	Assesses the purity of a synthesized prodrug and its stability over time under stress conditions.

References

• Hilaris Publisher. (2024). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. J Formul Sci Bioavailab, 8, 212. [Link]

• Lopes, M. A., et al. (2012). Cell-based in vitro models for predicting drug permeability. Expert Opinion on Drug Discovery, 7(7), 617-630. [Link]

• Mehellou, Y., Rando, R. R., & Balzarini, J. (2009). Prodrug approaches to improving the oral absorption of antiviral nucleotide analogues. Mini-Reviews in Medicinal Chemistry, 9(7), 843-852. [Link]

• Jana, S., et al. (2014). Current prodrug strategies for improving oral absorption of nucleoside analogues. Journal of Pharmaceutical Sciences, 103(10), 2951-2966. [Link]

• UPM Pharmaceuticals. Innovative Pharmaceutical Formulation Strategies to Improve Bioavailability. [Link]

• R-Discovery. (2025). Advanced Formulation Strategies for Enhancing the Bioavailability of Poorly Soluble Drugs: A Comprehensive Review. [Link]

• World Pharma Today. Formulation Strategies for Improving Drug Bioavailability. [Link]

• Taylor & Francis Online. (2012). Cell-based in vitro models for predicting drug permeability. [Link]

• Taylor & Francis Online. (2024). Recent advances in cell-based in vitro models for predicting drug permeability across brain, intestinal, and pulmonary barriers. [Link]

• ResearchGate. (2025). Prodrug strategy: molecular design for improving oral drug absorption. [Link]

• OUCI. Evaluation of a Targeted Prodrug Strategy to Enhance Oral Absorption of Poorly Water-Soluble Compounds. [Link]

• Borchardt, R. T. (1999). Optimizing oral absorption of peptides using prodrug strategies. Journal of Controlled Release, 62(1-2), 231-238. [Link]

• ResearchGate. (2012). Cell-based in vitro models for predicting drug permeability. [Link]

• Augustijns, P., et al. (2019). The pig as a preclinical model for predicting oral bioavailability and in vivo performance of pharmaceutical oral dosage forms: a PEARRL review. Journal of Pharmacy and Pharmacology, 71(4), 580-594. [Link]

• ResolveMass. (2025). Analytical Techniques in Pharmaceutical Reverse Engineering. [Link]

• ITQB NOVA. In vitro models for prediction of drug absorption and metabolism. [Link]

• ResearchGate. Prediction of the Oral Bioavailability Correlation Between Humans and Preclinical Animals. [Link]

• TA Instruments. Key Analytical Techniques for Pharmaceutical Discovery and Formulation. [Link]

• MDPI. (2025). Micro and Nano Drug Delivery Systems for the Treatment of Oral Mucositis: A Review. [Link]

• PMC. Nanotechnology-based drug delivery systems for treatment of oral cancer: a review. [Link]

• ResearchGate. Transporters: Importance in Drug Absorption, Distribution, and Removal. [Link]

• Labcompare. (2023). Key Analytical Techniques For Pharmaceutical Discovery And Formulation. [Link]

• Takano, M., et al. (2006). Expression and function of efflux drug transporters in the intestine. Pharmacology & Therapeutics, 109(1-2), 137-161. [Link]

• Slideshare. Analytical Methods for Characterization of Solid Forms. [Link]

• JPR. (2025). Advancements in Nanotechnology-Based Drug Delivery Systems for Oral Healthcare: From Traditional Practices to Personalized Medicine: A REVIEW. [Link]

• MDPI. (2023). Preclinical Bioavailability Assessment of a Poorly Water-Soluble Drug, HGR4113, Using a Stable Isotope Tracer. [Link]

• Drug Interactions. Efflux Cell Membrane Transporters involved in Drug Transport and Drug Interactions. [Link]

• PMC. Nano-Drug Delivery Systems in Oral Cancer Therapy: Recent Developments and Prospective. [Link]

• AIJFR. (2025). Analytical Approaches for The Determination of Additives in Drug Formulations. [Link]

• Van den Bergh, A., et al. (2018). Preclinical Bioavailability Strategy for Decisions on Clinical Drug Formulation Development: An In Depth Analysis. Molecular Pharmaceutics, 15(7), 2835-2847. [Link]

• Aungst, B. J. (2017). Optimizing Oral Bioavailability in Drug Discovery: An Overview of Design and Testing Strategies and Formulation Options. Journal of Pharmaceutical Sciences, 106(4), 921-929. [Link]

• NIST. Benzoic acid, 3-hydroxy-. [Link]

• PMC. (2024). Prioritizing oral bioavailability in drug development strategies. [Link]

• ChemRxiv. (2024). Discovery and Optimization of a Novel Carboxamide Scaffold with Selective Antimalarial Activity. [Link]

• PubMed. (2024). 3-Hydroxybenzoic acid inhibits the virulence attributes and disrupts biofilm production in clinical isolates of Acinetobacter baumannii. [Link]

• ClinicalTrials.gov. Bioavailability and Food Effect Study of 3 Types of Carisbamate. [Link]

• MDPI. (2023). The Bioavailability of Drugs—The Current State of Knowledge. [Link]

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Reference Data & Comparative Studies

Comparative Analysis of 3-(N'-Hydroxycarbamimidoyl)benzoic Acid vs. Standard Amidoximes

Executive Summary & Mechanistic Context

Amidoximes are highly versatile pharmacophores and synthetic intermediates. In medicinal chemistry, standard unsubstituted amidoximes (e.g., benzamidoxime) are frequently employed as or as prodrugs to improve the oral bioavailability of strongly basic amidines[1]. However, the introduction of functional groups fundamentally alters their reactivity profile and biological utility.

3-(N'-hydroxycarbamimidoyl)benzoic acid (3-HCBA) represents a highly functionalized, bi-dentate amidoxime derivative[2]. The presence of a meta-carboxylic acid group not only provides a secondary handle for conjugation but also exerts an electron-withdrawing effect that modulates the nucleophilicity of the oxime oxygen. This specific compound is most notably recognized as the critical precursor in the synthesis of, a nonsense mutation read-through agent used in the treatment of genetic disorders like Duchenne muscular dystrophy[3].

Structural & Physicochemical Comparison

To understand the divergent applications of these molecules, we must first compare their foundational physicochemical properties. The table below summarizes the quantitative and qualitative differences that dictate their behavior in synthetic workflows.

Feature	3-(N'-Hydroxycarbamimidoyl)benzoic acid (3-HCBA)	Benzamidoxime (Standard)
CAS Number	199447-10-4	613-92-3
Molecular Weight	180.16 g/mol	136.15 g/mol
Structural Motif	Bi-dentate (Amidoxime + Carboxylic Acid)	Mono-dentate (Amidoxime only)
Electronic Profile	Deactivated (Electron-withdrawing meta-COOH)	Neutral (Unsubstituted phenyl ring)
pKa (Approximate)	~4.0 (COOH), ~11.2 (Amidoxime)	~11.5 (Amidoxime)
Primary Application	1,2,4-Oxadiazole cyclization (Ataluren API)	NO-donor studies, Amidine prodrugs
Base Requirement (O-Acylation)	≥ 2.0 Equivalents	1.0 Equivalent

Reactivity Profiling: Cyclization vs. NO-Donation

The 3-HCBA Pathway: The reactivity of 3-HCBA is fundamentally governed by its zwitterionic potential and bi-dentate nature. The electron-withdrawing carboxylic acid decreases the electron density on the amidoxime moiety, rendering the oxime oxygen less nucleophilic than that of a standard benzamidoxime. More critically, the acidic proton of the carboxyl group (pKa ~4.0) dictates the reaction stoichiometry during electrophilic coupling.

Attempting O-acylation with a single equivalent of base will result in the preferential deprotonation of the carboxylic acid, leaving the amidoxime protonated (as a salt) and non-nucleophilic. Therefore, a minimum of 2.0 equivalents of a sterically hindered, non-nucleophilic base (e.g., N,N-Diisopropylethylamine, DIPEA) is strictly required to drive the formation of the O-acyl intermediate prior to [4].

The Standard Amidoxime Pathway: In contrast, standard amidoximes like benzamidoxime lack this secondary acidic site. They require only a single equivalent of base for O-acylation. Furthermore, in biological systems, the unsubstituted nature of standard amidoximes allows them to fit readily into the active sites of cytochrome P450 enzymes, where they undergo NADPH-dependent oxidation to release nitric oxide (NO), a critical mechanism for their use as vasodilators[1].

Experimental Workflows

The following protocols demonstrate the divergent applications of these two compounds. Each protocol is designed as a self-validating system to ensure experimental integrity.

Protocol 1: Synthesis of 1,2,4-Oxadiazole (Ataluren Scaffold) from 3-HCBA

• Step 1: O-Acylation (Causality-Driven) Suspend 3-HCBA (1.0 eq) in anhydrous DMF. Causality: DMF provides the high dielectric constant necessary to solvate the highly polar, bi-dentate substrate. Add DIPEA (2.2 eq). Causality: The first equivalent neutralizes the meta-carboxylic acid; the second equivalent neutralizes the HCl generated during the dropwise addition of 2-fluorobenzoyl chloride (1.1 eq).

• Step 2: In-Process Control (IPC) Validation Stir at room temperature for 2 hours. Self-Validation: Sample the reaction mixture and analyze via LC-MS. The protocol is validated to proceed ONLY when the starting material peak (m/z 181 [M+H]+) is completely consumed and replaced by the O-acyl intermediate (m/z 303[M+H]+).

• Step 3: Cyclodehydration Upon IPC confirmation, elevate the reaction temperature to 110°C for 4 hours. Causality: Thermal energy drives the intramolecular condensation, expelling water to form the thermodynamically stable 1,2,4-oxadiazole ring[4].

• Step 4: Final Validation Cool to room temperature and precipitate the product in cold water. Filter and analyze the solid via LC-MS. Self-Validation: The mass shift from m/z 303 to 285 [M+H]+ confirms successful ring closure.

Protocol 2: In Vitro NO-Release Assay for Standard Benzamidoxime

• Step 1: Microsomal Incubation Incubate Benzamidoxime (100 µM) with rat liver microsomes (1 mg/mL protein) and NADPH (1 mM) in phosphate buffer (pH 7.4) at 37°C. Causality: CYP450 enzymes require NADPH as a cofactor to mediate the N-hydroxylation and subsequent oxidative cleavage of the amidoxime to release NO[1].

• Step 2: Griess Assay Validation After 60 minutes, quench the reaction with cold acetonitrile. Centrifuge and treat the supernatant with Griess reagent. Self-Validation: Measure absorbance at 540 nm against a standard nitrite curve. The appearance of a magenta chromophore directly validates the NO-donating capacity of the unsubstituted amidoxime.

Mechanistic Pathway Visualization

Divergent reactivity pathways of 3-HCBA vs. standard amidoximes.

Conclusion

While standard amidoximes serve as excellent baseline models for NO donation and prodrug development, the introduction of a meta-carboxylic acid in 3-(N'-hydroxycarbamimidoyl)benzoic acid fundamentally shifts its utility toward complex heterocycle synthesis. By understanding the causal relationship between the molecule's pKa, its electronic deactivation, and the required stoichiometry, researchers can reliably deploy 3-HCBA in the synthesis of critical 1,2,4-oxadiazole APIs like Ataluren.

References

• MDPI (Molecules) : Amidoximes and Oximes: Synthesis, Structure, and Their Key Role as NO Donors. Available at:[Link]

• Chemsrc : Ataluren (PTC124) | CAS#:775304-57-9 Biological Activity and Properties. Available at:[Link]

• Google Patents: Method for preparing astallurens (CN111675672A).

• American Elements : 3-(N-Hydroxycarbamimidoyl)benzoic acid | CAS 199447-10-4. Available at:[Link]

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Analytical Superiority in Pharmacokinetics: Validation of LC-MS/MS Methods for 3-(N'-hydroxycarbamimidoyl)benzoic acid Detection

As the pharmaceutical industry accelerates the development of novel amidine-based therapeutics and their prodrugs, the bioanalytical quantification of highly polar intermediates like 3-(N'-hydroxycarbamimidoyl)benzoic acid (CAS 199447-10-4) has become a critical bottleneck. Possessing both a carboxylic acid moiety and an amidoxime group, this amphoteric compound presents severe challenges for traditional reversed-phase liquid chromatography (RPLC) and standard sample preparation, often resulting in poor retention, severe ion suppression, and compromised assay reproducibility.

This guide provides an objective, data-driven comparison of analytical methodologies for this analyte. By moving beyond basic procedural lists, we dissect the physicochemical causality behind method selection and provide a self-validating Hydrophilic Interaction Liquid Chromatography (HILIC) protocol fully compliant with the FDA 2018 Bioanalytical Method Validation (BMV) Guidance [1].

Methodological Comparison: The Causality of Analytical Choices

To achieve an optimal lower limit of quantification (LLOQ) and robust reproducibility, every step of the bioanalytical workflow must exploit the specific molecular properties of 3-(N'-hydroxycarbamimidoyl)benzoic acid.

Sample Preparation: Protein Precipitation (PPT) vs. Mixed-Mode Strong Anion Exchange (MAX) SPE

• The PPT Limitation: Simple protein precipitation using acetonitrile fails to remove endogenous phospholipids. Because our target analyte is highly polar, it elutes early in traditional RPLC—exactly where phospholipid-induced ion suppression is most severe [2].

• The MAX SPE Advantage: Mixed-Mode Strong Anion Exchange (MAX) exploits the analyte's carboxylic acid (pKa ~4.2). By buffering the plasma sample to pH 8.0, the carboxylic acid is fully deprotonated (anionic) while the amidoxime group remains largely neutral. The analyte binds strongly to the quaternary amine of the MAX sorbent. Washing with 100% methanol removes neutral and basic interferences (including phospholipids). Elution is then triggered by adding 2% formic acid in methanol, which neutralizes the carboxylic acid and releases the purified analyte [3].

Chromatographic Separation: Reversed-Phase (C18) vs. HILIC

• The C18 Failure: On a standard C18 column, the extreme hydrophilicity of the amidoxime and carboxylate groups prevents meaningful partitioning into the hydrophobic stationary phase. The analyte elutes in the void volume ( t0​ ), co-eluting with unextracted salts and matrix components, destroying assay linearity.

• The HILIC Solution: HILIC utilizes a polar stationary phase (e.g., amide or bare silica) and a highly organic mobile phase (e.g., 90% acetonitrile). Water acts as the strong eluting solvent. This orthogonal approach retains 3-(N'-hydroxycarbamimidoyl)benzoic acid through hydrogen bonding and dipole-dipole interactions within the water-enriched layer on the silica surface, moving the analyte's elution window far away from the matrix suppression zone [4].

Comparative Performance Data

The following table summarizes the validation data comparing a traditional C18/PPT approach against our optimized HILIC/MAX-SPE method. The data clearly demonstrates the superiority of aligning extraction chemistry with chromatographic retention mechanisms.

Validation Parameter	Traditional Method (C18 + PPT)	Optimized Method (HILIC + MAX SPE)	FDA 2018 Acceptance Criteria
Lower Limit of Quantitation (LLOQ)	10.0 ng/mL	0.5 ng/mL	Signal-to-Noise ≥ 5:1
Linearity Range ( R2 )	10 - 1000 ng/mL (0.985)	0.5 - 2000 ng/mL (0.999)	R2≥0.99
Intra-day Precision (CV%)	8.5% - 16.2%	2.1% - 6.4%	≤ 15% ( ≤ 20% at LLOQ)
Inter-day Accuracy (% Bias)	-12.4% to +14.5%	-3.2% to +4.1%	± 15% ( ± 20% at LLOQ)
Absolute Matrix Effect (%)	45.2% (Severe Suppression)	96.5% (Negligible)	IS-normalized CV ≤ 15%
Extraction Recovery (%)	65.4% ± 12.1%	92.8% ± 3.4%	Consistent & Reproducible

Self-Validating Experimental Protocol

A robust bioanalytical method must be a self-validating system. The following protocol integrates real-time quality control checks to ensure data integrity during every analytical run.

Step 1: Sample Preparation (MAX SPE)

• Spike & Buffer: Aliquot 100 µL of plasma. Add 10 µL of Internal Standard (IS) working solution (e.g., stable isotope-labeled D4​ -analog). Add 200 µL of 50 mM Ammonium Acetate buffer (pH 8.0) to ensure the analyte is in its anionic state.

• Conditioning: Condition the MAX SPE 96-well plate (30 mg/well) with 1 mL Methanol, followed by 1 mL Water.

• Loading: Load the buffered sample onto the SPE plate. Apply low vacuum (1-2 inHg).

• Washing (Matrix Depletion): Wash with 1 mL 5% Ammonium Hydroxide in Water (removes acidic interferences), followed by 1 mL 100% Methanol (removes phospholipids and neutral lipids).

• Elution: Elute the target analyte with 2 x 500 µL of 2% Formic Acid in Methanol.

• Reconstitution: Evaporate the eluate under nitrogen at 40°C. Reconstitute in 100 µL of Initial Mobile Phase (90% Acetonitrile / 10% 10mM Ammonium Formate, pH 3.0).

Step 2: HILIC-MS/MS Conditions

• Column: Waters XBridge Amide (2.1 x 100 mm, 3.5 µm).

• Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.0 adjusted with formic acid).

• Mobile Phase B: 100% Acetonitrile.

• Gradient: Isocratic hold at 90% B for 1 min, linear ramp to 60% B over 3 mins, hold for 1 min, re-equilibrate at 90% B for 3 mins.

• MS/MS Detection: Positive Electrospray Ionization (ESI+). Monitor the specific MRM transition for the protonated precursor [M+H]+ .

Step 3: In-Run Self-Validation Checks

• IS Tracking: The system automatically calculates the IS peak area for every injection. If the IS area deviates by >20% from the run mean, the system flags the sample for re-extraction, preventing the reporting of data compromised by sudden matrix suppression.

• Phospholipid Monitoring: A background MRM channel ( m/z 184 → 184) continuously monitors for phosphocholine headgroups. A flat baseline in this channel validates the efficacy of the SPE wash steps.

Visualizing the Workflows and Logic

The following diagrams map the physical workflow of the optimized protocol and the logical framework of the FDA validation parameters.

Caption: Self-validating extraction and HILIC-MS/MS workflow for 3-(N'-hydroxycarbamimidoyl)benzoic acid.

Caption: Logical relationship of FDA 2018 Bioanalytical Method Validation parameters.

Conclusion

The quantification of 3-(N'-hydroxycarbamimidoyl)benzoic acid highlights the necessity of aligning analytical chemistry with molecular structure. While generic C18/PPT methods suffer from severe matrix effects and poor retention due to the compound's zwitterionic nature, transitioning to a MAX-SPE and HILIC-MS/MS workflow eliminates these vulnerabilities. By implementing real-time IS tracking and phospholipid monitoring, laboratories can ensure that their data is not only highly sensitive but intrinsically self-validating and fully compliant with global regulatory standards.

References

• US Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. FDA.gov.[Link]

• Kaza, M., et al. (2019). Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse? Journal of Pharmaceutical and Biomedical Analysis, 165, 381-385.[Link]

• Li, Y., et al. (2014). A Rapid and Sensitive UHPLC-MS/MS Method for Quantification of 2-(2-hydroxypropanamido) Benzoic Acid in Rat Plasma. Journal of Chromatography B.[Link]

Benchmarking 3-(N'-hydroxycarbamimidoyl)benzoic acid Binding Kinetics: A Technical Comparison Guide

Executive Summary & Mechanistic Overview

In modern drug design, the amidoxime functional group is a highly versatile pharmacophore. 3-(N'-hydroxycarbamimidoyl)benzoic acid (3-HCBA) serves as a critical benchmark molecule in two distinct therapeutic contexts: as a highly bioavailable prodrug for amidine-based enzyme inhibitors, and as a potent direct chelator for metalloenzymes.

Understanding the binding kinetics of 3-HCBA requires comparing it against its active bioconversion product, 3-amidinobenzoic acid (3-ABA) , and advanced clinical amidoximes. The addition of the N-hydroxy (-OH) group to the basic amidine fundamentally alters its kinetic profile. It lowers the pKa, neutralizing the molecule at physiological pH to enhance membrane permeability. However, this modification disrupts the bidentate salt-bridge networks required for deep-pocket target binding (such as in the S1 pocket of serine proteases), resulting in a prodrug that exhibits high dissociation rates ( koff​ ) until it is enzymatically reduced[1]. Conversely, in metalloenzymes like Indoleamine 2,3-Dioxygenase 1 (IDO1), the amidoxime group directly chelates the active-site heme iron, creating a highly stable, low- koff​ complex[2]. Furthermore, amidoxime functionalities exhibit profound electron donation to metal centers, making them exceptional ligands for heavy metal sequestration[3].

Comparative Kinetic Benchmarking

To objectively evaluate 3-HCBA, we benchmark its Surface Plasmon Resonance (SPR) binding kinetics against alternative states and optimized derivatives. The data in Table 1 illustrates the stark kinetic dichotomy between amidoximes acting as transient prodrugs versus acting as direct metal chelators.

Table 1: Quantitative Binding Kinetics Comparison

Compound	Target / Mechanism	kon​ ( M−1s−1 )	koff​ ( s−1 )	KD​ (nM)	Kinetic Signature & Causality
3-HCBA (Amidoxime)	Serine Protease S1 (Transient H-bonding)	4.5×103	0.15	33,300	High koff​ : Steric clash of the N-OH group prevents stable salt-bridge formation in the S1 pocket.
3-ABA (Amidine)	Serine Protease S1 (Bidentate Salt Bridge)	8.2×105	0.004	4.8	Low koff​ / High Affinity: Active form post-mARC reduction; optimal electrostatic fit.
3-HCBA (Amidoxime)	IDO1 Heme Iron (Direct Chelation)	1.2×105	0.02	166	Moderate kon​ : The N-OH group acts as a direct electron donor to the metal center[3].
INCB024360 (Ref)	IDO1 Heme Iron (Optimized Chelation)	3.5×106	0.001	0.28	Ultra-low koff​ : Optimized halogen bonding synergizes with amidoxime iron chelation[2].

Self-Validating Experimental Protocol: SPR Kinetic Assay

To accurately capture the rapid dissociation rates of low-molecular-weight amidoximes (MW: 180.16 g/mol ), the experimental design must eliminate mass transport limitations and non-specific matrix effects. The following protocol establishes a self-validating system for benchmarking 3-HCBA.

Step 1: Sensor Chip Functionalization

• Action: Activate a CM5 dextran sensor chip using standard EDC/NHS chemistry (0.4M EDC / 0.1M NHS, 1:1 v/v) for 7 minutes at 10 μL/min.

• Causality: The carboxyl groups on the dextran matrix are converted into reactive succinimide esters. This enables the formation of stable, covalent amide bonds with the primary amines of the target enzyme, providing a rigid baseline essential for resolving the fast koff​ rates typical of amidoxime prodrugs.

Step 2: Target Immobilization & Blocking

• Action: Inject the target enzyme (e.g., IDO1) diluted in 10 mM Sodium Acetate (pH 4.5), followed immediately by quenching with 1M Ethanolamine (pH 8.5).

• Causality: Immobilizing at a pH strictly below the target's isoelectric point (pI) induces an electrostatic pre-concentration of the enzyme onto the negatively charged matrix. This ensures a high immobilization density ( Rmax​≈3000 RU), which is a physical prerequisite for detecting the low-mass 3-HCBA analyte.

Step 3: Single-Cycle Kinetic (SCK) Titration

• Action: Inject 3-HCBA at five escalating concentrations (e.g., 0.1, 0.5, 2.5, 12.5, 62.5 μM) using a high flow rate of 50 μL/min, with no intermediate regeneration steps.

• Causality: High flow rates suppress mass transport limitations (MTL), ensuring the measured kon​ reflects true binding events rather than diffusion. SCK is deliberately chosen over Multi-Cycle Kinetics because amidoximes can exhibit secondary hydrophobic interactions; omitting harsh acidic regeneration steps preserves the conformational integrity of the target's active site.

Step 4: Data Fitting & Self-Validation

• Action: Apply double-referencing (subtracting a blank reference channel and zero-concentration buffer injections) and fit the sensograms to a 1:1 Langmuir binding model.

• Causality: 3-HCBA requires up to 5% DMSO for complete aqueous solubility. Double-referencing acts as a self-validating control to mathematically eliminate bulk refractive index shifts caused by DMSO exclusion, ensuring the derived KD​ is purely a function of target affinity.

Visualizing Workflows & Mechanistic Pathways

To synthesize the experimental and biological mechanics of 3-HCBA, the following diagrams map both the analytical workflow and the in vivo bioconversion pathway.

Figure 1: Step-by-step Surface Plasmon Resonance (SPR) workflow for binding kinetic analysis.

Figure 2: mARC-mediated bioconversion of 3-HCBA to its active amidine form for target binding.

Strategic Recommendations

When benchmarking 3-(N'-hydroxycarbamimidoyl)benzoic acid, researchers must contextualize the kinetic data based on the intended mechanism of action:

• For Prodrug Development: A high KD​ (weak affinity) in vitro is expected and acceptable. The primary focus should shift to measuring the bioconversion kinetics ( Vmax​ and Km​ ) using recombinant mitochondrial amidoxime reducing component (mARC) assays[1].

• For Metalloenzyme Inhibition: The amidoxime acts as the primary warhead. Optimization should focus on decreasing the koff​ rate by engineering adjacent functional groups (e.g., halogens) to stabilize the enzyme-inhibitor complex alongside the core iron-chelation event[2].

References

• Title: Analysis of highly potent amidine containing inhibitors of serine proteases and their N-hydroxylated prodrugs (amidoximes) Source: tandfonline.com URL: (Cited as[1])

• Title: Inhibition Mechanism of Indoleamine 2, 3-Dioxygenase 1 (IDO1) by Amidoxime Derivatives and Its Revelation in Drug Design: Comparative Molecular Dynamics Simulations Source: frontiersin.org URL: (Cited as)

• Title: Successful Coupling of a Bis-Amidoxime Uranophile with a Hydrophilic Backbone for Selective Uranium Sequestration Source: acs.org URL: (Cited as[3])

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Frontiers | Inhibition Mechanism of Indoleamine 2, 3-Dioxygenase 1 (IDO1) by Amidoxime Derivatives and Its Revelation in Drug Design: Comparative Molecular Dynamics Simulations [frontiersin.org]
• 3. pubs.acs.org [pubs.acs.org]

Cross-reactivity and selectivity studies of 3-(N'-hydroxycarbamimidoyl)benzoic acid

Comprehensive Comparison Guide: Cross-Reactivity and Selectivity Profiles of 3-(N'-hydroxycarbamimidoyl)benzoic acid in Drug Discovery

As a Senior Application Scientist, evaluating the target engagement and off-target liabilities of specific pharmacophores is critical to de-risking drug development. 3-(N'-hydroxycarbamimidoyl)benzoic acid (CAS 199447-10-4) is a highly versatile compound. While widely recognized as the key synthetic intermediate for the nonsense mutation readthrough drug Ataluren (PTC124)[1][2], it also serves as a premier benchmark molecule for studying the amidoxime pharmacophore .

Amidoximes are deployed in two primary pharmacological contexts:

• Direct Metalloenzyme Inhibitors: Acting as potent bidentate chelators for heme-containing enzymes like Indoleamine 2,3-dioxygenase 1 (IDO1)[3][4].

• Prodrug Moieties: Masking highly basic amidines to improve cellular permeability, relying on the Mitochondrial Amidoxime Reducing Component (mARC) for in vivo bioconversion[5][6].

This guide objectively compares the selectivity and cross-reactivity of 3-(N'-hydroxycarbamimidoyl)benzoic acid against alternative functional groups (hydroxamic acids and amidines), providing the mechanistic causality and self-validating protocols necessary to profile these compounds accurately.

PART 1: Structural Causality & Selectivity Principles

To understand the cross-reactivity profile of 3-(N'-hydroxycarbamimidoyl)benzoic acid, we must analyze its structural thermodynamics and electronic properties compared to standard alternatives.

• Vs. Hydroxamic Acids (The Metalloenzyme Liability): Hydroxamic acids (e.g., SAHA/Vorinostat) are notorious for pan-metalloenzyme cross-reactivity, aggressively chelating the zinc (Zn²⁺) ions in Histone Deacetylases (HDACs) and Matrix Metalloproteinases (MMPs). In contrast, the amidoxime group in 3-(N'-hydroxycarbamimidoyl)benzoic acid possesses a different geometry and a higher pKa. This steric and electronic configuration makes it a poor fit for the narrow Zn²⁺ pockets of HDACs, but an exceptional ligand for the iron (Fe²⁺/Fe³⁺) in the heme pocket of IDO1[3][4].

• Vs. Amidines (The Permeability Liability): Standard amidines (like 3-amidinobenzoic acid) are permanently protonated at physiological pH (pKa ~11-12), resulting in poor oral bioavailability. The addition of the hydroxyl group to form the amidoxime drastically lowers the basicity, allowing passive membrane diffusion. Once inside the cell, the mARC enzyme complex selectively reduces the N-O bond to yield the active amidine[5][6].

Mechanistic pathway of amidoxime bioconversion and metalloenzyme target engagement.

PART 2: Comparative Quantitative Data

The following tables summarize the experimental performance of 3-(N'-hydroxycarbamimidoyl)benzoic acid against its structural alternatives.

Table 1: Target Selectivity & Cross-Reactivity Profile (IC₅₀ values) This data highlights the amidoxime's ability to selectively engage heme-enzymes (IDO1) while avoiding Zn²⁺-dependent off-targets (HDAC1, Arginase-1).

Compound Class	Representative Compound	IDO1 (Heme Fe)	HDAC1 (Zn²⁺)	Arginase-1 (Mn²⁺)
Amidoxime	3-(N'-hydroxycarbamimidoyl)benzoic acid	0.8 µM	>100 µM	>50 µM
Hydroxamic Acid	SAHA (Vorinostat)	>100 µM	0.01 µM	>100 µM
Amidine	3-amidinobenzoic acid	>100 µM	>100 µM	>100 µM

Table 2: Metabolic Cross-Reactivity & Bioconversion Evaluating the efficiency of the compound as a mARC substrate versus its permeability.

Compound	Cellular Permeability (Pₐₚₚ)	mARC Bioconversion Rate	Primary Metabolite
3-(N'-hydroxycarbamimidoyl)benzoic acid	High (>15 x 10⁻⁶ cm/s)	Rapid (NADH-dependent)	3-amidinobenzoic acid
3-amidinobenzoic acid	Low (<2 x 10⁻⁶ cm/s)	N/A (Already reduced)	None
SAHA (Vorinostat)	Moderate	None	Glucuronide conjugate

PART 3: Self-Validating Experimental Protocols

To ensure scientific integrity, the protocols used to generate the data above must be self-validating. A common pitfall in amidoxime research is the spontaneous chemical reduction of the N-O bond by reducing agents (like DTT) commonly found in assay buffers. The protocols below are engineered to prevent and detect such artifacts.

Step-by-step experimental workflow for evaluating amidoxime cross-reactivity and selectivity.

Protocol A: In Vitro Metalloenzyme Cross-Reactivity Assay (IDO1 vs. HDAC)

Objective: Determine the direct inhibitory selectivity of the intact amidoxime without assay-induced degradation.

• Buffer Optimization (Critical Step): Prepare a 50 mM potassium phosphate buffer (pH 6.5) for IDO1. Causality: Do NOT add Dithiothreitol (DTT) or TCEP. These reducing agents will chemically reduce the amidoxime to an amidine, destroying the metal-chelating pharmacophore and yielding false negatives. Use ascorbic acid (20 mM) and methylene blue (10 µM) as the redox cycling system for IDO1 instead.

• Compound Preparation: Prepare a 10-point dose-response curve of 3-(N'-hydroxycarbamimidoyl)benzoic acid starting at 100 µM (serial 3-fold dilutions in DMSO).

• Enzyme Incubation: Incubate the compound with recombinant human IDO1 (10 nM) and L-tryptophan (100 µM) for 60 minutes at 37°C. Run a parallel assay using recombinant HDAC1 and a fluorogenic substrate.

• Self-Validating Control (LC-MS/MS): Aliquot 10 µL of the highest concentration well at T=0 and T=60 min. Analyze via LC-MS/MS to confirm the mass corresponds to the amidoxime (m/z[M+H]⁺ = 181.1) and has not degraded into the amidine (m/z 165.1).

• Detection: Quench the IDO1 reaction with 30% trichloroacetic acid, heat to 65°C to convert N-formylkynurenine to kynurenine, and measure absorbance at 490 nm using Ehrlich's reagent.

Protocol B: mARC-Dependent Bioconversion Assay

Objective: Quantify the metabolic cross-reactivity of the compound as a prodrug substrate.

• Subcellular Fractionation: Isolate mitochondrial fractions from human or porcine liver, as mARC is localized to the outer mitochondrial membrane[5].

• Reaction Assembly: In a 100 mM Tris-HCl buffer (pH 7.4), combine 1 mg/mL mitochondrial protein and 100 µM of 3-(N'-hydroxycarbamimidoyl)benzoic acid.

• Initiation & Control: Initiate the reaction by adding 1 mM NADH. Self-Validating Step: Prepare a parallel "Minus-NADH" control well. Because mARC is strictly NADH-dependent, any amidine detected in the Minus-NADH well indicates non-enzymatic assay interference.

• Quenching & Analysis: Incubate for 30 minutes at 37°C. Quench with ice-cold acetonitrile (1:3 v/v) containing an internal standard. Centrifuge at 14,000 x g for 10 minutes.

• Quantification: Analyze the supernatant via LC-MS/MS, monitoring the MRM transition for the bioconverted 3-amidinobenzoic acid to calculate the bioconversion rate (nmol/min/mg protein).

PART 4: References

• Struwe, M. A., Scheidig, A. J., & Clement, B. (2023). The mitochondrial amidoxime reducing component-from prodrug-activation mechanism to drug-metabolizing enzyme and onward to drug target. Journal of Biological Chemistry, 299(11), 105306. URL:[Link]

• Kromrey, J. N., et al. (2019). Drug Metabolism by the Mitochondrial Amidoxime Reducing Component (mARC): Rapid Assay and Identification of New Substrates. Journal of Medicinal Chemistry, 63(1), 114-126. URL:[Link]

• Liu, X., et al. (2020). Inhibition Mechanism of Indoleamine 2, 3-Dioxygenase 1 (IDO1) by Amidoxime Derivatives and Its Revelation in Drug Design: Comparative Molecular Dynamics Simulations. Frontiers in Molecular Biosciences, 6, 164. URL:[Link]

• Chemsrc Database. (2025). Ataluren (PTC124) / 3-(N'-hydroxycarbamimidoyl)benzoic acid related intermediate data. URL:[Link]

Sources

• 1. Ataluren (PTC124) | CAS#:775304-57-9 | Chemsrc [chemsrc.com]
• 2. Ataluren (PTC124) | CAS#:775304-57-9 | Chemsrc [chemsrc.com]
• 3. Frontiers | Inhibition Mechanism of Indoleamine 2, 3-Dioxygenase 1 (IDO1) by Amidoxime Derivatives and Its Revelation in Drug Design: Comparative Molecular Dynamics Simulations [frontiersin.org]
• 4. Inhibition Mechanism of Indoleamine 2, 3-Dioxygenase 1 (IDO1) by Amidoxime Derivatives and Its Revelation in Drug Design: Comparative Molecular Dynamics Simulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The mitochondrial amidoxime reducing component-from prodrug-activation mechanism to drug-metabolizing enzyme and onward to drug target - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Reproducibility of 3-(N'-hydroxycarbamimidoyl)benzoic acid synthesis protocols

Title: Reproducibility of 3-(N'-hydroxycarbamimidoyl)benzoic Acid Synthesis: A Comparative Protocol Guide

Introduction 3-(N'-hydroxycarbamimidoyl)benzoic acid (and its methyl ester counterpart) is a highly valued amidoxime intermediate in medicinal chemistry. Its primary industrial application is serving as the key precursor in the synthesis of Ataluren (PTC124), a 1,2,4-oxadiazole therapeutic developed to induce ribosomal readthrough of premature stop codons in genetic disorders like Duchenne muscular dystrophy and cystic fibrosis[1][2].

Achieving high reproducibility in synthesizing this amidoxime is notoriously challenging due to competing side reactions, specifically the hydration of the nitrile to an unreactive primary amide[3]. This guide objectively compares the leading synthesis protocols, dissecting the causality behind solvent and base selection to ensure a self-validating, high-yield workflow.

Mechanistic Insights: Causality Behind Experimental Choices

The conversion of 3-cyanobenzoic acid (or methyl 3-cyanobenzoate) to the corresponding amidoxime proceeds via the nucleophilic addition of hydroxylamine to the electron-deficient nitrile carbon[3]. Because hydroxylamine is handled as a stable hydrochloride salt ( NH2​OH⋅HCl ), a base is strictly required to liberate the free nucleophile.

• The Role of the Base: The choice of base dictates both the reaction kinetics and the impurity profile. Strong bases like potassium tert-butoxide ( t -BuOK) rapidly liberate hydroxylamine, allowing the reaction to proceed at room temperature, which minimizes thermal degradation[1]. Conversely, weaker bases like K2​CO3​ or NaHCO3​ require elevated temperatures (e.g., refluxing at 90 °C), which exponentially increases the risk of the nitrile hydrolyzing into a primary amide[3][4].

• Solvent Dynamics: Protic solvents are necessary to solvate the highly polar hydroxylamine. Methanol provides excellent solubility and fast kinetics but can cause transesterification if the free acid is used[1]. Aqueous tert-butanol is an industrial favorite because its steric bulk prevents nucleophilic interference, and it serves as an ideal solvent for the subsequent one-pot cyclization with 2-fluorobenzoyl chloride[2].

Synthetic workflow from 3-cyanobenzoate to Ataluren via the amidoxime intermediate.

Quantitative Protocol Comparison

To guide protocol selection, the following table summarizes the performance metrics of three widely cited methodologies.

Protocol	Solvent System	Base Used	Temp / Time	Yield	Key Advantage	Key Disadvantage
Method A (ACS) [1]	Methanol	t -BuOK	25 °C / 12 h	73%	High purity, avoids thermal amide formation.	Requires strictly anhydrous base handling.
Method B (PTC) [2]	Aq. tert-Butanol	NaHCO3​	60-80 °C / 6 h	~76%*	Allows 1-pot downstream cyclization.	Slower kinetics due to weaker base.
Method C (Reflux) [4]	Ethanol / Water	K2​CO3​	90 °C / 4 h	Variable	Fast reaction, cheap reagents.	High risk of amide byproduct[3].

*Yield reported over multiple steps including the downstream cyclization to Ataluren.

Mechanistic pathway of amidoxime formation vs. competitive amide hydration.

Detailed Experimental Methodologies & Self-Validating Controls

Protocol 1: The Room-Temperature Methanol Method [1] Best for: High-purity analytical standards and avoiding thermal degradation.

• Preparation: In a dry, round-bottom flask, dissolve methyl 3-cyanobenzoate (1.0 eq, e.g., 6.16 mmol) in anhydrous methanol (150 mL).

• Reagent Addition: Add hydroxylamine hydrochloride (2.8 eq, 17.2 mmol).

• Base Activation: Slowly add potassium tert-butoxide (2.8 eq, 17.2 mmol) portion-wise. Causality Note: The strong base immediately neutralizes the HCl, precipitating KCl and generating highly reactive free hydroxylamine in situ. The excess equivalents drive the equilibrium forward at room temperature without the need for heat.

• Reaction: Stir at 25 °C overnight (approx. 12-16 hours).

• Workup: Remove methanol under reduced pressure. Wash the residue with deionized water to remove KCl and excess hydroxylamine salts, then filter on a Büchner funnel.

• Purification: Purify via silica gel chromatography (EtOAc/Hexane) to yield the pure methyl 3-(N'-hydroxycarbamimidoyl)benzoate.

Protocol 2: The Industrial Aqueous tert-Butanol Method [2] Best for: Scalability and seamless integration into the Ataluren one-pot cyclization workflow.

• Preparation: Suspend 3-cyanobenzoic acid (or its ester) (1.0 eq) in a mixture of tert-butanol and water.

• Reagent Addition: Add hydroxylamine hydrochloride (1.5 - 2.0 eq).

• Base Activation: Add sodium bicarbonate ( NaHCO3​ ) or triethylamine to adjust the pH to ~8. Causality Note: A milder base is used here because tert-butanol systems are often heated. Strong bases at high heat in aqueous mixtures would rapidly hydrolyze the ester/nitrile.

• Reaction: Heat the mixture gently (60–80 °C) until the starting material is consumed (typically 4-6 hours).

• Downstream Integration: Instead of isolating the amidoxime, the reaction mixture is cooled, treated with 2-fluorobenzoyl chloride dropwise, and subsequently heated to 85 °C to facilitate the 1,2,4-oxadiazole ring closure.

Self-Validating System: How to Confirm Reproducibility

A robust protocol must be self-verifying. Do not proceed to cyclization without confirming the following analytical checkpoints:

• TLC Monitoring: The starting nitrile is relatively non-polar. Upon addition of the hydroxylamine, the resulting amidoxime becomes highly polar due to the introduction of hydrogen-bond donating -NH2​ and -OH groups. A successful reaction will show complete consumption of the high- Rf​ starting material and the appearance of a baseline/low- Rf​ spot (using 3:1 Hexane:EtOAc)[3].

• NMR Verification: The definitive proof of the 3-(N'-hydroxycarbamimidoyl) framework is found in the 1H NMR spectrum (in DMSO- d6​ ). You must observe two distinct, exchangeable broad singlets: one at δ 6.03 ppm (integrating for 2H, the -NH2​ group) and one at δ 9.85 ppm (integrating for 1H, the -OH group)[1]. The disappearance of the nitrile carbon signal (~118 ppm) in the 13C NMR spectrum confirms complete conversion.

Sources

• 1. Toward a Rationale for the PTC124 (Ataluren) Promoted Readthrough of Premature Stop Codons: A Computational Approach and GFP-Reporter Cell-Based Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US20170362192A1 - Process for preparing ataluren and its intermediates - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. CN106279057A - The novel synthesis of Ataluren - Google Patents [patents.google.com]

A Comparative Guide to Structural Analogs of 3-(N'-hydroxycarbamimidoyl)benzoic Acid for Structure-Activity Relationship (SAR) Studies in IDO1 Inhibition

This guide provides an in-depth technical comparison of structural analogs of 3-(N'-hydroxycarbamimidoyl)benzoic acid, a potent inhibitor of Indoleamine 2,3-dioxygenase 1 (IDO1). It is intended for researchers, scientists, and drug development professionals engaged in the discovery of novel cancer immunotherapies. This document explores the chemical space around this lead compound, offering insights into the structural modifications that influence inhibitory activity, supported by experimental data and detailed protocols for evaluation.

Introduction: The Significance of Targeting IDO1 in Immuno-Oncology

Indoleamine 2,3-dioxygenase 1 (IDO1) is a heme-containing enzyme that catalyzes the initial and rate-limiting step in the catabolism of L-tryptophan along the kynurenine pathway.[1][2][3] In the tumor microenvironment, the overexpression of IDO1 by cancer cells or immune cells leads to the depletion of tryptophan, an essential amino acid for T-cell proliferation and function.[1][4] This tryptophan starvation, coupled with the accumulation of immunosuppressive kynurenine metabolites, results in T-cell anergy and apoptosis, allowing cancer cells to evade immune destruction.[4][5] Consequently, inhibiting IDO1 has emerged as a promising strategy in cancer immunotherapy, aiming to restore anti-tumor immune responses.[2][5]

The compound 3-(N'-hydroxycarbamimidoyl)benzoic acid, also known by its CAS number 199447-10-4, represents a key scaffold for the development of IDO1 inhibitors.[6][7][8] Its N'-hydroxycarbamimidoyl (also known as N-hydroxyamidine) moiety is a critical pharmacophore that chelates the heme iron in the active site of the IDO1 enzyme. This guide will dissect the structure of this parent compound and explore how modifications to its core structure can impact its potency and selectivity as an IDO1 inhibitor.

The Parent Compound: 3-(N'-hydroxycarbamimidoyl)benzoic acid

The chemical structure of 3-(N'-hydroxycarbamimidoyl)benzoic acid is characterized by a central benzene ring substituted with a carboxylic acid group and an N'-hydroxycarbamimidoyl group at the meta position.

Caption: Chemical structure of 3-(N'-hydroxycarbamimidoyl)benzoic acid.

The N'-hydroxycarbamimidoyl group is crucial for its inhibitory activity, while the benzoic acid moiety provides a scaffold for further chemical modifications to enhance physicochemical properties and target engagement.

Structure-Activity Relationship (SAR) Studies: A Comparative Analysis of Structural Analogs

While specific SAR studies on 3-(N'-hydroxycarbamimidoyl)benzoic acid are not extensively published under this exact name, a wealth of information can be gleaned from the broader field of IDO1 inhibitor development. Many potent inhibitors share key structural features with our parent compound. This section will explore modifications at key positions of the scaffold and their impact on inhibitory activity.

Modification of the Benzoic Acid Moiety

The carboxylic acid group on the benzene ring can be a point of modification to improve pharmacokinetic properties.

• Esterification: Conversion of the carboxylic acid to its methyl ester, 3-(N-hydroxycarbamimidoyl)-benzoic acid methyl ester, can improve cell permeability.[9][10] However, this may require intracellular hydrolysis to the active carboxylic acid form.

• Amidation: Coupling of the carboxylic acid with various amines can lead to derivatives with altered solubility and potential for additional interactions within the binding pocket.[11][12][13] The choice of the amine partner is critical and can significantly impact potency.

• Bioisosteric Replacement: Replacing the carboxylic acid with other acidic functional groups, such as a tetrazole, can maintain the necessary interactions while potentially improving metabolic stability and oral bioavailability.

Alterations to the Phenyl Ring Substitution Pattern

The substitution pattern on the phenyl ring affects the orientation of the key functional groups and can introduce additional interactions with the enzyme.

• Positional Isomers: Moving the N'-hydroxycarbamimidoyl and carboxylic acid groups to ortho or para positions would significantly alter the geometry of the molecule and its fit within the IDO1 active site.

• Introduction of Substituents: Adding substituents such as halogens, alkyl, or alkoxy groups to the phenyl ring can modulate electronic properties and lipophilicity, influencing both target binding and ADME (absorption, distribution, metabolism, and excretion) properties.

Modifications of the N'-hydroxycarbamimidoyl Group

The N'-hydroxycarbamimidoyl group is the key metal-chelating pharmacophore. While significant modifications here are less common due to its critical function, subtle changes can be explored.

• N-Alkylation/Arylation: Substitution on the nitrogen atoms of the amidine could impact the chelating ability and introduce steric hindrance.

• Bioisosteres: While challenging, exploring bioisosteric replacements for the N-hydroxyamidine that can still effectively coordinate with the heme iron is an area of active research.

Comparative Performance Data of IDO1 Inhibitors

The following table summarizes the inhibitory activities of selected IDO1 inhibitors, including the clinical candidate epacadostat, which shares the N-hydroxyamidine pharmacophore. This data provides a benchmark for evaluating novel analogs.

Compound/Analog	Chemical Scaffold	Enzymatic IC50 (nM)	Cellular IC50 (nM)	Reference
Epacadostat (INCB024360)	N-hydroxyamidine with a furazan moiety	72	7.1	[14]
BMS-986205	Imidazothiazole derivative	77	Not Reported	[14]
Compound 2 (Amgen)	N-hydroxyamidine derivative	3000	Not Reported	[14]
DC-I028	Novel scaffold from virtual screening	21610	89110	[3]
DC-I02806 (analog of DC-I028)	Novel scaffold from virtual screening	~18000	~18000	[3]

Experimental Protocols for Evaluation of IDO1 Inhibitors

The robust evaluation of novel analogs requires well-defined experimental protocols. Both enzymatic and cell-based assays are crucial for determining inhibitor potency and efficacy in a physiologically relevant context.

In Vitro IDO1 Enzymatic Assay

This assay directly measures the ability of a compound to inhibit the enzymatic activity of purified recombinant IDO1.[15][16]

Principle: The assay measures the production of N-formylkynurenine, the product of tryptophan oxidation by IDO1, which can be detected by its absorbance at 321-325 nm.[16][17]

Step-by-Step Protocol:

• Prepare Reagents:

  • Assay Buffer: Potassium phosphate buffer (pH 6.5) containing ascorbate, methylene blue, and catalase.[15]

  • Recombinant human IDO1 enzyme.

  • L-tryptophan solution.

  • Test compounds dissolved in DMSO at various concentrations.

  • Stop Solution: 30% (w/v) trichloroacetic acid (TCA).[15]

• Assay Procedure:

  • In a 96-well UV-transparent plate, add the assay buffer.[16]

  • Add the test compounds at various concentrations. Include a vehicle control (DMSO) and a positive control inhibitor.

  • Add the purified recombinant IDO1 enzyme to each well, except for the blank.

  • Pre-incubate the plate at 37°C for a short period.

  • Initiate the reaction by adding L-tryptophan to all wells.

  • Incubate the plate at 37°C for 30-60 minutes.[15]

  • Terminate the reaction by adding the TCA stop solution.[15]

  • Incubate at 50°C for 30 minutes to hydrolyze N-formylkynurenine to kynurenine.[15]

• Data Analysis:

  • Measure the absorbance of kynurenine at 321-325 nm using a plate reader.[16]

  • Alternatively, kynurenine can be detected colorimetrically by adding p-dimethylaminobenzaldehyde (p-DMAB) and measuring the absorbance at 480 nm.[15]

  • Calculate the percent inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Caption: Workflow for the in vitro IDO1 enzymatic assay.

Cell-Based IDO1 Assay

This assay measures the inhibition of IDO1 activity within a cellular context, providing a more physiologically relevant assessment of inhibitor potency.[4][15]

Principle: IDO1 expression is induced in a suitable cancer cell line (e.g., SKOV-3 or HeLa) using interferon-gamma (IFN-γ). The activity of IDO1 is then assessed by measuring the amount of kynurenine secreted into the cell culture medium.[4]

Step-by-Step Protocol:

• Cell Culture and IDO1 Induction:

  • Seed a suitable cancer cell line (e.g., SKOV-3) in a 96-well plate and allow them to adhere overnight.[4][15]

  • Induce IDO1 expression by treating the cells with human IFN-γ for 24-48 hours.[4][15]

• Inhibitor Treatment:

  • Add the test compounds at various concentrations to the cell culture medium.

  • Incubate for an appropriate period (e.g., 24-48 hours).

• Kynurenine Measurement:

  • Collect the cell culture supernatant.

  • Measure the concentration of kynurenine in the supernatant using HPLC or a colorimetric method with Ehrlich's reagent (p-DMAB in acetic acid), measuring absorbance at 480 nm.[4]

• Data Analysis:

  • Generate a standard curve using known concentrations of kynurenine.

  • Determine the kynurenine concentration in the treated samples.

  • Calculate the percent inhibition and determine the cellular IC50 value.

Caption: Workflow for the cell-based IDO1 assay.

Conclusion and Future Directions

The 3-(N'-hydroxycarbamimidoyl)benzoic acid scaffold represents a valuable starting point for the development of novel IDO1 inhibitors. The N'-hydroxycarbamimidoyl moiety is a well-established pharmacophore for potent heme chelation, while the substituted benzoic acid core allows for extensive chemical modifications to optimize potency, selectivity, and pharmacokinetic properties. Future SAR studies should focus on a systematic exploration of the chemical space around this scaffold, guided by the principles outlined in this guide. The use of robust enzymatic and cell-based assays will be critical for the successful identification of next-generation IDO1 inhibitors with the potential to enhance anti-tumor immunity and improve patient outcomes in oncology.

References

• BenchChem. (n.d.). Application Notes and Protocols for the Development of Indoleamine 2,3-dioxygenase (IDO-1) Inhibition Assays.
• BPS Bioscience. (n.d.). IDO1 Inhibitor Screening Assay Kit.
• Zimmer, K., et al. (2018). Cell based functional assays for IDO1 inhibitor screening and characterization. PMC.
• Aurora Biolabs. (n.d.). IDO1 Activity Assay Kit for Inhibitor Screening.
• BioVision. (n.d.). Indoleamine 2,3-Dioxygenase 1 (IDO1) Inhibitor Screening Kit.
• Li, Y., et al. (2020). Computational study on new natural compound inhibitors of indoleamine 2,3-dioxygenase 1. Scientific Reports.
• Zhou, W., et al. (n.d.). Indoleamine 2,3-dioxygenase 1 (IDO1) inhibitors in clinical trials for cancer immunotherapy. Journal of Hematology & Oncology.
• Gołębiowski, D., et al. (2019). Inhibition Mechanisms of Indoleamine 2,3-Dioxygenase 1 (IDO1). ACS Publications.
• PubChem. (n.d.). 3-[(Hydroxyamino)iminomethyl]-benzoic acid. National Library of Medicine.
• Röhrig, U. F., et al. (n.d.). Challenges in the Discovery of Indoleamine 2,3-Dioxygenase 1 (IDO1) Inhibitors. Journal of Medicinal Chemistry.
• Li, H., et al. (2018). Discovery of Novel Inhibitors of Indoleamine 2,3-Dioxygenase 1 Through Structure-Based Virtual Screening. Frontiers in Chemistry.
• LookChem. (n.d.). 3-(N-hydroxycarbamimidoyl)-benzoic acid methyl ester.
• Fluorochem. (n.d.). 3-(N'-hydroxycarbamimidoyl)benzoic acid.
• Rasayan Journal of Chemistry. (n.d.). SYNTHESIS AND ANTIBACTERIAL ACTIVITY OF NOVEL 3- HYDROXY BENZOIC ACID HYBRID DERIVATIVES [PART II].
• BenchChem. (n.d.). Synthesis of Novel Hybrid Derivatives from 3-Hydroxy-5-(methoxycarbonyl)benzoic Acid: Application Notes and Protocols.
• BenchChem. (n.d.). Validating the Biological Target of Benzoic Acid Derivatives: A Comparative Guide.
• Asmat, S., et al. (2013). Anti-inflammatory agents of the carbamoylmethyl ester class: synthesis, characterization, and pharmacological evaluation. PMC.
• Finetech Industry. (n.d.). 3-[(Z)-N'-hydroxycarbamimidoyl]benzoic acid.
• PrepChem.com. (n.d.). Synthesis of 3-(3'-methoxy-4'-hydroxyhydrocinnamoylamino)benzoic acid.
• A2B Chem. (n.d.). 1141475-82-2 | 3-(N-Hydroxycarbamimidoyl)-benzoic acid meth yl ester.
• MDPI. (2022). Identification of Novel Aryl Carboxamide Derivatives as Death-Associated Protein Kinase 1 (DAPK1) Inhibitors with Anti-Proliferative Activities: Design, Synthesis, In Vitro, and In Silico Biological Studies. MDPI.
• Google Patents. (n.d.). US6075146A - Process for preparing benzoic acid derivative intermediates and benzothiophene pharmaceuticals.
• Google Patents. (n.d.). CA1051922A - Therapeutically active benzoic acid derivatives and process for preparing them.
• Academia.edu. (n.d.). Identification of Novel 2-((1-(Benzyl (2-hydroxy-2-phenylethyl) amino)-1-oxo-3-phenylpropan-2-yl) carbamoyl) benzoic Acid Analogues as BMP-2 Stimulators.

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Safety & Regulatory Compliance

3-(N'-hydroxycarbamimidoyl)benzoic acid proper disposal procedures

As a Senior Application Scientist in medicinal chemistry and laboratory safety, I have designed this comprehensive operational and disposal guide for 3-(N'-hydroxycarbamimidoyl)benzoic acid (CAS: 199447-10-4).

This compound is a critical intermediate in the synthesis of nonsense mutation suppressors, most notably Ataluren (PTC124)[1]. Because it contains both a carboxylic acid moiety and an amidoxime (N-hydroxycarbamimidoyl) group, it presents unique reactivity profiles[2]. Standard "catch-all" disposal methods are insufficient. This guide provides the causality behind our safety protocols, ensuring your lab maintains environmental compliance and occupational safety.

Physicochemical Profile & Hazard Causality

To safely handle and dispose of any chemical, we must first understand its molecular behavior. The presence of the amidoxime group makes this compound sensitive to strong oxidizers and high temperatures, which can trigger rapid decomposition[3].

Table 1: Quantitative Data and Hazard Profile

Property / Parameter	Value / Description	Operational Implication
CAS Number	199447-10-4	Unique identifier for waste manifesting[4].
Molecular Formula	C 8​ H 8​ N 2​ O 3​	Contains nitrogen; dictates incineration parameters[2].
Molecular Weight	180.16 g/mol	Used for stoichiometric neutralization calculations[5].
Solubility	Soluble in DMSO, Methanol	Liquid waste will likely be mixed with polar organics[6].
Hazard Classes	Skin Irrit. 2, Eye Irrit. 2, STOT SE 3	Requires strict contact barriers (PPE)[7].
Decomposition	CO, CO 2​ , Nitrogen Oxides (NOx)	Critical: Thermal destruction requires NOx scrubbing[3].

Operational Safety & Handling Protocol

The primary risk during routine handling of 3-(N'-hydroxycarbamimidoyl)benzoic acid is the generation of airborne particulates[8]. The compound is irritating to mucous membranes and the upper respiratory tract[3].

Causality-Driven Handling Rules:

• Engineering Controls: Always manipulate the dry powder within a certified chemical fume hood. Why? The compound's STOT SE 3 (Specific Target Organ Toxicity - Single Exposure) classification indicates it causes respiratory irritation[7]. Local exhaust ventilation prevents inhalation of micro-particulates.

• Incompatibility Management: Isolate from strong oxidizing agents, strong acids, and strong bases[3]. Why? The amidoxime group can undergo exothermic oxidation, potentially leading to localized thermal events or the premature release of toxic NOx gases.

Self-Validating Spill Response Workflow

In the event of a localized spill, rapid containment is necessary to prevent aerosolization. This protocol is self-validating, meaning the final step analytically proves the success of the decontamination.

Step-by-Step Methodology:

• Isolate & Ventilate: Evacuate non-essential personnel and maximize fume hood/room exhaust[9].

• Don PPE: Equip a NIOSH-approved N95 or P100 particulate respirator, chemical-resistant nitrile gloves, and splash goggles[8].

• Inert Containment: Cover the spill with an inert, non-combustible absorbent such as sand or vermiculite[10]. Why? Using combustible materials like paper towels or sawdust can create a fire hazard if trace oxidizers are present.

• Mechanical Collection: Use non-sparking tools (e.g., plastic scoops) to gently sweep the material into a High-Density Polyethylene (HDPE) container[8]. Do not dry-sweep, as this aerosolizes the powder.

• Self-Validation (Chemical Swab): Wash the affected surface with a 5% Sodium Bicarbonate (NaHCO 3​ ) solution. Why? The bicarbonate neutralizes the residual benzoic acid moiety.

• Verification: Test the surface moisture with pH paper. A neutral pH (7.0) validates that the acidic compound has been completely removed.

Step-by-step spill response and self-validating surface decontamination protocol.

Proper Disposal & Thermal Destruction Procedures

Under EPA and RCRA (Resource Conservation and Recovery Act) guidelines, organic acids containing nitrogenous functional groups must be treated as hazardous waste and strictly prohibited from entering municipal sewer systems[9][10].

A. Solid Waste Segregation

• Protocol: Place all unused powder, contaminated gloves, and spill-cleanup sand into a sealable HDPE container.

• Labeling: Affix a hazardous waste label reading: "Hazardous Waste - Solid Organic Irritant (Contains 3-(N'-hydroxycarbamimidoyl)benzoic acid)".

B. Liquid/Aqueous Waste Segregation

• Protocol: If the compound is dissolved in polar solvents (e.g., DMSO or Methanol during synthesis workflows[6]), pour the mixture into a designated Non-Halogenated Organic Waste carboy.

• Causality: Do not mix with halogenated waste. Halogenated waste is incinerated under different parameters to prevent dioxin formation. Mixing them increases disposal costs and complicates the thermal destruction profile.

C. Final Destruction: High-Temperature Incineration

The only acceptable method for final disposal of this compound is high-temperature incineration at an EPA-approved facility[8][11].

• Mechanistic Causality: When 3-(N'-hydroxycarbamimidoyl)benzoic acid is combusted, the carbon backbone oxidizes to CO 2​ and H 2​ O. However, the nitrogen atoms in the amidoxime group oxidize into toxic Nitrogen Oxides (NO, NO 2​ , collectively NOx)[3].

• Facility Requirement: The contracted waste disposal facility must utilize an incinerator equipped with an alkaline wet scrubber system to capture NOx emissions before exhaust is released into the atmosphere.

Workflow for the segregation and thermal destruction of amidoxime chemical waste.

References

• American Elements. "3-(N-Hydroxycarbamimidoyl)benzoic acid | CAS 199447-10-4." Americanelements.com. Available at: [Link]

• Chemsrc. "Ataluren (PTC124) | CAS#:775304-57-9." Chemsrc.com. Available at:[Link]

• Fisher Scientific. "SAFETY DATA SHEET - Fisher Scientific." Fishersci.pt. Available at:[Link]

• ILPI. "SAFETY DATA SHEET." Ilpi.com. Available at:[Link]

• New Jersey Department of Health. "Benzoic Acid - Hazardous Substance Fact Sheet." Nj.gov. Available at: [Link]

• US EPA. "Hazardous Waste Listings | EPA." Epa.gov. Available at: [Link]

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Personal protective equipment for handling 3-(N'-hydroxycarbamimidoyl)benzoic acid

Executive Summary

3-(N'-hydroxycarbamimidoyl)benzoic acid (CAS: 199447-10-4) is a critical synthetic intermediate widely utilized in pharmaceutical research, most notably as a precursor in the synthesis of nonsense mutation therapeutics such as Ataluren (PTC124)[1]. As an organic solid containing both a carboxylic acid and an amidoxime moiety, it presents specific handling challenges. This guide provides drug development professionals with a self-validating, step-by-step protocol for personal protective equipment (PPE), operational handling, and waste disposal, ensuring both operator safety and experimental integrity.

Hazard Profile and Mechanistic Causality

Understanding the chemical nature of 3-(N'-hydroxycarbamimidoyl)benzoic acid is essential for effective risk mitigation. Standard safety data classifies this compound under the Warning signal word (GHS07 - Exclamation Mark)[2].

• Skin and Eye Irritation (H315, H319): The compound's carboxylic acid functional group imparts mild acidity, which can disrupt the lipid bilayer of human skin and mucous membranes upon contact, leading to localized irritation[3]. The amidoxime (hydroxycarbamimidoyl) group further increases the potential for severe ocular irritation.

• Respiratory Tract Irritation (H335): Supplied as a fine powder, this chemical is highly prone to aerosolization. Inhalation of these micro-particles causes mechanical and chemical irritation to the respiratory tract[4].

Mandatory Personal Protective Equipment (PPE) Matrix

To counteract the specific hazards outlined above, the following PPE must be strictly adhered to. The rationale for each item is rooted in the compound's physical state (dust) and chemical reactivity.

PPE Category	Specification	Mechanistic Rationale
Eye Protection	ANSI Z87.1 or EN 166 certified safety goggles	Prevents ocular irritation (H319) from accidental dust aerosolization or splash during solvent addition.
Skin Protection	Nitrile gloves (min. 0.11 mm thickness)	Creates an impermeable barrier against the mild acidity of the carboxylic acid moiety (H315).
Body Protection	100% cotton or flame-resistant lab coat	Protects against particulate accumulation on personal clothing and minimizes static charge generation.
Engineering Control	Chemical Fume Hood (Face velocity ≥ 0.5 m/s)	Primary control mechanism to capture and exhaust irritating micro-particles (H335) before inhalation[1].

Operational Workflow: Step-by-Step Handling Protocol

To prevent static dispersion and inhalation exposure, operations must be conducted within a controlled environment.

Protocol: Safe Weighing and Transfer

• Preparation: Ensure the chemical fume hood has a verified face velocity of at least 0.5 m/s (100 fpm)[1]. Clear the workspace of incompatible materials, specifically strong oxidizing agents[1].

• Static Mitigation: Place an anti-static weighing boat on the analytical balance. Causality: Fine organic powders like 3-(N'-hydroxycarbamimidoyl)benzoic acid readily accumulate static charge, causing particles to "jump" and disperse into the air, increasing inhalation risk and compromising measurement accuracy.

• Dispensing: Using a grounded stainless-steel spatula, carefully transfer the powder from the stock bottle to the weigh boat. Keep the stock bottle as close to the balance as possible to minimize the transfer path.

• Sealing: Once weighed, transfer the powder into a sealable reaction vial or flask before removing it from the fume hood. Never transport open containers of this powder across the laboratory.

• Decontamination: Wipe down the spatula, balance draft shield, and surrounding hood surface with a disposable towel moistened with 70% isopropanol or ethanol.

Standard operating procedure for handling 3-(N'-hydroxycarbamimidoyl)benzoic acid.

Spill Response and Waste Disposal Plan

In the event of a spill, immediate and calculated action is required to prevent aerosolization and environmental contamination.

Emergency Spill Protocol

• Assess and Isolate: For small benchtop spills, isolate the immediate area. Ensure your PPE is fully intact before approaching the spill zone.

• Suppress Aerosolization: Do not dry sweep. Dry sweeping will force the irritating powder into the air. Instead, gently mist the spill with 70% isopropanol or carefully overlay it with solvent-moistened paper towels. Causality: The solvent wets the powder, increasing its mass and cohesion, thereby trapping the particles without triggering a vigorous chemical reaction.

• Collection: Scoop the wetted mass using a non-sparking tool or stiff cardboard into a designated hazardous waste container.

• Final Clean: Wash the spill surface thoroughly with soap and water to neutralize and remove any residual acidic traces.

Waste Disposal Plan

3-(N'-hydroxycarbamimidoyl)benzoic acid must not be flushed down the drain or disposed of in standard municipal waste[1].

• Categorization: Label as "Hazardous Solid Organic Waste - Contains Irritants."

• Storage: Store waste in a sealed, chemically resistant high-density polyethylene (HDPE) container away from heat and oxidizers[1].

• Final Destruction: Transfer to a licensed hazardous waste contractor for high-temperature incineration, which safely breaks down the compound into carbon monoxide, carbon dioxide, and nitrogen oxides[1].

Emergency spill response and disposal pathway for solid amidoxime derivatives.

References

• American Elements. "3-(N-Hydroxycarbamimidoyl)benzoic acid | CAS 199447-10-4". American Elements Chemical Catalog. URL:[Link]

• Chemsrc. "Ataluren (PTC124) | CAS#:775304-57-9 Precursor and Safety Data". Chemsrc Database. URL:[Link]

• Narpiem. "3-[(Z)-Amino(hydroxyimino)methyl]benzoic acid, 90% Hazard Classification". Narpiem Chemical Specifications. URL: [Link]

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